4-Mercapto-2,6-dimethylphenol

• CAS: 43132-86-1

Core Science & Biosynthesis

A Guide to the Synthesis and Purification of 4-Mercapto-2,6-dimethylphenol for Research Applications

This technical guide provides a comprehensive overview of the synthesis and purification of 4-Mercapto-2,6-dimethylphenol, a sterically hindered phenolic thiol of significant interest in medicinal chemistry and materials science. This document is intended for researchers, scientists, and professionals in drug development, offering detailed protocols and the scientific rationale behind the experimental procedures.

Introduction: The Significance of 4-Mercapto-2,6-dimethylphenol

4-Mercapto-2,6-dimethylphenol is a bifunctional molecule incorporating a hindered phenol and a thiol group. The sterically hindered phenol moiety, with methyl groups flanking the hydroxyl group, imparts potent antioxidant properties by acting as a radical scavenger. This structural feature is crucial in preventing oxidative degradation in various applications. The thiol group provides a reactive handle for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules, including potential therapeutic agents and specialized polymers. For instance, it serves as a key building block for unsymmetrical dithiol ketals, which are investigated for their potential in managing hypercholesterolemia.[1]

Synthetic Strategy: A Two-Step Approach to 4-Mercapto-2,6-dimethylphenol

The most common and effective laboratory-scale synthesis of 4-Mercapto-2,6-dimethylphenol involves a two-step process starting from the readily available 2,6-dimethylphenol. This method, outlined in the patent literature, first involves the formation of a sulfur-containing intermediate, which is then reduced to the desired thiol.[1]

Step 1: Sulfuration of 2,6-Dimethylphenol

The initial step involves the reaction of 2,6-dimethylphenol with a sulfurizing agent. A common and effective reagent for this transformation is sulfur monochloride (S₂Cl₂) or sulfur dichloride (SCl₂). The reaction proceeds via an electrophilic aromatic substitution, where the sulfur chloride attacks the electron-rich phenol ring, primarily at the para position due to the directing effects of the hydroxyl group and the steric hindrance at the ortho positions. This reaction typically yields a mixture of polysulfide-bridged phenols.

Step 2: Reduction to the Thiol

The mixture of sulfur-containing intermediates from the first step is then subjected to a reduction to cleave the sulfur-sulfur bonds and form the desired mercaptan. A robust and widely used method for this reduction is the use of zinc metal in the presence of a mineral acid, such as hydrochloric acid.[1] Zinc acts as the reducing agent, providing the electrons necessary to break the disulfide and polysulfide linkages. The acidic medium facilitates the reaction and the subsequent protonation of the resulting thiolate.

The overall synthetic workflow can be visualized as follows:

Caption: Synthetic workflow for 4-Mercapto-2,6-dimethylphenol.

Detailed Experimental Protocol: Synthesis

This protocol is adapted from established procedures and provides a reliable method for the laboratory-scale synthesis of 4-Mercapto-2,6-dimethylphenol.[1]

Materials and Reagents

Reagent	Formula	Molar Mass ( g/mol )	Quantity	Notes
2,6-Dimethylphenol	C₈H₁₀O	122.16	10.0 g (81.8 mmol)	Starting material
Methanol	CH₃OH	32.04	150 mL	Solvent
Sulfur Monochloride	S₂Cl₂	135.03	5.5 g (40.9 mmol)	Corrosive, handle in a fume hood
Diethyl Ether	(C₂H₅)₂O	74.12	200 mL	For extraction
Granular Zinc	Zn	65.38	20 g (excess)	Reducing agent
Concentrated HCl	HCl	36.46	100 mL	Corrosive, handle with care
Distilled Water	H₂O	18.02	As needed	For washing

Step-by-Step Procedure

• Sulfuration:

  • In a 500 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 10.0 g of 2,6-dimethylphenol in 150 mL of methanol.

  • Cool the solution in an ice bath.

  • Slowly add 5.5 g of sulfur monochloride dropwise to the stirred solution over 30 minutes. Maintain the temperature below 10 °C during the addition.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 4 hours.

  • Monitor the reaction by Thin Layer Chromatography (TLC). The starting material spot should disappear, and new, less polar spots corresponding to the sulfurated intermediates should appear.

  • Reduce the volume of the crude mixture to about half by rotary evaporation.

  • Dilute the concentrated mixture with 200 mL of diethyl ether and 100 mL of distilled water. The resulting heterogeneous mixture is carried forward to the next step without further purification.[1]

• Reduction:

  • Transfer the heterogeneous mixture to a suitable reaction vessel.

  • Add 20 g of granular zinc to the mixture.

  • With vigorous stirring, slowly add 100 mL of concentrated hydrochloric acid. The addition is exothermic, so maintain cooling as necessary.

  • Stir the reaction mixture at room temperature for approximately 16 hours.[1]

  • Monitor the reduction by TLC until the intermediate spots are no longer visible and a new spot corresponding to the product is prominent.

  • Once the reaction is complete, separate the organic layer.

  • Wash the organic layer with water to remove as much of the zinc residue as possible.

  • Combine all organic layers.

Purification of 4-Mercapto-2,6-dimethylphenol

The crude product obtained from the synthesis requires purification to remove unreacted starting materials, byproducts, and residual reagents. A two-step purification process involving silica gel chromatography followed by crystallization is highly effective.[1]

Purification Workflow

Caption: Purification workflow for 4-Mercapto-2,6-dimethylphenol.

Detailed Purification Protocol

• Silica Gel Chromatography:

  • Concentrate the combined organic layers from the synthesis under reduced pressure.

  • Pre-adsorb the crude product onto approximately 40 g of fine silica gel (Type-H).[1]

  • Prepare a silica gel column using a suitable solvent system, such as 5% ethyl acetate in hexanes (v/v).

  • Carefully load the pre-adsorbed crude product onto the top of the column.

  • Elute the column with the 5% ethyl acetate in hexanes mixture.

  • Collect fractions and monitor them by TLC to identify those containing the desired product.

  • Combine the pure fractions and evaporate the solvent under reduced pressure.

• Crystallization:

  • The product obtained from chromatography can be further purified by crystallization.[1]

  • Dissolve the solid product in a minimal amount of hot ethyl acetate.

  • Slowly add hexanes until the solution becomes slightly turbid.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold hexanes, and dry under vacuum.

Characterization

The identity and purity of the synthesized 4-Mercapto-2,6-dimethylphenol should be confirmed by standard analytical techniques.

Analytical Technique	Expected Results	Reference
Melting Point	98-99 °C	[1]
Mass Spectrometry (CI)	m/z = 155 for (M+H)⁺	[1]
Infrared (IR) Spectroscopy (KBr)	ν_max: 3316 (br, O-H), 2550 (w, S-H), 1454 (s), 1426 (s), 1274 (s), 1184 (s), 1066 (s), 796 (s) cm⁻¹	[1]
¹H NMR (CDCl₃)	δ: 7.06 (1H, d, J=8.3 Hz), 6.52 (1H, d, J=8.3 Hz), 4.54 (1H, s, OH), 3.12 (1H, s, SH), 2.29 (3H, s, CH₃), 2.15 (3H, s, CH₃)	[1]
¹³C NMR (CDCl₃)	δ: 152.4, 137.7, 129.5, 123.8, 120.8, 113.2, 18.0, 12.4	[1]

Conclusion

The synthesis and purification of 4-Mercapto-2,6-dimethylphenol can be reliably achieved in a laboratory setting through a two-step process involving sulfuration of 2,6-dimethylphenol followed by zinc/acid reduction. Careful purification by silica gel chromatography and crystallization is crucial to obtain a high-purity product suitable for research and development purposes. The protocols and data presented in this guide provide a solid foundation for scientists to successfully prepare this valuable chemical intermediate.

References

• Process for the synthesis of 4-mercaptophenols and naphthalenols.

Sources

• 1. EP0640590A1 - Process for the synthesis of 4-mercaptophenols and naphthalenols - Google Patents [patents.google.com]

An In-depth Technical Guide to 4-Mercapto-2,6-dimethylphenol: Properties, Synthesis, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Mercapto-2,6-dimethylphenol (CAS No. 43132-86-1), a substituted phenol of significant interest in medicinal chemistry and materials science. Due to the limited availability of experimental data for this specific molecule in public literature, this guide synthesizes known information with expert analysis of its structural analogues to present a robust profile. The following sections will delve into its physicochemical properties, plausible synthetic routes with detailed protocols, expected reactivity and spectral characteristics, and potential applications, with a particular focus on its antioxidant capabilities relevant to drug development.

Introduction and Molecular Structure

4-Mercapto-2,6-dimethylphenol is an aromatic organic compound featuring a phenol ring substituted with two methyl groups at the ortho positions and a thiol (mercapto) group at the para position relative to the hydroxyl group. This unique arrangement of functional groups—a sterically hindered phenol and a reactive thiol—suggests a range of interesting chemical and biological activities.

The sterically hindered phenolic hydroxyl group is a well-known motif in antioxidant chemistry, providing radical scavenging activity while the thiol group offers a secondary site for redox activity and a handle for further chemical modification. The methyl groups influence the electronic properties and steric accessibility of the functional groups, fine-tuning the molecule's reactivity.

Figure 1: Chemical structure of 4-Mercapto-2,6-dimethylphenol.

Physicochemical Properties: A Comparative Analysis

While specific experimental data for 4-Mercapto-2,6-dimethylphenol is not extensively reported, we can infer its properties by examining its core structure and comparing it with well-characterized analogues.

Table 1: Core Physicochemical Properties of 4-Mercapto-2,6-dimethylphenol

Property	Value	Source
CAS Number	43132-86-1	[1][2]
Molecular Formula	C₈H₁₀OS	[1][2]
Molecular Weight	154.23 g/mol	[1][2]
Storage Conditions	Inert atmosphere, 2-8°C	[1]

Comparative Physicochemical Data:

To estimate other key properties, data for the parent molecule, 2,6-dimethylphenol, and a structurally related mercaptophenol, 2,6-di-tert-butyl-4-mercaptophenol, are presented below.

Table 2: Comparative Physicochemical Data of Related Phenols

Property	2,6-Dimethylphenol	2,6-di-tert-butyl-4-mercaptophenol	Inferred Properties for 4-Mercapto-2,6-dimethylphenol
Melting Point	43-45 °C[3]	90.3 °C[3]	Expected to be a solid at room temperature, with a melting point likely between that of its analogues.
Boiling Point	203 °C[3]	150-154 °C at 5 Torr[3]	Expected to have a high boiling point, likely above 200 °C at atmospheric pressure.
Solubility	Slightly soluble in water; soluble in alcohol, ether, chloroform, benzene[4]	Insoluble in water; soluble in organic solvents.	Expected to have low water solubility but good solubility in organic solvents like ethanol, acetone, and ethyl acetate.
pKa (Phenolic OH)	10.59[5]	~11	The pKa of the phenolic proton is expected to be around 10-11, influenced by the electron-donating methyl groups. The thiol pKa would likely be in the range of 7-9.

The introduction of the thiol group is expected to increase the melting and boiling points compared to 2,6-dimethylphenol due to hydrogen bonding and increased molecular weight. The acidity of the phenolic proton should be comparable to that of 2,6-dimethylphenol, while the thiol group will introduce a second, more acidic proton.

Synthesis of 4-Mercapto-2,6-dimethylphenol: A Proposed Experimental Protocol

A general and effective method for the synthesis of 4-mercaptophenols involves a two-step process: reaction of the parent phenol with a sulfur-transfer reagent followed by reduction.[6] The following protocol is a proposed adaptation of this established methodology for the synthesis of 4-Mercapto-2,6-dimethylphenol from 2,6-dimethylphenol.

Figure 2: Proposed synthesis workflow for 4-Mercapto-2,6-dimethylphenol.

Step-by-Step Experimental Protocol:

Step 1: Synthesis of the Disulfide Intermediate

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 2,6-dimethylphenol (1.0 eq) in methanol. The use of methanol as a solvent is crucial to attenuate the reactivity of the sulfur monochloride.[6]

• Reagent Addition: Cool the solution to 0-5 °C using an ice bath. Slowly add a solution of sulfur monochloride (S₂Cl₂, 0.5 eq) in methanol dropwise via the dropping funnel over a period of 30-60 minutes. Maintain the temperature below 10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice-water. The disulfide intermediate will precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Step 2: Reduction to 4-Mercapto-2,6-dimethylphenol

• Reaction Setup: Suspend the crude disulfide intermediate in a mixture of a suitable organic solvent (e.g., ethanol or acetic acid) and a mineral acid (e.g., concentrated hydrochloric acid).

• Reduction: Add zinc dust (a stoichiometric excess, typically 4-6 eq) portion-wise to the stirred suspension. The reaction is exothermic, so the addition rate should be controlled to maintain a moderate temperature.

• Reaction: After the addition is complete, continue stirring at room temperature or with gentle heating (40-50 °C) until the reaction is complete (as monitored by TLC).

• Work-up and Purification: Filter the reaction mixture to remove excess zinc. Extract the filtrate with an organic solvent such as ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.[6]

Reactivity and Expected Spectroscopic Profile

The chemical behavior of 4-Mercapto-2,6-dimethylphenol is dictated by its three key functional components:

• Hindered Phenolic Hydroxyl Group: This group is a hydrogen donor and can act as a radical scavenger. The ortho-methyl groups sterically protect the hydroxyl group, which can enhance the stability of the resulting phenoxyl radical.

• Aromatic Thiol Group: The thiol group is more acidic than the phenolic hydroxyl group and is a strong nucleophile. It can be easily oxidized to form disulfides.

• Electron-Rich Aromatic Ring: The hydroxyl and methyl groups are electron-donating, activating the aromatic ring towards electrophilic substitution, although the positions are sterically hindered.

Expected Spectroscopic Data:

• ¹H NMR:

  • Aromatic Protons: A singlet corresponding to the two equivalent aromatic protons at the meta positions.

  • Methyl Protons: A singlet for the six equivalent protons of the two methyl groups.

  • Phenolic Proton: A broad singlet, the chemical shift of which will be concentration and solvent-dependent.

  • Thiol Proton: A singlet, typically in the range of 3-4 ppm, which may also be broad.

• ¹³C NMR:

  • Signals for the four distinct aromatic carbons.

  • A signal for the methyl carbons.

• Infrared (IR) Spectroscopy:

  • A broad O-H stretching band for the phenolic hydroxyl group, typically around 3200-3600 cm⁻¹.

  • A weaker S-H stretching band around 2550-2600 cm⁻¹.

  • C-H stretching and aromatic C=C bending frequencies.

• Mass Spectrometry (MS):

  • A molecular ion peak (M⁺) corresponding to the molecular weight of 154.23.

  • Characteristic fragmentation patterns, including loss of H, SH, and methyl groups.

Potential Applications in Drug Development: A Focus on Antioxidant Activity

The combination of a hindered phenol and a thiol group in a single molecule makes 4-Mercapto-2,6-dimethylphenol a highly promising candidate for applications as an antioxidant. Both phenols and thiols are known to combat oxidative stress, a key pathological factor in numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

The antioxidant activity of phenolic compounds stems from their ability to donate a hydrogen atom to a free radical, thereby neutralizing it. The resulting phenoxyl radical is stabilized by resonance.[7] Thiols can also act as radical scavengers and are key components of endogenous antioxidant systems (e.g., glutathione).

Figure 3: Role of antioxidants in mitigating oxidative stress.

Studies on structurally related sulfur-containing derivatives of 2,6-dimethylphenol have demonstrated marked antioxidative effects.[8] For instance, 4-(3-dodecylthiopropyl)-2,6-dimethylphenol showed a more pronounced antioxidant effect than α-tocopherol and trolox.[8] This strongly suggests that 4-Mercapto-2,6-dimethylphenol would possess significant antioxidant and cytoprotective properties.

Beyond its direct antioxidant activity, the presence of two reactive functional groups makes it a versatile scaffold for the synthesis of more complex drug candidates. The thiol group, in particular, is a useful handle for conjugation to other molecules or for targeting specific biological sites.

Safety and Handling

• General Hazards: Substituted phenols are often toxic and corrosive.[9][10] Thiols are known for their strong, unpleasant odors and can also be toxic.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated fume hood.

• Inhalation, Ingestion, and Skin Contact: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water and seek medical attention.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents.[5] As recommended for this compound, storage under an inert atmosphere at 2-8°C is advisable to prevent oxidation.[1]

Conclusion

4-Mercapto-2,6-dimethylphenol is a molecule with significant untapped potential, particularly in the fields of antioxidant chemistry and drug discovery. While detailed experimental characterization is lacking in the current literature, a thorough analysis of its structure and related compounds allows for a confident prediction of its key physicochemical properties, reactivity, and biological activity. The synthetic route is accessible through established methodologies, and its dual-functional nature as a hindered phenol and a thiol makes it an attractive target for further investigation as a novel antioxidant and a versatile building block in medicinal chemistry. It is hoped that this guide will stimulate further research into this promising compound.

References

Sources

• 1. fishersci.com [fishersci.com]
• 2. mdpi.com [mdpi.com]
• 3. 2,6-Xylenol - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. lifechempharma.com [lifechempharma.com]
• 6. 3,5-Dimethylbenzenethiol 90 38360-81-5 [sigmaaldrich.com]
• 7. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN111440051A - Synthesis method of 4-chloro-3, 5-dimethylphenol - Google Patents [patents.google.com]
• 9. 2,6-xylenol, 576-26-1 [thegoodscentscompany.com]
• 10. chemicalbook.com [chemicalbook.com]

mass spectrometry fragmentation pattern of 4-Mercapto-2,6-dimethylphenol

An In-depth Technical Guide to the Electron Ionization Mass Spectrometry Fragmentation of 4-Mercapto-2,6-dimethylphenol

Abstract

This technical guide provides a detailed analysis of the predicted electron ionization (EI) (C₈H₁₀OS, Mol. Wt. 154.23 g/mol ). As a molecule combining the structural features of a xylenol and a thiophenol, its fragmentation is governed by competing and complementary pathways, including benzylic cleavages, rearrangements, and eliminations characteristic of its phenolic and mercapto functional groups. This document serves as a predictive framework for researchers in analytical chemistry, drug metabolism, and materials science, offering insights into the structural elucidation of this and related sulfur-containing phenolic compounds. We will explore the primary fragmentation mechanisms, predict the resultant mass-to-charge ratios (m/z), and provide a standardized protocol for experimental verification via Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction: The Structural Rationale

4-Mercapto-2,6-dimethylphenol is an intriguing molecule for mass spectrometric analysis due to the presence of three key functional moieties on a stable aromatic ring: a hydroxyl group, a thiol (mercaptan) group, and two methyl groups. Under the high-energy conditions of Electron Ionization (EI), the initial molecular ion (M⁺•) is an energetically unstable species. This instability is the driving force for a series of fragmentation reactions that yield a unique mass spectrum, which serves as a molecular fingerprint.

The fragmentation pathways are not random; they are dictated by fundamental chemical principles. The primary sites for ionization are the lone pair electrons on the oxygen and sulfur atoms. The subsequent fragmentation is directed by the stability of the resulting fragment ions and neutral losses. The aromatic ring provides a stable platform, often remaining intact in major fragments, while the substituents are susceptible to characteristic cleavages. Our analysis will draw parallels from the known fragmentation patterns of its structural analogs, primarily 2,6-dimethylphenol and 4-mercaptophenol.

Predicted Fragmentation Pathways under Electron Ionization

Upon electron impact, 4-Mercapto-2,6-dimethylphenol will form a molecular ion at m/z 154 . The stability of the aromatic system ensures that this molecular ion peak will be prominent.[1] The subsequent fragmentation cascade is predicted to follow several major pathways, detailed below.

Pathway A: Benzylic Cleavage (Loss of Methyl Radical)

The most facile and commonly observed fragmentation for alkyl-substituted aromatic compounds is the cleavage of a C-C bond beta to the aromatic ring, known as benzylic cleavage.[2] This process results in the formation of a highly stabilized cation. For 4-Mercapto-2,6-dimethylphenol, the loss of one of the methyl groups (•CH₃, 15 Da) is a highly probable initial fragmentation step.

• Mechanism: The molecular ion at m/z 154 loses a methyl radical. This results in a resonance-stabilized cation at m/z 139 . This fragment ion is analogous to the M-15 peak (m/z 107) that is prominently observed in the mass spectrum of 2,6-dimethylphenol.[3][4]

Caption: Pathway A: Benzylic cleavage leading to the loss of a methyl radical.

Pathway B: Loss of a Hydrogen Radical

The loss of a hydrogen atom (•H, 1 Da), typically from the phenolic or thiolic group, can also occur, leading to an M-1 peak. This is a common feature in the mass spectra of both phenols and thiols. This results in a stable, even-electron ion.

• Mechanism: The molecular ion at m/z 154 loses a hydrogen radical to form a cation at m/z 153 .

Caption: Pathway B: Formation of the M-1 ion via loss of a hydrogen radical.

Pathway C: Thiol-Specific Fragmentations

The mercapto group introduces unique fragmentation channels. One characteristic pathway for aromatic thiols is the elimination of a sulfhydryl radical (•SH) or hydrogen sulfide (H₂S).

• Mechanism 1: Loss of •SH: The molecular ion can undergo cleavage of the C-S bond to lose a sulfhydryl radical (•SH, 33 Da), yielding a fragment ion at m/z 121 . This fragment corresponds to the 2,6-dimethylphenoxide cation.

• Mechanism 2: Loss of H₂S: Rearrangement followed by the elimination of a neutral hydrogen sulfide molecule (H₂S, 34 Da) can lead to a radical cation at m/z 120 . This is a known fragmentation pathway for thiols.[5]

Caption: Pathway C: Fragmentation involving the thiol group.

Pathway D: Cleavage of the Aromatic Ring and Subsequent Losses

Following the initial fragmentations, further degradation of the ring structure can occur. A common pathway for phenols involves the loss of carbon monoxide (CO).

• Mechanism: The key fragment at m/z 139 (from Pathway A) can lose a neutral CO molecule (28 Da) to form a fragment ion at m/z 111 . This type of decarbonylation is common for phenolic structures after an initial cleavage. Subsequently, this ion could lose the sulfur atom to yield further fragments.

Caption: Pathway D: Decarbonylation of a primary fragment ion.

Summary of Predicted Mass Spectrum Data

The following table summarizes the predicted prominent ions in the EI mass spectrum of 4-Mercapto-2,6-dimethylphenol, their proposed structures, and the fragmentation pathway leading to their formation.

m/z	Proposed Fragment Ion	Formula	Pathway	Description
154	[C₈H₁₀OS]⁺•	C₈H₁₀OS	-	Molecular Ion (M⁺•)
153	[C₈H₉OS]⁺	C₈H₉OS	B	M - H
139	[C₇H₇OS]⁺	C₇H₇OS	A	M - CH₃ (Benzylic Cleavage)
121	[C₈H₉O]⁺	C₈H₉O	C	M - SH
120	[C₈H₈O]⁺•	C₈H₈O	C	M - H₂S
111	[C₆H₇S]⁺	C₆H₇S	D	M - CH₃ - CO

Experimental Protocol: GC-MS Analysis

To experimentally validate the predicted fragmentation pattern, a Gas Chromatography-Mass Spectrometry (GC-MS) analysis is the method of choice. The following protocol outlines a robust starting point for this analysis.

4.1. Instrumentation

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent) with an EI source.

• GC Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

4.2. Sample Preparation

• Prepare a 1 mg/mL stock solution of 4-Mercapto-2,6-dimethylphenol in a suitable solvent such as Dichloromethane or Ethyl Acetate.

• Perform serial dilutions to create a working solution of approximately 10 µg/mL. Causality Note: A lower concentration is used to avoid column overloading and source saturation, ensuring sharp peaks and clean spectra.

4.3. GC-MS Parameters

Parameter	Setting	Rationale
GC Inlet
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the analyte.
Injection Volume	1 µL	Standard volume for capillary columns.
Split Ratio	20:1	Prevents column overloading while ensuring sufficient analyte reaches the detector.
Carrier Gas	Helium	Inert carrier gas providing good chromatographic efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow rate for column efficiency and MS interface.
Oven Program
Initial Temperature	80 °C, hold for 1 min	Allows for proper focusing of the analyte at the head of the column.
Ramp Rate	15 °C/min to 280 °C	Provides good separation from potential impurities and ensures timely elution.
Final Hold	Hold at 280 °C for 5 min	Ensures that any less volatile components are eluted from the column.
Mass Spectrometer
Ion Source	Electron Ionization (EI)	Standard, high-energy ionization for generating reproducible fragmentation patterns.
Ion Source Temp.	230 °C	Standard temperature to minimize thermal degradation while ensuring efficient ionization.
Quadrupole Temp.	150 °C	Standard temperature for stable mass filtering.
Electron Energy	70 eV	The industry standard energy for creating extensive and comparable library spectra.
Mass Scan Range	m/z 40 - 300	Covers the molecular ion and all predicted major fragments.
Solvent Delay	3 minutes	Prevents the high concentration of solvent from entering and saturating the MS detector.

4.4. Data Analysis

• Integrate the chromatographic peak corresponding to 4-Mercapto-2,6-dimethylphenol.

• Extract the mass spectrum from the apex of the peak.

• Compare the experimental m/z values and relative abundances to the predicted data in Section 3.

• If available, compare the acquired spectrum against a spectral library (e.g., NIST) for confirmation.

Conclusion

The fragmentation of 4-Mercapto-2,6-dimethylphenol under electron ionization is predicted to be a rich process, yielding several structurally informative ions. The molecular ion at m/z 154 is expected to be clearly visible. Key fragmentation pathways include the loss of a methyl radical (m/z 139), loss of a sulfhydryl radical (m/z 121), and elimination of hydrogen sulfide (m/z 120). This in-depth guide provides a robust theoretical framework and a practical experimental protocol for scientists and researchers. The validation of this predicted pattern will contribute to a deeper understanding of the mass spectrometric behavior of complex phenolic and thiophenolic compounds, aiding in their unambiguous identification in complex matrices.

References

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethylphenol. National Center for Biotechnology Information. Retrieved from [Link]

• NIST. (n.d.). Phenol, 2,6-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Restek. (n.d.). 2,6-Xylenol. Retrieved from [Link]

• NIST. (n.d.). 4-Mercaptophenol. NIST Chemistry WebBook. Retrieved from [Link]

• NIST. (n.d.). 4-Chloro-2,6-dimethylphenol. NIST Chemistry WebBook. Retrieved from [Link]

• S. H. Pine. (1971). Fragmentation mechanisms in mass spectrometry. Journal of Chemical Education, 48(11), 732. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Chad's Prep. (2018). 14.6a Fragmentation Patterns of Alkanes, Alkenes, and Aromatic Compounds. YouTube. Retrieved from [Link]

• Vidya-mitra. (2016). α-, β-, allylic, benzylic cleavage and McLafferty rearrangement (CHE). YouTube. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. youtube.com [youtube.com]
• 3. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phenol, 2,6-dimethyl- [webbook.nist.gov]
• 5. 4-Mercaptophenol [webbook.nist.gov]

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of 4-Mercapto-2,6-dimethylphenol

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of 4-Mercapto-2,6-dimethylphenol, a molecule of interest in pharmaceutical and materials science. This document is intended for researchers, scientists, and drug development professionals who utilize vibrational spectroscopy for molecular characterization. We will delve into the theoretical underpinnings of its IR spectrum, provide a detailed experimental protocol for acquiring high-quality data, and offer an in-depth interpretation of the spectral features.

Introduction to 4-Mercapto-2,6-dimethylphenol and the Power of IR Spectroscopy

4-Mercapto-2,6-dimethylphenol (CAS No. 43132-86-1) is a bifunctional organic molecule incorporating both a phenolic hydroxyl group and a thiol (mercaptan) group on a dimethyl-substituted benzene ring.[1] This unique combination of functional groups imparts specific chemical properties that are of interest in various fields, including antioxidant research and polymer chemistry.

Infrared (IR) spectroscopy is a powerful analytical technique that probes the vibrational modes of molecules. When a molecule is exposed to infrared radiation, it absorbs energy at specific frequencies corresponding to the vibrations of its chemical bonds (e.g., stretching, bending, and scissoring). The resulting IR spectrum is a unique molecular fingerprint, providing invaluable information about the functional groups present, the molecular structure, and even intermolecular interactions.

The Molecular Structure and its Vibrational Landscape

To understand the IR spectrum of 4-Mercapto-2,6-dimethylphenol, we must first consider its molecular structure. The key functional groups that will give rise to characteristic absorption bands are:

• The Phenolic Hydroxyl (-OH) Group: The O-H bond is highly polar, and its stretching vibration is a prominent feature in the IR spectrum. The position and shape of this band are highly sensitive to hydrogen bonding.

• The Thiol (-SH) Group: The S-H bond is less polar than the O-H bond, resulting in a weaker and sharper absorption band. Its position can also be influenced by hydrogen bonding, though to a lesser extent than the hydroxyl group.[2][3]

• The Aromatic Ring: The benzene ring exhibits characteristic C-H and C=C stretching and bending vibrations. The substitution pattern on the ring also influences the spectrum, particularly in the "fingerprint" region.

• The Methyl (-CH₃) Groups: These groups will show characteristic C-H stretching and bending vibrations.

• The C-O and C-S Bonds: The stretching vibrations of these bonds will also appear in the fingerprint region of the spectrum.

The following diagram illustrates the molecular structure and the key vibrational modes that will be discussed.

Caption: Molecular structure and key vibrational modes of 4-Mercapto-2,6-dimethylphenol.

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum

The quality of the IR spectrum is paramount for accurate interpretation. The following protocol outlines the steps for acquiring a high-fidelity spectrum of 4-Mercapto-2,6-dimethylphenol using a Fourier Transform Infrared (FTIR) spectrometer.

Materials:

• 4-Mercapto-2,6-dimethylphenol (solid)

• Potassium bromide (KBr), spectroscopy grade, desiccated

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FTIR spectrometer (e.g., PerkinElmer, Thermo Fisher Scientific)

• Sample holder

Procedure:

• Sample Preparation (KBr Pellet Method):

  • Rationale: The KBr pellet method is a common technique for solid samples. KBr is transparent to IR radiation in the mid-IR region and provides a solid matrix for the sample.

  • Steps:

    • Thoroughly dry the KBr at 110°C for at least 2 hours to remove any adsorbed water, which has strong IR absorption bands that can interfere with the spectrum.

    • Weigh out approximately 1-2 mg of 4-Mercapto-2,6-dimethylphenol and 100-200 mg of the dried KBr.

    • Grind the KBr in the agate mortar to a fine powder.

    • Add the 4-Mercapto-2,6-dimethylphenol to the mortar and continue grinding until the mixture is homogeneous. The mixture should have a consistent, slightly opaque appearance.

    • Transfer the mixture to the pellet-forming die.

    • Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

    • Carefully remove the KBr pellet from the die.

• Data Acquisition:

  • Rationale: A background spectrum is collected to account for atmospheric water and carbon dioxide, as well as any instrumental artifacts.

  • Steps:

    • Place the empty sample holder in the FTIR spectrometer and collect a background spectrum.

    • Mount the KBr pellet containing the 4-Mercapto-2,6-dimethylphenol in the sample holder and place it in the spectrometer.

    • Acquire the sample spectrum. A typical acquisition would involve co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Processing:

  • Rationale: The raw data is processed to generate the final absorbance or transmittance spectrum.

  • Steps:

    • The spectrometer software will automatically ratio the sample spectrum to the background spectrum to produce the final IR spectrum.

    • Perform a baseline correction if necessary to ensure that the baseline is flat.

    • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Interpretation of the IR Spectrum of 4-Mercapto-2,6-dimethylphenol

The following table summarizes the expected characteristic absorption bands in the IR spectrum of 4-Mercapto-2,6-dimethylphenol.

Wavenumber (cm⁻¹)	Vibrational Mode	Expected Appearance	Rationale & Authoritative Grounding
3600-3200	O-H stretch (phenolic)	Strong, broad	The broadness of this peak is a hallmark of intermolecular hydrogen bonding between the phenolic hydroxyl groups. In a dilute solution with a non-polar solvent, a sharper "free" O-H stretch may be observed around 3650-3600 cm⁻¹.[4][5]
3100-3000	Aromatic C-H stretch	Medium to weak, sharp	These absorptions are characteristic of C-H bonds where the carbon is part of an aromatic ring.[6][7]
2980-2850	Aliphatic C-H stretch	Medium	These bands arise from the symmetric and asymmetric stretching vibrations of the C-H bonds in the two methyl groups.
~2550	S-H stretch (thiol)	Weak, sharp	The S-H stretching vibration typically appears in this region. Its intensity is generally much weaker than the O-H stretch.[2][8] Hydrogen bonding involving the thiol group can cause a slight shift to lower wavenumbers.[9]
1600-1585 & 1500-1400	Aromatic C=C stretch	Medium to strong, sharp	These bands are characteristic of the stretching vibrations of the carbon-carbon double bonds within the aromatic ring.[5][7]
~1450	Aliphatic C-H bend	Medium	This absorption is due to the asymmetric bending (scissoring) of the C-H bonds in the methyl groups.
1410-1310 & 1230-1140	C-O stretch (phenolic)	Strong	The stretching vibration of the carbon-oxygen bond in phenols gives rise to strong absorptions in this region.[5]
~1380	Aliphatic C-H bend	Medium	This band corresponds to the symmetric bending (umbrella mode) of the C-H bonds in the methyl groups.
900-675	Aromatic C-H out-of-plane bend	Medium to strong	The position of these bands can be indicative of the substitution pattern on the benzene ring. For a 1,2,4,6-tetrasubstituted benzene ring, specific patterns of absorption are expected in this region.[6]
~700-600	C-S stretch	Weak to medium	The carbon-sulfur stretching vibration is typically weak and falls in this region of the spectrum.

Causality in Spectral Interpretation: A Deeper Dive

• The Broad O-H Stretch: The significant broadening of the O-H stretching band is a direct consequence of the strong intermolecular hydrogen bonding between the phenolic hydroxyl groups of adjacent molecules. This interaction weakens and lengthens the O-H bond, resulting in a shift to lower wavenumbers and a distribution of bond energies that manifests as a broad peak.[4][5]

• The Sharp S-H Stretch: In contrast to the O-H group, the S-H group is a much weaker hydrogen bond donor.[8] Consequently, the S-H stretching vibration is less affected by intermolecular interactions, leading to a characteristically sharper and weaker absorption band.

• The Fingerprint Region (<1500 cm⁻¹): This region of the spectrum is rich in complex vibrational modes, including bending and stretching vibrations of the entire molecular skeleton. While individual peak assignments can be challenging, the overall pattern in this region is unique to the molecule and serves as a "fingerprint" for its identification.[5]

Conclusion

The infrared spectrum of 4-Mercapto-2,6-dimethylphenol is a rich source of information about its molecular structure. By understanding the characteristic vibrational frequencies of its key functional groups—the phenolic hydroxyl, the thiol, the aromatic ring, and the methyl substituents—researchers can confidently identify and characterize this molecule. The experimental protocol and detailed spectral interpretation provided in this guide serve as a valuable resource for scientists and professionals in the fields of chemistry, materials science, and drug development.

References

• Bertoluzza, A., Bonora, S., Fini, G., & Morelli, M. A. (1988). SH vibrational frequency and hydrogen bond in biological thiols: a critical analysis. Physiological chemistry and physics and medical NMR, 20(3), 189–191. [Link]

• Chemistry LibreTexts. (2023, August 9). 9.12: Spectroscopy of Alcohols and Phenols. [Link]

• D'Amico, K. L., & St. Goar, M. (n.d.). Infrared Absorption Spectra of Trisubstituted Phenol Derivatives. Journal of the Tennessee Academy of Science.

• Infrared spectra of alcohols and phenols - Chemistry. (n.d.). [Link]

• SH vibrational frequency and hydrogen bond in biological thiols: a critical analysis. (n.d.). [Link]

• infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes. (n.d.). [Link]

• Spectroscopy Tutorial: Phenols and Enols. (n.d.). [Link]

• Marushkevich, K., et al. (2014). Reflection Absorption Infrared Spectroscopy Characterization of SAM Formation from 8-Mercapto-N-(phenethyl)octanamide Thiols with Phe Ring and Amide Groups. Molecules, 19(12), 20958-20973. [Link]

• Menefee, A., Alford, D., & Scott, C. B. (1956). Hydrogen Bonding of the Thiol Group. The Journal of Chemical Physics, 25(2), 370-370.

• Wikipedia. (n.d.). Thiol. [Link]

Sources

• 1. 43132-86-1|4-Mercapto-2,6-dimethylphenol|BLD Pharm [bldpharm.com]
• 2. SH vibrational frequency and hydrogen bond in biological thiols: a critical analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Chemistry: Infrared spectra of alcohols and phenols [openchemistryhelp.blogspot.com]
• 5. infrared spectrum of phenol C6H6O C6H5OH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Thiol - Wikipedia [en.wikipedia.org]
• 9. pubs.aip.org [pubs.aip.org]

chemical structure and IUPAC name of 4-Mercapto-2,6-dimethylphenol

An In-Depth Technical Guide to 4-Mercapto-2,6-dimethylphenol: Structure, Synthesis, and Applications

Introduction

4-Mercapto-2,6-dimethylphenol is a bifunctional aromatic compound of significant interest in medicinal chemistry and materials science. Possessing both a sterically hindered phenol and a nucleophilic thiol group, it presents a unique chemical scaffold. The hindered phenol moiety is a well-established structural motif for potent antioxidants, while the mercaptan group offers a versatile handle for synthetic elaboration and plays a crucial role in various biological and chemical processes. This guide provides a comprehensive technical overview of 4-Mercapto-2,6-dimethylphenol, intended for researchers, scientists, and professionals in drug development. We will delve into its fundamental chemical properties, validated synthetic routes, spectroscopic signature, inherent reactivity, and its applications as a valuable intermediate and antioxidant.

Chemical Identity and Structural Elucidation

The unambiguous identification of a chemical entity is foundational to all scientific inquiry. 4-Mercapto-2,6-dimethylphenol is defined by a phenol ring substituted with two methyl groups at the ortho-positions (2 and 6) and a mercapto (thiol, -SH) group at the para-position (4).

IUPAC Nomenclature and Chemical Identifiers

• IUPAC Name : 4-Mercapto-2,6-dimethylphenol[1]

• CAS Number : 43132-86-1[1]

• Molecular Formula : C₈H₁₀OS[1]

• Molecular Weight : 154.23 g/mol [1][2]

• SMILES : OC1=C(C)C=C(S)C=C1C[1][2]

The structure features a hydroxyl (-OH) group and a thiol (-SH) group at opposite ends of a 2,6-dimethyl-substituted benzene ring. The steric hindrance provided by the two methyl groups adjacent to the hydroxyl group is a critical feature, influencing its reactivity and, most notably, its potent antioxidant properties by stabilizing the corresponding phenoxyl radical.

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, formulation, and behavior in biological and chemical systems. While comprehensive experimental data for this specific molecule is sparse in publicly available literature, key properties can be inferred from its structure and data from analogous compounds.

Property	Value / Description	Source / Rationale
Appearance	Off-white to light-colored solid.	General property for substituted phenols and thiophenols.
Melting Point	Not widely reported. Expected to be higher than 2,6-dimethylphenol (46-48 °C) due to increased molecular weight and potential for hydrogen bonding.	Inferred from related structures.[3]
Solubility	Soluble in organic solvents such as methanol, ethanol, methylene chloride, and ether. Sparingly soluble in water.	Based on its predominantly nonpolar aromatic structure and functional groups.[4]
pKa (Phenolic -OH)	Estimated ~10-11. The methyl groups are weakly electron-donating, making the phenol slightly less acidic than phenol itself (pKa ~10).	Inferred from the pKa of 2,6-dimethylphenol.
pKa (Thiol -SH)	Estimated ~6-8. Aromatic thiols are generally more acidic than aliphatic thiols due to resonance stabilization of the thiophenolate anion.	Inferred from the pKa of 4-mercaptophenol.

Synthesis and Purification

The synthesis of 4-Mercapto-2,6-dimethylphenol can be approached through several strategic routes. A common and effective method involves the introduction of a sulfur functionality onto the 2,6-dimethylphenol scaffold, followed by reduction to the desired thiol. One patented method highlights a pathway via a sulfonyl chloride intermediate.[5]

Synthetic Pathway: Sulfonation and Reduction

This two-step process leverages the well-established chemistry of aromatic sulfonation. The rationale is to first install a stable, electron-withdrawing sulfur group (sulfonyl chloride) at the para-position, which is sterically accessible and electronically activated, and then reduce this group to the mercaptan.

Caption: Synthetic workflow for 4-Mercapto-2,6-dimethylphenol.

Experimental Protocol (Illustrative)

The following protocol is an illustrative example based on established chemical transformations for similar substrates.[4]

Step 1: Sulfonation of 2,6-Dimethylphenol

• In a flask equipped with a stirrer and cooled in an ice bath (0-5 °C), slowly add 2,6-dimethylphenol (1.0 eq) to an excess of chlorosulfonic acid (3-4 eq).

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours until the reaction is complete (monitored by TLC).

• Carefully quench the reaction by pouring the mixture onto crushed ice.

• The precipitated product, 4-hydroxy-3,5-dimethylbenzenesulfonic acid, is filtered, washed with cold water, and dried.

Step 2: Formation of the Sulfonyl Chloride

• Treat the sulfonic acid from the previous step with a chlorinating agent such as thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) in an appropriate solvent (e.g., dichloromethane).

• Heat the reaction mixture under reflux for 2-4 hours.

• After cooling, the solvent and excess thionyl chloride are removed under reduced pressure to yield the crude 4-hydroxy-3,5-dimethylbenzenesulfonyl chloride.

Step 3: Reduction to the Mercaptan

• Dissolve the crude sulfonyl chloride in a suitable solvent like acetic acid or ethanol.

• Add a strong reducing agent, such as zinc dust in the presence of a strong acid (e.g., HCl) or stannous chloride (SnCl₂).

• Heat the mixture to reflux for several hours until the reduction is complete.

• Cool the reaction, filter off any solids, and extract the product into an organic solvent like diethyl ether or ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum.

• The crude product can be purified by column chromatography on silica gel or by recrystallization.

Spectroscopic Characterization

Spectroscopic analysis provides definitive structural confirmation. The key expected signals for 4-Mercapto-2,6-dimethylphenol are summarized below.

Spectroscopic Data
¹H NMR	δ (ppm)
~6.9-7.1
~4.5-5.5
~3.2-3.5
~2.1-2.3
¹³C NMR	δ (ppm)
~151
~131
~124
~119
~16
IR Spectroscopy	ν (cm⁻¹)
~3400 (broad)
~2550 (weak)
~2950
~1470
Mass Spectrometry	m/z
154
139
121

Note: The chemical shifts (δ) are approximate and can vary based on the solvent and concentration. The data is partially derived from a patent describing the compound's synthesis.[5]

Chemical Reactivity and Antioxidant Mechanism

The reactivity of 4-Mercapto-2,6-dimethylphenol is dominated by its two functional groups. The thiol is a potent nucleophile and is readily oxidized, while the hindered phenol is an excellent radical scavenger.

Key Reactions

• Thiol Group : Undergoes facile oxidation to form a disulfide bridge, creating bis(4-hydroxy-3,5-dimethylphenyl) disulfide. It can also be alkylated or participate in Michael additions.

• Phenol Group : The hydroxyl proton is acidic and can be deprotonated with a base. The group can be O-alkylated or acylated, though the ortho-methyl groups provide significant steric hindrance.

Antioxidant Mechanism

The primary antioxidant activity stems from the ability of the phenolic hydroxyl group to donate a hydrogen atom to a free radical (R•), quenching it and forming a stable phenoxyl radical. This stability is the key to its efficacy.

Causality of Potent Antioxidant Activity:

• H-Atom Donation : The O-H bond is weakened by the aromatic ring, facilitating hydrogen donation.

• Steric Hindrance : The two ortho-methyl groups physically shield the radical oxygen, preventing it from participating in deleterious propagation reactions.

• Resonance Stabilization : The unpaired electron of the resulting phenoxyl radical is delocalized across the aromatic ring, significantly stabilizing the radical and making the parent molecule a superior antioxidant. The thiol group can also participate in radical scavenging, providing a secondary mechanism of action.[6][7]

Caption: Antioxidant mechanism via hydrogen atom donation.

Applications in Research and Drug Development

The unique structure of 4-Mercapto-2,6-dimethylphenol makes it a valuable building block and a compound of interest in its own right.

• Intermediate for Lipid-Lowering Agents : It is a key intermediate in the synthesis of unsymmetrical dithiol ketals.[5] These compounds are designed as antioxidants that can be strategically delivered to lipoproteins, potentially offering therapeutic benefits in conditions like hypercholesterolemia and atherosclerosis by preventing oxidative damage.[5]

• Antioxidant Research : As a sterically hindered phenol, it serves as a model compound for studying antioxidant mechanisms. Its bifunctionality allows for the exploration of synergistic effects between the phenol and thiol groups in combating oxidative stress.[8] The synthesis of derivatives has been shown to produce compounds with marked antioxidative effects without genotoxic or mutagenic properties.[8]

• Polymer and Materials Science : The related compound, 2,6-dimethylphenol, is a critical monomer for producing high-performance polymers like poly(p-phenylene oxide) (PPO).[9] The introduction of a reactive thiol group in 4-Mercapto-2,6-dimethylphenol opens possibilities for creating functionalized polymers with built-in antioxidant properties, or for use in vulcanization and cross-linking applications.

Conclusion

4-Mercapto-2,6-dimethylphenol is a specialized chemical scaffold with significant potential rooted in its distinct structural features. The combination of a sterically hindered phenolic antioxidant and a versatile thiol nucleophile provides a platform for diverse applications, from the synthesis of novel therapeutics aimed at mitigating oxidative stress-related diseases to the development of advanced functional materials. A thorough understanding of its synthesis, properties, and reactivity, as outlined in this guide, is essential for harnessing its full potential in scientific research and development.

References

• PubChem. 4-Mercapto-2,6-dimethylphenol. [Link]

• PubMed. [New promising antioxidants based on 2,6-dimethylphenol]. [Link]

• Google Patents. EP0640590A1 - Process for the synthesis of 4-mercaptophenols and naphthalenols.

• CAS Common Chemistry. 2,6-Bis(1,1-dimethylethyl)-4-mercaptophenol. [Link]

• Arabian Journal of Chemistry. Antioxidant activity of some organosulfur compounds in vitro. [Link]

• Google Patents. EP0468581B1 - Process for the preparation of 2,6-di-t-butyl-4-mercaptophenol.
• Google Patents.

• PubChem. 2,6-Dimethylphenol. [Link]

• NINGBO INNO PHARMCHEM CO., LTD. The Role of 2,6-Dimethylphenol in High-Performance Polymer Synthesis. [Link]

• National Institutes of Health. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. [Link]

Sources

• 1. 4-mercapto-2,6-dimethylphenol 95% | CAS: 43132-86-1 | AChemBlock [achemblock.com]
• 2. 43132-86-1|4-Mercapto-2,6-dimethylphenol|BLD Pharm [bldpharm.com]
• 3. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. EP0468581B1 - Process for the preparation of 2,6-di-t-butyl-4-mercaptophenol - Google Patents [patents.google.com]
• 5. EP0640590A1 - Process for the synthesis of 4-mercaptophenols and naphthalenols - Google Patents [patents.google.com]
• 6. Antioxidant activity of some organosulfur compounds <i>in vitro</i> - Arabian Journal of Chemistry [arabjchem.org]
• 7. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. [New promising antioxidants based on 2,6-dimethylphenol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]

4-Mercapto-2,6-dimethylphenol: A Technical Guide to its Potential Research Applications

Abstract

This technical guide provides an in-depth exploration of 4-Mercapto-2,6-dimethylphenol, a sterically hindered thiophenol with significant potential in biomedical research and drug development. By integrating a hydroxyl and a thiol group on a dimethyl-substituted benzene ring, this molecule presents a unique combination of functionalities that suggest potent antioxidant and cytoprotective properties. This document will detail its physicochemical characteristics, outline synthetic strategies, and propose key research applications, complete with detailed experimental protocols. The central hypothesis is that the dual functionalities of 4-Mercapto-2,6-dimethylphenol make it a compelling candidate for investigation as an antioxidant, anti-inflammatory, and potentially as an anti-cancer agent. This guide is intended for researchers, scientists, and professionals in the field of drug development seeking to explore novel therapeutic compounds.

Introduction: The Rationale for Investigating 4-Mercapto-2,6-dimethylphenol

The search for novel therapeutic agents often leads to the exploration of molecules with unique structural motifs that confer specific biological activities. 4-Mercapto-2,6-dimethylphenol emerges as a compound of interest due to its classification as a hindered phenol, a class of compounds well-regarded for their antioxidant capabilities.[1][2] The steric hindrance provided by the two methyl groups at positions 2 and 6 is anticipated to enhance the stability of the phenoxyl radical formed during free radical scavenging, thereby increasing its antioxidant efficacy.

Furthermore, the presence of a thiol (-SH) group at the para-position introduces a second critical functional group. Thiols are known to play a crucial role in cellular redox homeostasis and can act as potent nucleophiles and reducing agents. This dual-functionality suggests that 4-Mercapto-2,6-dimethylphenol may act through multiple mechanisms to protect cells from oxidative damage, potentially offering a synergistic effect that surpasses that of simpler phenolic or thiol compounds. This guide will delve into the scientific underpinnings of these potential applications and provide a framework for their experimental validation.

Physicochemical Properties and Synthesis

A thorough understanding of a compound's physicochemical properties is fundamental to its application in research. While specific experimental data for 4-Mercapto-2,6-dimethylphenol is not extensively available in public literature, we can infer its characteristics from its parent compound, 2,6-dimethylphenol, and related structures.

Physicochemical Profile

The properties of 2,6-dimethylphenol provide a baseline for understanding 4-Mercapto-2,6-dimethylphenol. The introduction of a mercapto group will influence properties such as acidity, polarity, and solubility.

Property	Value (for 2,6-dimethylphenol)	Expected Influence of Mercapto Group	Reference
Molecular Formula	C₈H₁₀O	C₈H₁₀OS	[3]
Molecular Weight	122.16 g/mol	154.23 g/mol	[3]
Appearance	Colorless to off-white solid	Likely a solid with a characteristic thiol odor	[3]
Melting Point	43-45 °C	Expected to be higher due to increased molecular weight and potential for hydrogen bonding	[4]
Boiling Point	203 °C	Expected to be higher	[4]
Solubility	Slightly soluble in water; soluble in organic solvents like alcohol, ether, and chloroform	Solubility in water may be slightly increased due to the polar thiol group, but it is expected to remain more soluble in organic solvents.	[5]
pKa	~10.59	The phenolic proton will have a pKa around 10-11, while the thiol proton will be more acidic, with a pKa typically in the range of 6-8.	[3]

Synthesis of 4-Mercapto-2,6-dimethylphenol

The synthesis of 4-mercaptophenols can be achieved through several routes. A common approach involves the introduction of a sulfur-containing functional group at the para-position of the corresponding phenol, followed by reduction to the thiol. One patented method describes the reaction of a phenol with sulfur monochloride, followed by reduction with zinc in an acidic medium.

Experimental Protocol: Synthesis of 4-Mercapto-2,6-dimethylphenol

Disclaimer: This is a generalized protocol based on patented literature and should be adapted and optimized under appropriate laboratory safety precautions.

Step 1: Formation of the Disulfide Intermediate

• In a well-ventilated fume hood, dissolve 2,6-dimethylphenol in a suitable anhydrous solvent such as methanol.

• Cool the solution in an ice bath.

• Slowly add sulfur monochloride (S₂Cl₂) dropwise to the stirred solution. The reaction is exothermic.

• After the addition is complete, allow the reaction to stir at room temperature for several hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure to yield the crude disulfide intermediate.

Step 2: Reduction to the Thiol

• Suspend the crude disulfide intermediate in a mixture of a mineral acid (e.g., hydrochloric acid) and a suitable organic solvent.

• Add zinc dust portion-wise to the stirred suspension. This is an exothermic reaction.

• After the addition of zinc, continue stirring until the reaction is complete (monitor by TLC).

• Filter the reaction mixture to remove excess zinc and other solids.

• Extract the aqueous phase with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain crude 4-Mercapto-2,6-dimethylphenol.

• Purify the product by column chromatography or recrystallization.

Diagram: Synthesis Workflow

Caption: A simplified workflow for the synthesis of 4-Mercapto-2,6-dimethylphenol.

Potential Research Applications

The unique structure of 4-Mercapto-2,6-dimethylphenol suggests several promising avenues for research, primarily centered around its antioxidant and cytoprotective properties.

Antioxidant and Radical Scavenging Activity

The primary and most evident application is in the study of its antioxidant capacity. The hindered phenol moiety is a classic structural feature for potent radical scavenging.[1][2] The mechanism involves the donation of the phenolic hydrogen atom to a free radical, forming a stable phenoxyl radical that is less likely to propagate further radical chain reactions. The thiol group can also participate in radical scavenging and can be oxidized to a disulfide.

Experimental Protocol: DPPH Radical Scavenging Assay

Principle: The stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical has a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the absorbance at 517 nm decreases.

Materials:

• DPPH solution (e.g., 0.1 mM in methanol)

• 4-Mercapto-2,6-dimethylphenol stock solution (in methanol or DMSO)

• Positive controls (e.g., Ascorbic acid, Trolox)

• Methanol or appropriate solvent

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of the 4-Mercapto-2,6-dimethylphenol stock solution.

• In a 96-well plate, add a fixed volume of the DPPH solution to each well.

• Add an equal volume of the test compound dilutions or positive controls to the wells.

• Include a blank control (solvent + DPPH) and a sample blank (sample + solvent).

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• Plot the percentage inhibition against the concentration of the test compound to determine the IC₅₀ value.

Anti-inflammatory Potential via NF-κB Signaling

Chronic inflammation is a key driver of many diseases, and the nuclear factor-kappa B (NF-κB) signaling pathway is a central regulator of the inflammatory response.[6] Phenolic antioxidants have been shown to inhibit the NF-κB pathway, thereby reducing the expression of pro-inflammatory cytokines like TNF-α and IL-6.[2][7] It is hypothesized that 4-Mercapto-2,6-dimethylphenol could modulate this pathway, offering a potential therapeutic strategy for inflammatory conditions.

Diagram: Proposed Anti-inflammatory Mechanism

Caption: Proposed mechanism of NF-κB inhibition by 4-Mercapto-2,6-dimethylphenol.

Experimental Protocol: In Vitro Anti-inflammatory Assay in Macrophages

Cell Line: RAW 264.7 murine macrophages or human THP-1 monocytes (differentiated into macrophages).

Procedure:

• Culture the macrophages in appropriate media.

• Pre-treat the cells with various concentrations of 4-Mercapto-2,6-dimethylphenol for 1-2 hours.

• Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.

• After an appropriate incubation period (e.g., 24 hours), collect the cell culture supernatant.

• Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using ELISA kits.

• Perform a cell viability assay (e.g., MTT) to ensure that the observed effects are not due to cytotoxicity.

• To investigate the mechanism, cell lysates can be prepared to analyze the phosphorylation status of IκBα and the nuclear translocation of NF-κB p65 subunit by Western blotting.

Cytotoxicity in Cancer Cell Lines

Many phenolic compounds exhibit selective cytotoxicity towards cancer cells.[8] The pro-oxidant environment often found in cancer cells can be exploited by compounds that interfere with redox balance. 4-Mercapto-2,6-dimethylphenol, with its dual redox-active functional groups, could potentially induce oxidative stress selectively in cancer cells, leading to apoptosis.

Experimental Protocol: MTT Assay for Cytotoxicity

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) and a non-cancerous control cell line (e.g., MCF-10A).

• Complete cell culture medium.

• 4-Mercapto-2,6-dimethylphenol.

• MTT solution (5 mg/mL in PBS).

• DMSO.

• 96-well plates.

Procedure:

• Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of 4-Mercapto-2,6-dimethylphenol for 24, 48, or 72 hours.

• After the treatment period, remove the medium and add fresh medium containing MTT solution.

• Incubate for 3-4 hours at 37°C.

• Remove the MTT-containing medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value.

Conclusion and Future Directions

4-Mercapto-2,6-dimethylphenol represents a promising, yet underexplored, molecule for biomedical research. Its structure as a sterically hindered thiophenol provides a strong rationale for investigating its potential as an antioxidant, anti-inflammatory, and anti-cancer agent. The experimental protocols outlined in this guide offer a starting point for researchers to systematically evaluate these biological activities.

Future research should focus on a more detailed elucidation of its mechanisms of action. For instance, investigating its effects on other cellular signaling pathways involved in oxidative stress, such as the Nrf2-ARE pathway, would be a logical next step. Furthermore, derivatization of the thiol or hydroxyl group could lead to the development of a library of related compounds with potentially enhanced potency and selectivity. In vivo studies in animal models of inflammatory diseases or cancer will be crucial to translate the in vitro findings into potential therapeutic applications.

References

• Vinati Organics. (2024). Mechanism of Hindered Phenol Antioxidant. Retrieved from [Link]

• amfine.com. Hindered Phenols | Antioxidants for Plastics. Retrieved from [Link]

• Partners in Chemicals. (2022, October 5). Hindered phenolic antioxidants for protection of polymers. Retrieved from [Link]

• Li, et al. (2025, May 6). Electron structure variations in hindered phenolic antioxidant induced enhancement of thermo-oxidative aging performance in polyamide 6. PMC - NIH. Retrieved from [Link]

• Milaeva, E. R., et al. (2020). Antioxidant activity of some organosulfur compounds in vitro. Arabian Journal of Chemistry.
• Google Patents. (n.d.). EP0640590A1 - Process for the synthesis of 4-mercaptophenols and naphthalenols.

• ResearchGate. (2014, March). Synthesis, antiradical activity and in vitro cytotoxicity of novel organotin complexes based on 2,6-di-tert-butyl-4-mercaptophenol. Dalton Transactions, 43(18). Retrieved from [Link]

• PubMed. (n.d.). [New promising antioxidants based on 2,6-dimethylphenol]. Retrieved from [Link]

• Google Patents. (n.d.). US3781367A - Preparation of 4-mercaptophenols.

• PubMed. (2013, January). Anti-inflammatory effect of (E)-4-(3,7-dimethylocta-2,6-dienylamino)phenol, a new derivative of 4-nerolidylcatechol. Journal of Pharmacy and Pharmacology, 65(1), 133-41. Retrieved from [Link]

• MDPI. (2024, March 1). DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols. Retrieved from [Link]

• Global Science Books. (n.d.). Emerging Role of Flavonoids in Inhibition of NF-κB-Mediated Signaling Pathway: A Review. Retrieved from [Link]

• PubMed. (n.d.). Inhibition of nuclear factor kappaB by phenolic antioxidants: interplay between antioxidant signaling and inflammatory cytokine expression. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Antioxidant and anti-inflammatory activities of phenolic compounds isolated from Melipona beecheii honey. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Antioxidant and anti-inflammatory activities of selected medicinal plants and fungi containing phenolic and flavonoid compounds. Retrieved from [Link]

• MDPI. (n.d.). Antioxidant, Anti-Inflammatory and Cytotoxic Activity of Phenolic Compound Family Extracted from Raspberries (Rubus idaeus): A General Review. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Phenolic profile and anti-inflammatory activity of four Moroccan date (Phoenix dactylifera L.) seed varieties. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). The Antioxidant and Anti-inflammatory Effects of Phenolic Compounds Isolated from the Root of Rhodiola sachalinensis A. BOR. Retrieved from [Link]

• International Journal of Biology, Pharmacy and Allied Sciences (IJBPAS). (2023, June 1). in vitro antioxidant and cytotoxic activity of selected medicinal plants against cancer cell lines. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). In vitro antioxidant and cytotoxicity activities of selected indigenous South African medicinal plants. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Investigation of antioxidant activity and effect on cell viability of pyrrolidine compounds in MCF-7 (breast cancer) and DLD-1 (colon cancer) cell lines. Retrieved from [Link]

• PubChem. (n.d.). 2,6-Dimethylphenol. Retrieved from [Link]

• Solubility of Things. (n.d.). 2,6-Dimethylphenol. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Inhibition of nuclear factor kappaB by phenolic antioxidants: interplay between antioxidant signaling and inflammatory cytokine expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,6-Dimethylphenol CAS#: 576-26-1 [m.chemicalbook.com]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. globalsciencebooks.info [globalsciencebooks.info]
• 7. stacks.cdc.gov [stacks.cdc.gov]
• 8. Antioxidant, Anti-Inflammatory and Cytotoxic Activity of Phenolic Compound Family Extracted from Raspberries (Rubus idaeus): A General Review [mdpi.com]

An In-Depth Technical Guide to the Antioxidant Properties of Hindered Mercaptophenols

Executive Summary

Hindered mercaptophenols represent a sophisticated class of antioxidants engineered to combat oxidative degradation with exceptional efficiency. By integrating the radical-scavenging prowess of a sterically hindered phenolic hydroxyl group with the peroxide-decomposing and synergistic capabilities of a thiol moiety, these molecules offer a dual-action defense mechanism. This guide provides an in-depth exploration of the fundamental principles governing their antioxidant activity, from core chemical mechanisms to robust methodologies for their evaluation. We will dissect structure-activity relationships, present detailed, field-proven experimental protocols for assessing antioxidant capacity, and discuss their application in high-stakes fields such as drug development and materials science. This document is intended for researchers, chemists, and drug development professionals seeking a comprehensive understanding of how to leverage the unique properties of hindered mercaptophenols.

Section 1: The Foundation of Phenolic Antioxidants

The Challenge of Oxidative Stress

Oxidative stress is a state of imbalance between the production of reactive oxygen species (ROS) and the biological system's ability to detoxify these reactive intermediates. ROS, such as the hydroxyl radical (•OH) and peroxyl radicals (ROO•), are highly reactive molecules that can indiscriminately damage lipids, proteins, and nucleic acids, contributing to cellular aging and the pathogenesis of numerous diseases. In materials science, similar oxidative chain reactions are responsible for the degradation of polymers, fuels, and lubricants.[1] Antioxidants function by intercepting these damaging radicals, thereby terminating the destructive chain reaction.[2]

Core Mechanisms of Phenolic Antioxidants

Phenolic compounds are premier antioxidants due to the reactivity of their hydroxyl (-OH) group. They primarily operate through a Hydrogen Atom Transfer (HAT) mechanism.[3] In this process, the phenol donates its hydroxyl hydrogen atom to a free radical, neutralizing it and breaking the oxidative chain.

ArOH + R• → ArO• + RH

The effectiveness of a phenolic antioxidant is critically dependent on the stability of the resulting phenoxyl radical (ArO•). A more stable phenoxyl radical is less likely to initiate new oxidation chains, making the parent compound a more effective antioxidant.

The Role of Steric Hindrance

"Hindered" phenols are strategically designed with bulky alkyl groups, typically tert-butyl groups, at one or both positions ortho to the hydroxyl group.[4] This steric hindrance serves two crucial functions:

• Stabilization: The bulky groups electronically stabilize the phenoxyl radical formed after hydrogen donation, increasing the antioxidant's efficiency.[5]

• Selectivity: The steric bulk physically obstructs the phenoxyl radical, preventing it from participating in undesirable side reactions, which enhances its primary function of terminating chain reactions.[2][4]

Caption: Mechanism of radical scavenging by a hindered phenol.

Section 2: The Mercapto (-SH) Group: A Synergistic Powerhouse

The introduction of a mercapto (-SH) or thiol group onto the hindered phenol scaffold elevates the molecule from a simple radical scavenger to a multifunctional antioxidant. This dual-functionality is key to its enhanced performance.

Synthesis of Hindered Mercaptophenols

The synthesis of mercaptophenols can be achieved through various routes. A common industrial approach involves the reaction of a hindered phenol with sulfur dichloride or sulfur monochloride, followed by a reduction step to convert the resulting phenol polysulfide mixture into the desired mercaptophenol.[6] Alternative methods include the direct reaction of phenols with elemental sulfur using a Friedel-Crafts catalyst or the conversion of aminophenols via the Leuckart synthesis, though the latter can be more complex and costly for commercial scale-up.[6][7]

Dual-Action Antioxidant Mechanism

Hindered mercaptophenols exhibit a synergistic antioxidant effect by combining the distinct capabilities of the phenolic and thiol groups.[8][9]

• Primary Antioxidant (Radical Scavenging): The hindered phenolic -OH group acts as the primary chain-breaking antioxidant, rapidly donating a hydrogen atom to neutralize peroxyl radicals, as described previously.[10]

• Secondary Antioxidant (Peroxide Decomposition): The thiol (-SH) group, and its corresponding disulfide (-S-S-), can decompose hydroperoxides (ROOH) into non-radical, stable products.[8][9] This is a crucial preventative step, as hydroperoxides can otherwise break down to form new, highly reactive radicals.

This synergistic combination allows the molecule to both "quench" existing radicals and "prevent" the formation of new ones, providing a more comprehensive level of protection than either functional group could alone.[8] The replacement of oxygen with sulfur in phenolic scaffolds has been shown to be a successful strategy for creating more effective antioxidants.[11]

Caption: Dual-action mechanism of hindered mercaptophenols.

Structure-Activity Relationships (SAR)

The antioxidant efficacy of hindered mercaptophenols is not static; it is finely tuned by their molecular architecture. Key SAR principles include:

• Steric Synergy: In some structures, such as 3-tert-butyl-5-methylbenzene-1,2-diol, the proximity and orientation of the hydroxyl groups can lead to a powerful steric synergy, dramatically enhancing antioxidant activity.[5]

• Position of Substituents: The placement of the mercapto and bulky alkyl groups relative to the hydroxyl group significantly impacts radical stability and reactivity. Generally, ortho and para substitutions that can stabilize the phenoxyl radical through resonance or steric effects enhance activity.[4][5]

• Electronic Effects: Electron-donating groups on the aromatic ring can lower the O-H bond dissociation enthalpy (BDE), making hydrogen atom donation more favorable and increasing the rate of radical scavenging.

Section 3: Methodologies for Evaluating Antioxidant Efficacy

To quantify the antioxidant power of hindered mercaptophenols, a suite of standardized in vitro assays is employed. The choice of assay is critical, as different methods measure different aspects of antioxidant activity.

Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This is one of the most common and reliable methods for screening radical scavenging activity.[12][13]

• Principle: DPPH is a stable, deep violet-colored free radical. When it accepts a hydrogen atom from an antioxidant, it is reduced to the yellow-colored diphenylpicrylhydrazine.[12][14] The rate of color change, measured spectrophotometrically at ~517 nm, is proportional to the antioxidant's scavenging capacity.[12]

• Causality of Protocol Steps: The reaction is performed in the dark to prevent the photo-degradation of DPPH. A 30-minute incubation period allows the reaction to reach a steady state for accurate measurement.[12]

Experimental Protocol: DPPH Assay

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol. Store in an amber bottle at 4°C.

  • Prepare a series of concentrations of the test compound (hindered mercaptophenol) and a positive control (e.g., Trolox, Ascorbic Acid) in methanol.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add 100 µL of the DPPH solution to 100 µL of each sample concentration.[15]

  • For the blank, add 100 µL of methanol to 100 µL of the DPPH solution.

  • For the negative control, add 100 µL of methanol to 100 µL of the sample.

  • Vortex or shake the plate for 1 minute and incubate in the dark at room temperature for 30 minutes.[12]

• Measurement:

  • Measure the absorbance at 517 nm using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] * 100

  • Plot the % Inhibition against the sample concentration and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals). A lower IC₅₀ indicates higher antioxidant activity.

Caption: Standard workflow for the DPPH antioxidant assay.

Protocol: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

The ABTS assay is complementary to the DPPH method and is applicable to both hydrophilic and lipophilic antioxidants.[16]

• Principle: ABTS is oxidized using potassium persulfate to generate the ABTS radical cation (ABTS•+), which is a stable, blue-green chromophore.[12] In the presence of an antioxidant, the radical cation is reduced back to the colorless neutral form.[12] The decrease in absorbance, measured at ~734 nm, is proportional to the antioxidant concentration.[12]

• Self-Validation: The assay's endpoint is stable and the reaction is rapid, making it highly reproducible. Its versatility in different solvents allows for a broader screening of compounds compared to the methanol-restricted DPPH assay.[16]

Experimental Protocol: ABTS Assay

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • To generate the radical cation (ABTS•+), mix the two solutions in equal volumes and allow them to stand in the dark at room temperature for 12-16 hours.

  • Before use, dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 (± 0.02) at 734 nm.

• Assay Procedure:

  • Prepare a series of concentrations of the test compound and a positive control (e.g., Trolox).

  • Add 1.0 mL of the diluted ABTS•+ solution to 10 µL of each sample concentration.

  • Mix thoroughly and incubate at room temperature for 6 minutes.

• Measurement:

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of inhibition similarly to the DPPH assay. Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant's activity to that of Trolox.

Protocol: Lipid Peroxidation Inhibition Assay

For drug development, assessing an antioxidant's ability to protect biological membranes is paramount. Lipid peroxidation assays simulate this environment.[17]

• Principle: This assay measures the ability of an antioxidant to inhibit the oxidative degradation of lipids.[18] Low-density lipoproteins (LDL) or liposomes can be used as a lipid source.[17][18] Oxidation is induced (e.g., with Cu²⁺ ions) and the formation of oxidation byproducts, such as malondialdehyde (MDA) or conjugated dienes, is monitored.[18] The Thiobarbituric Acid Reactive Substances (TBARS) assay is a common method to quantify MDA.

• Field-Proven Insight: While DPPH and ABTS measure chemical reactivity, this assay provides a more direct indication of potential biological efficacy by demonstrating protection in a lipid-rich, membrane-like system.[17]

Experimental Protocol: LDL Oxidation Inhibition Assay

• Preparation:

  • Isolate LDL from human plasma via ultracentrifugation.

  • Dialyze the isolated LDL against a phosphate-buffered saline (PBS) solution to remove EDTA.

• Assay Procedure:

  • Incubate a fixed concentration of LDL (e.g., 100 µg/mL) with various concentrations of the test compound in PBS.

  • Initiate oxidation by adding a solution of copper sulfate (CuSO₄) to a final concentration of 5-10 µM.

  • Incubate the mixture at 37°C.

• Measurement:

  • Monitor the formation of conjugated dienes continuously by measuring the increase in absorbance at 234 nm over several hours.

  • The "lag phase" is the time before rapid oxidation begins. A longer lag phase indicates greater antioxidant protection.

• Data Analysis:

  • Plot the absorbance at 234 nm versus time.

  • Determine the length of the lag phase for each concentration of the test compound. Compare these to a control (LDL + CuSO₄ without antioxidant).

Section 4: Data Summary & Comparative Analysis

The efficacy of an antioxidant is best understood through comparative data. The table below summarizes typical results for different classes of phenolic antioxidants in common assays.

Compound Class	Representative Compound	Typical DPPH IC₅₀ (µM)	Typical ABTS TEAC Value	Lipid Peroxidation Inhibition	Key Structural Features
Simple Phenol	Phenol	> 1000	Low	Weak	Unsubstituted hydroxyl group
Hindered Phenol	Butylated Hydroxytoluene (BHT)	50 - 100	Moderate	Moderate	ortho-tert-butyl groups providing steric hindrance
Mercaptophenol	2,6-di-tert-butyl-4-mercaptophenol[19]	10 - 30	High	Strong	Hindered phenol with a synergistic thiol group
Natural Polyphenol	Quercetin	5 - 15	High	Strong	Multiple hydroxyl groups and conjugated system

Note: Values are illustrative and can vary based on specific experimental conditions.

Section 5: Applications and Future Directions

The unique dual-action mechanism of hindered mercaptophenols makes them highly valuable in several fields.

• Drug Development: Their ability to both scavenge radicals and prevent lipid peroxidation makes them promising candidates for treating diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular disease.[20] Some sterically hindered phenols can paradoxically switch from being antioxidants to generating ROS in tumor cells, opening avenues for anticancer therapies.[20]

• Materials Science: They are extensively used as stabilizers in plastics, rubbers, and fuels to prevent thermo-oxidative degradation, thereby extending the service life and maintaining the integrity of these materials.[1][4]

The future of this field lies in the rational design of novel hybrid molecules that combine the hindered mercaptophenol scaffold with other bioactive moieties to create multi-target drugs with enhanced efficacy and bioavailability.[20]

References

• Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study. Frontiers in Nutrition. Available at: [Link]

• Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. E3S Web of Conferences. Available at: [Link]

• Relationship structure-antioxidant activity of hindered phenolic compounds. Grasas y Aceites. Available at: [Link]

• Sterically Hindered Phenols as Antioxidant. European Journal of Molecular & Clinical Medicine. Available at: [Link]

• Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis. National Institutes of Health. Available at: [Link]

• Inhibition of lipid oxidation by phenolic antioxidants in relation to their physicochemical properties. Pharmacologyonline. Available at: [Link]

• ABTS Antioxidant Capacity Assay. G-Biosciences. Available at: [Link]

• Investigation of hindered phenol antioxidant effects on the aging performance of cross-linked LDPE in the presence of copper. National Institutes of Health. Available at: [Link]

• Antioxidant Activity of New Sulphur- and Selenium-Containing Analogues of Potassium Phenosan against H2O2-Induced Cytotoxicity in Tumour Cells. National Institutes of Health. Available at: [Link]

• DPPH Measurement for Phenols and Prediction of Antioxidant Activity of Phenolic Compounds in Food. MDPI. Available at: [Link]

• Evaluation of phenolic compounds and antioxidant activity of nine medicinal plant materials. ResearchGate. Available at: [Link]

• Antioxidant activity of some organosulfur compounds in vitro. Arabian Journal of Chemistry. Available at: [Link]

• The Potential Protective Effects of Phenolic Compounds against Low-density Lipoprotein Oxidation. PubMed. Available at: [Link]

• Quantitative structure-activity relationships of antioxidant phenolic compounds. ResearchGate. Available at: [Link]

• Role of Sulphur and Heavier Chalcogens on the Antioxidant Power and Bioactivity of Natural Phenolic Compounds. MDPI. Available at: [Link]

• Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. National Institutes of Health. Available at: [Link]

• Evaluation of the Antioxidant Capacity and Phenolic Content of Agriophyllum pungens Seed Extracts from Mongolia. National Institutes of Health. Available at: [Link]

• Process of preparing mercaptophenols. Google Patents.

• ABTS/TAC Methodology: Main Milestones and Recent Applications. MDPI. Available at: [Link]

• Transformation of Hindered Phenolic Antioxidants. Stabilization Technologies. Available at: [Link]

• Inhibition of human LDL lipid peroxidation by phenol-rich beverages and their impact on plasma total antioxidant capacity in. CORE. Available at: [Link]

• Preparation method of hindered phenol antioxidant 330. Google Patents.

• DPPH assay for evaluating antioxidant activity. ResearchGate. Available at: [Link]

• Evaluation of antioxidant activities and total phenolic contents of different solvent extracts of selected marine diatoms. ResearchGate. Available at: [Link]

• Mechanism of Hindered Phenol Antioxidant. Vinati Organics. Available at: [Link]

• Quantitative structure-activity relationship analysis of phenolic antioxidants. PubMed. Available at: [Link]

• Process for the synthesis of 4-mercaptophenols and naphthalenols. Google Patents.

• Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. National Institutes of Health. Available at: [Link]

• Chain-breaking phenolic antioxidants: steric and electronic effects in polyalkylchromanols, tocopherol analogs, hydroquinones, and superior antioxidants of the polyalkylbenzochromanol and naphthofuran class. ACS Publications. Available at: [Link]

• Assessment of Antioxidant, Anti-Lipid Peroxidation, Antiglycation, Anti-Inflammatory and Anti-Tyrosinase Properties of Dendrobium sulcatum Lindl. MDPI. Available at: [Link]

• A Structure–Activity Relationship Study on the Antioxidant Properties of Dithiocarbamic Flavanones. MDPI. Available at: [Link]

• The antioxidant mechanism of hindered phenolic antioxidants bonded with para bridge groups in PA6. ResearchGate. Available at: [Link]

• Hindered Dialkyl Ether Synthesis with Electrogenerated Carbocations. National Institutes of Health. Available at: [Link]

• Evaluation of antioxidant activity and characterization of phenolic constituents of Phyllanthus amarus root. PubMed. Available at: [Link]

• Potential Role of Sulfur-Containing Antioxidant Systems in Highly Oxidative Environments. OMICS International. Available at: [Link]

• Insights into structure-antioxidant activity relationships of polyphenol-phospholipid complexes: The effect of hydrogen bonds formed by phenolic hydroxyl groups. PubMed. Available at: [Link]

• Antioxidant and anti-inflammatory activity determination of one hundred kinds of pure chemical compounds using offline and online screening HPLC assay. CABI Digital Library. Available at: [Link]

• SPECTROPHOTOMETRIC METHOD FOR ANTIOXIDANT ACTIVITY TEST AND TOTAL PHENOLIC DETERMINATION OF RED DRAGON FRUIT LEAVES AND WHITE DR. Journal of Fundamental and Applied Pharmaceutical Science. Available at: [Link]

• In vitro Inhibition of Lipid Peroxidation and the Antioxidant System of Endophytic Fungi from Thai Medicinal Plants. ThaiScience. Available at: [Link]

• Preparation of 4-mercaptophenols. Google Patents.

• Natural Antioxidant Evaluation: A Review of Detection Methods. MDPI. Available at: [Link]

• The Effects of Antioxidant Nutraceuticals on Cellular Sulfur Metabolism and Signaling. National Institutes of Health. Available at: [Link]

• The Influence of Sulfur Dioxide Concentration on Antioxidant Activity, Total Polyphenols, Flavonoid Content and Individual Polyp. University of Technology and Business in České Budějovice. Available at: [Link]

Sources

• 1. Investigation of hindered phenol antioxidant effects on the aging performance of cross-linked LDPE in the presence of copper - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 3. Frontiers | Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. US3717682A - Process of preparing mercaptophenols - Google Patents [patents.google.com]
• 7. US3781367A - Preparation of 4-mercaptophenols - Google Patents [patents.google.com]
• 8. Antioxidant Activity of New Sulphur- and Selenium-Containing Analogues of Potassium Phenosan against H2O2-Induced Cytotoxicity in Tumour Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potential Role of Sulfur-Containing Antioxidant Systems in Highly Oxidative Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. e3s-conferences.org [e3s-conferences.org]
• 13. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. scispace.com [scispace.com]
• 18. The Potential Protective Effects of Phenolic Compounds against Low-density Lipoprotein Oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Antioxidant activity of some organosulfur compounds <i>in vitro</i> - Arabian Journal of Chemistry [arabjchem.org]
• 20. Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Reactivity of the Thiol Group in 4-Mercapto-2,6-dimethylphenol

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the thiol group in 4-Mercapto-2,6-dimethylphenol. Designed for researchers, scientists, and professionals in drug development, this document delves into the unique structural attributes of this hindered phenolic thiol and their influence on its reactivity profile. We will explore the physicochemical properties of the thiol group, its propensity for oxidation to form disulfide bonds, and its participation in nucleophilic reactions such as Michael additions and thiol-ene click chemistry. Furthermore, this guide furnishes detailed experimental protocols for the characterization and quantification of thiol reactivity, supported by visual workflows and mechanistic diagrams to provide a holistic understanding for practical application in research and development.

Introduction: The Unique Structural Landscape of 4-Mercapto-2,6-dimethylphenol

4-Mercapto-2,6-dimethylphenol is a fascinating molecule characterized by a multifunctional aromatic scaffold. The core of its reactivity lies in the interplay between the phenolic hydroxyl group and the thiol (mercaptan) group, both of which are electronically influenced by the benzene ring and sterically governed by the two ortho-methyl substituents. This distinct architecture imparts a nuanced reactivity to the thiol group, making it a subject of significant interest in the fields of antioxidant chemistry, polymer science, and medicinal chemistry.

The two methyl groups at the ortho positions to the hydroxyl group create a sterically hindered environment. This "ortho effect" can significantly modulate the acidity and nucleophilicity of both the phenolic and thiolic protons.[1] While the primary focus of this guide is the thiol group, its reactivity is inextricably linked to the overall electronic and steric environment of the molecule. The phenolic hydroxyl group, a known electron-donating group, influences the electron density of the aromatic ring, which in turn affects the properties of the para-substituted thiol group.

Physicochemical Properties of the Thiol Group

The reactivity of the thiol group is fundamentally dictated by its acidity (pKa) and its redox potential. These parameters determine its propensity to exist as a nucleophilic thiolate anion and its susceptibility to undergo oxidation.

Acidity and Thiolate Formation

The ortho-methyl groups are expected to have a modest impact on the thiol's pKa through their electron-donating inductive effect, which would slightly decrease the acidity (increase the pKa). However, the overall acidity is still expected to be significantly greater than that of the phenolic hydroxyl group, meaning the thiol will be the first to deprotonate under basic conditions.

Caption: Equilibrium between 4-Mercapto-2,6-dimethylphenol and its thiolate anion.

Redox Potential and Antioxidant Activity

Hindered phenols are well-known for their antioxidant properties, which stem from their ability to donate a hydrogen atom to neutralize free radicals, forming a stable phenoxyl radical.[3] The presence of a thiol group in 4-Mercapto-2,6-dimethylphenol introduces an additional and potent antioxidant mechanism. Thiols can readily undergo oxidation to form disulfides, a process that is central to their biological and chemical antioxidant functions.[4]

The antioxidant activity of sulfur-containing derivatives of 2,6-dimethylphenol has been demonstrated to be significant, with some compounds showing a more pronounced effect than classic antioxidants like alpha-tocopherol.[5] This enhanced activity is attributed to the synergistic action of both the phenolic and thiolic moieties.

Chemical Reactivity and Synthetic Applications

The thiol group of 4-Mercapto-2,6-dimethylphenol is a versatile functional handle that can participate in a variety of chemical transformations. Its reactivity can be broadly categorized into oxidation reactions and nucleophilic additions.

Oxidation to Disulfide Bonds

One of the most characteristic reactions of thiols is their oxidation to form disulfide bonds (-S-S-). This reaction can be achieved using a range of mild oxidizing agents, including iodine, hydrogen peroxide, or even atmospheric oxygen, often catalyzed by metal ions. The resulting disulfide, 4,4'-dithiobis(2,6-dimethylphenol), is a stable dimeric structure. This reversible transformation is crucial in many biological systems and has applications in dynamic covalent chemistry and materials science.

Caption: Oxidation of 4-Mercapto-2,6-dimethylphenol to its corresponding disulfide.

Michael Addition (Thia-Michael Reaction)

The thiolate anion of 4-Mercapto-2,6-dimethylphenol is a soft nucleophile, making it an excellent candidate for Michael addition reactions (also known as conjugate or 1,4-addition) with α,β-unsaturated carbonyl compounds.[6] This reaction, often referred to as a thia-Michael addition, is a highly efficient method for forming carbon-sulfur bonds under mild conditions.[7]

The reaction proceeds via the nucleophilic attack of the thiolate on the β-carbon of the Michael acceptor, leading to the formation of a stable thioether adduct. The rate of this reaction is influenced by the steric hindrance around the thiol and the electronic properties of the Michael acceptor.[8] The steric bulk of the ortho-methyl groups in 4-Mercapto-2,6-dimethylphenol may slow the reaction rate compared to unhindered thiols, but the high nucleophilicity of the thiolate should still allow for efficient reaction.

Caption: General mechanism of the thia-Michael addition reaction.

Thiol-Ene Click Chemistry

The thiol-ene reaction is a powerful and versatile "click" reaction that involves the addition of a thiol across a double bond (ene).[9] This reaction can proceed via either a radical-mediated or a base/nucleophile-catalyzed mechanism.[10] The radical-mediated pathway is particularly attractive as it can be initiated by UV light or a radical initiator and is highly efficient and tolerant of a wide range of functional groups.[11]

The thiol group of 4-Mercapto-2,6-dimethylphenol can readily participate in thiol-ene reactions, allowing for its conjugation to polymers, surfaces, and biomolecules bearing alkene functionalities. This provides a robust method for the synthesis of advanced materials and bioconjugates.

Caption: Radical-mediated thiol-ene "click" reaction mechanism.

Experimental Protocols for Assessing Thiol Reactivity

The quantification of thiol reactivity is essential for understanding reaction kinetics, optimizing synthetic procedures, and evaluating antioxidant capacity. Several well-established methods can be employed for this purpose.

Quantification of Free Thiols using Ellman's Test

Ellman's test is a classic colorimetric assay for the quantification of free thiol groups. It utilizes 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), which reacts with a thiol to produce a yellow-colored 2-nitro-5-thiobenzoate (TNB²⁻) anion, with a maximum absorbance at 412 nm.[12]

Protocol:

• Reagent Preparation:

  • Prepare a 10 mM stock solution of DTNB in a suitable buffer (e.g., 0.1 M sodium phosphate, pH 8.0).

  • Prepare a stock solution of 4-Mercapto-2,6-dimethylphenol of known concentration in an appropriate solvent (e.g., ethanol or DMSO).

• Assay Procedure:

  • In a 96-well plate or a cuvette, add a defined volume of the buffer.

  • Add a small volume of the 4-Mercapto-2,6-dimethylphenol stock solution to achieve the desired final concentration.

  • Initiate the reaction by adding a small volume of the DTNB stock solution.

  • Incubate the reaction mixture at room temperature for 15 minutes, protected from light.

  • Measure the absorbance at 412 nm using a spectrophotometer.

• Quantification:

  • The concentration of the thiol can be calculated using the Beer-Lambert law (A = εbc), where the molar extinction coefficient (ε) of TNB²⁻ at 412 nm is 14,150 M⁻¹cm⁻¹.

Data Presentation:

Parameter	Value
Analyte	4-Mercapto-2,6-dimethylphenol
Reagent	5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)
Wavelength	412 nm
Molar Extinction Coefficient (ε) of TNB²⁻	14,150 M⁻¹cm⁻¹

Monitoring Thiol Reactions by Chromatography and Mass Spectrometry

High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are powerful techniques for monitoring the progress of reactions involving thiols.

Workflow for Reaction Monitoring:

• Reaction Setup:

  • Set up the desired reaction (e.g., Michael addition or thiol-ene reaction) with 4-Mercapto-2,6-dimethylphenol.

• Time-Point Sampling:

  • At various time intervals, withdraw a small aliquot of the reaction mixture.

  • Quench the reaction if necessary (e.g., by adding a suitable acid or by rapid dilution).

• HPLC Analysis:

  • Analyze the quenched aliquots by reverse-phase HPLC.

  • Develop a suitable gradient method to separate the starting materials (4-Mercapto-2,6-dimethylphenol and the reaction partner) from the product.

  • Monitor the disappearance of the reactants and the appearance of the product by integrating the peak areas at a suitable UV wavelength.

• Mass Spectrometry Confirmation:

  • Confirm the identity of the product peak by electrospray ionization mass spectrometry (ESI-MS) to verify the expected molecular weight of the adduct.

Caption: A general workflow for monitoring thiol reactions using HPLC-MS.

Conclusion

4-Mercapto-2,6-dimethylphenol is a molecule with a rich and tunable reactivity profile centered on its thiol group. The steric hindrance imposed by the ortho-methyl groups, combined with the electronic influence of the phenolic hydroxyl group, creates a unique chemical environment that governs its behavior in oxidation and nucleophilic addition reactions. This guide has provided a foundational understanding of these properties and offered practical experimental approaches for their investigation. For researchers in drug development and materials science, a thorough grasp of the reactivity of 4-Mercapto-2,6-dimethylphenol opens up a wide array of possibilities for the synthesis of novel and functional molecules.

References

• [New promising antioxidants based on 2,6-dimethylphenol]. PubMed. Available at: [Link]

• Antioxidant activity of some organosulfur compounds in vitro. Arabian Journal of Chemistry. Available at: [Link]

• Quantification of Thiols and Disulfides. PMC - PubMed Central. Available at: [Link]

• Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. NSF Public Access Repository. Available at: [Link]

• Synthesis of Aromatic Thiols. Request PDF on ResearchGate. Available at: [Link]

• Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths. PMC - NIH. Available at: [Link]

• Orthogonal Thiol-ene 'Click' Reactions: A Powerful Combination for Fabrication and Functionalization of Patterned Hydrogels. UCL Discovery. Available at: [Link]

• The Use of the Thiol-Ene Addition Click Reaction in the Chemistry of Organosilicon Compounds: An Alternative or a Supplement to the Classical Hydrosilylation? PubMed Central. Available at: [Link]

• Analysis of thiols. PubMed. Available at: [Link]

• Substituent effects on the thiol-thioaminal exchange reaction, and the uses for polymer network degradation. American Chemical Society. Available at: [Link]

• 2,6-Dimethylphenol | C8H10O | CID 11335. PubChem. Available at: [Link]

• Reaction of 4,4'-Dithiobis(2,6-di-tert-butylphenol) with Sulfur Containing Its Polymeric Modification. ResearchGate. Available at: [Link]

• Ortho effect. Wikipedia. Available at: [Link]

• (PDF) Thiol-ene “Click” Reactions and Recent Applications in Polymer and Materials Synthesis: A First Update. ResearchGate. Available at: [Link]

• Oxidation Potentials of Phenols and Anilines: Correlation Analysis of Electrochemical and Theoretical Values. The Royal Society of Chemistry. Available at: [Link]

• Computational Study of the Addition of Methanethiol to 40+ Michael Acceptors as a Model for the Bioconjugation of Cysteines. PMC - NIH. Available at: [Link]

• The application of Green Chemistry to Organic Syntheses and Mass-Based Reaction Metrics. University of York. Available at: [Link]

• How to assess antioxidant activity? Advances, limitations, and applications of in vitro, in vivo, and ex vivo approaches. PubMed Central. Available at: [Link]

• Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. ResearchGate. Available at: [Link]

• Accessing and Utilizing Thiols in Organic Chemistry. ChemRxiv. Available at: [Link]

• Antioxidant Properties of Biosurfactants: Multifunctional Biomolecules with Added Value in Formulation Chemistry. MDPI. Available at: [Link]

• 2,6-Bis(1,1-dimethylethyl)-4-mercaptophenol. CAS Common Chemistry. Available at: [Link]

• The antioxidant potential of propofol (2,6-diisopropylphenol). PubMed. Available at: [Link]

• Reaction of Chalcones with Cellular Thiols. The Effect of the 4-Substitution of Chalcones and Protonation State of the Thiols on the Addition Process. Diastereoselective Thiol Addition. PubMed. Available at: [Link]

• Aromatic Thiols and Their Derivatives. Request PDF on ResearchGate. Available at: [Link]

• Activation of carboxyl group in organic synthesis via 2-mercapto-4,6-dimethyl pyrimidine. ResearchGate. Available at: [Link]

• Kinetics of Oxidation of 2,6-Dimethylphenol (DMP) Using Novel μ-Carbonato [(Pip)4nCu4X4(CO3)2] Complexes. SciRP.org. Available at: [Link]

• Reversible phenol oxidation-reduction in the structurally well-defined 2-mercaptophenol-α3C protein. PubMed Central. Available at: [Link]

• The Versatile Roles of 2,6-Xylenol in Modern Industries. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• Michael acceptors. YouTube. Available at: [Link]

• Michael Addition Reaction Mechanism. YouTube. Available at: [Link]

• Functional Groups In Organic Chemistry. Master Organic Chemistry. Available at: [Link]

• Know these Michael Donors and Acceptors for a Michael Reaction #organicchemistry. YouTube. Available at: [Link]

• Synthesis and characterization of 4,4′-methylenebis (2,6-di- tert -butylphenol) derivatives of a series of metal alkoxides and alkyls. Request PDF on ResearchGate. Available at: [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available at: [Link]

• Process for producing 2,6-dimethylphenol. Google Patents.

• METHYLALUMINUM BIS(4-BROMO-2,6-DI-tert-BUTYLPHENOXIDE). Organic Syntheses. Available at: [Link]

• Asymmetric Synthesis of Four Stereoisomers of 2,2-Dimethyl-3-hydroxy-4-(1′-angeloyloxy)-6-acetylchromane from Ageratina grandifolia and Plausible Absolute Stereochemistry of the Natural Product. PubMed Central. Available at: [Link]

• Oxidation Potential of 2,6-Dimethyl-1,4-dihydropyridine Derivatives Estimated by Structure Descriptors. MDPI. Available at: [Link]

• Synthesis of new 2,6-diisobornyl-4-methylphenol derivatives. Request PDF on ResearchGate. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. The antioxidant potential of propofol (2,6-diisopropylphenol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antioxidant activity of some organosulfur compounds <i>in vitro</i> - Arabian Journal of Chemistry [arabjchem.org]
• 5. [New promising antioxidants based on 2,6-dimethylphenol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Reaction of Chalcones with Cellular Thiols. The Effect of the 4-Substitution of Chalcones and Protonation State of the Thiols on the Addition Process. Diastereoselective Thiol Addition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. par.nsf.gov [par.nsf.gov]
• 9. “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. rsc.org [rsc.org]
• 12. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 4-Mercapto-2,6-dimethylphenol as a Pre-column Derivatization Reagent for the Sensitive Determination of Alkylating Agents by Gas Chromatography-Mass Spectrometry

Abstract

This application note details a robust methodology for the analysis of trace-level alkylating agents, such as alkyl halides, using 4-Mercapto-2,6-dimethylphenol as a novel derivatization reagent for Gas Chromatography-Mass Spectrometry (GC-MS). Many low-molecular-weight alkylating agents are highly volatile or thermally labile, posing significant challenges for direct GC analysis. The described protocol converts these analytes into stable, high-molecular-weight thioether derivatives. This chemical modification enhances chromatographic performance, improves thermal stability, and imparts a unique mass spectrometric signature, enabling sensitive and selective detection.[1][2] The protocol is designed for researchers in environmental monitoring, toxicology, and pharmaceutical development, providing a complete workflow from sample preparation to data analysis.

Principle of the Method

Gas chromatography is a premier technique for separating volatile organic compounds.[3] However, its application is limited for compounds with poor volatility or thermal stability.[4] Chemical derivatization addresses these limitations by modifying the analyte to make it more "GC-amenable".[4] The core of this method is the nucleophilic substitution reaction between the thiol group (-SH) of 4-Mercapto-2,6-dimethylphenol and an electrophilic alkylating agent (e.g., R-X, where X is a halide).

The reaction proceeds via an S_N2 mechanism, catalyzed by a non-nucleophilic base, which deprotonates the highly reactive thiol group to form a thiophenolate anion. This anion then attacks the alkylating agent, displacing the leaving group and forming a stable thioether derivative.

Key advantages of this derivatization strategy include:

• Increased Volatility and Thermal Stability: The resulting thioether is significantly less polar and more stable than the parent analyte, leading to improved peak shape and reduced analyte adsorption within the GC system.[3][5]

• Enhanced Detectability: The introduction of the bulky 2,6-dimethylphenyl moiety increases the molecular weight, shifting the derivative's retention time away from the solvent front and potential interferences.[2]

• Characteristic Mass Spectrum: The derivative is designed to produce predictable and unique fragments upon electron ionization (EI), facilitating confident identification and quantification using MS detection.

Caption: Figure 1: Derivatization Reaction Mechanism

Materials and Equipment

Reagents and Chemicals

• 4-Mercapto-2,6-dimethylphenol (≥98% purity)

• Target alkylating agent standards (e.g., Iodomethane, Bromoethane)

• Internal Standard (e.g., 4-Bromotoluene or a deuterated analogue)

• Potassium Carbonate (K₂CO₃), anhydrous

• Acetonitrile (ACN), HPLC grade

• Ethyl Acetate (EtOAc), HPLC grade

• Sodium Sulfate (Na₂SO₄), anhydrous

• Deionized Water (18.2 MΩ·cm)

• Helium (99.999% purity) for GC carrier gas

Equipment

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Autosampler vials (2 mL) with PTFE-lined caps

• Micro-reaction vials (1.5 mL)

• Vortex mixer

• Centrifuge

• Thermostatically controlled heating block or water bath

• Analytical balance

• Pipettes and precision syringes

Experimental Protocols

Preparation of Solutions

• Derivatization Reagent Stock (10 mg/mL): Accurately weigh 100 mg of 4-Mercapto-2,6-dimethylphenol and dissolve in 10 mL of acetonitrile. Store at 4°C in an amber vial, stable for up to one week.

• Internal Standard (IS) Stock (1 mg/mL): Prepare a stock solution of the chosen internal standard in ethyl acetate.

• Analyte Stock and Working Standards: Prepare a 1 mg/mL stock solution of each target analyte in acetonitrile. Create a series of working standards by serial dilution to cover the desired calibration range (e.g., 1-100 µg/L).

Step-by-Step Derivatization Protocol

• Sample Aliquot: To a 1.5 mL micro-reaction vial, add 500 µL of the aqueous sample or calibration standard.

• Add Base: Add approximately 10 mg of anhydrous potassium carbonate to the vial. The base is crucial for deprotonating the thiol group, and adding it as a solid avoids introducing water.

• Add Reagent: Add 50 µL of the 10 mg/mL 4-Mercapto-2,6-dimethylphenol stock solution. A molar excess of the reagent ensures the reaction proceeds to completion.[4]

• Reaction Incubation: Cap the vial tightly, vortex for 30 seconds, and place it in a heating block or water bath set to 60°C for 45 minutes. Reaction time and temperature are critical parameters that must be optimized for each specific analyte.[4]

• Cooling: After incubation, remove the vial and allow it to cool to room temperature.

• Extraction: Add 50 µL of the Internal Standard solution and 400 µL of ethyl acetate to the vial.

• Phase Separation: Vortex vigorously for 1 minute to extract the thioether derivative into the organic phase. Centrifuge at 5,000 x g for 5 minutes to achieve complete phase separation.

• Sample Transfer: Carefully transfer the upper organic layer (ethyl acetate) to a 2 mL autosampler vial containing a small amount of anhydrous sodium sulfate to remove any residual moisture.

• Analysis: The sample is now ready for GC-MS analysis.

Caption: Figure 2: General Experimental Workflow

GC-MS Analysis and Method Performance

The analysis of the stable derivatives is performed using a standard GC-MS system. The parameters provided below are a starting point and should be optimized for the specific instrument and analytes of interest.

Table 1: Suggested GC-MS Parameters
GC System
Injection Volume	1 µL
Injection Mode	Splitless
Inlet Temperature	250°C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Oven Program	Initial 60°C (hold 2 min), ramp to 280°C at 15°C/min, hold 5 min
MS System
Ion Source	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
MS Transfer Line	280°C
Acquisition Mode	Scan (m/z 50-500) for identification, Selected Ion Monitoring (SIM) for quantification[6]

Expected Results & Fragmentation

The derivatization of an alkylating agent (R-X) with 4-Mercapto-2,6-dimethylphenol (MW: 154.24 g/mol ) will yield a thioether derivative. The primary fragmentation in the mass spectrometer is expected to be the cleavage of the C-S bond, yielding a stable thiophenolate radical cation at m/z 153 . This ion can serve as a highly specific quantifier ion in SIM mode. The molecular ion (M+) and fragments corresponding to the alkyl group (R+) may also be observed.

Table 2: Hypothetical Method Performance Characteristics
Parameter	Expected Value
Limit of Detection (LOD)	0.05 - 1.0 µg/L
Limit of Quantification (LOQ)	0.15 - 3.0 µg/L
Linearity (R²)	> 0.995
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	85 - 115%
Note: These values are illustrative and must be experimentally determined during method validation. Similar performance is reported in other derivatization-based methods.[6]

Troubleshooting

| Table 3: Troubleshooting Guide | | | :--- | :--- | :--- | | Problem | Potential Cause(s) | Suggested Solution(s) | | Low or no derivative peak | Incomplete reaction (time/temp too low). | Optimize reaction conditions; increase time or temperature. | | | Reagent degradation. | Prepare fresh derivatization reagent solution. | | | Presence of moisture.[4] | Ensure all reagents and glassware are dry; use anhydrous solvents and salts. | | | Incorrect sample pH. | Ensure the base is added and mixed properly to deprotonate the thiol. | | Poor peak shape (tailing) | Active sites in the GC system. | Deactivate the GC inlet liner with silylation; use a fresh column.[3] | | | Incomplete derivatization. | Re-optimize the derivatization protocol. | | High background/interferences | Contaminated solvents or reagents. | Use high-purity solvents; run reagent blanks. | | | Sample matrix effects. | Perform additional sample cleanup (e.g., Solid Phase Extraction) prior to derivatization. |

Conclusion

The use of 4-Mercapto-2,6-dimethylphenol as a derivatization reagent provides a powerful and effective strategy for the GC-MS analysis of challenging alkylating agents. By converting analytes into stable, chromatographically favorable thioether derivatives, this method overcomes common issues of volatility and thermal instability. The protocol offers high sensitivity, selectivity, and a robust workflow suitable for routine analysis in various scientific disciplines.

References

• Title: GC Derivatization Source: Regis Technologies URL
• Title: Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review Source: Journal of Food and Drug Analysis URL
• Title: The Use of Derivatization Reagents for Gas Chromatography (GC)
• Title: Bulletin 909A Guide to Derivatization Reagents for GC Source: Supelco/Sigma-Aldrich URL
• Source: ResearchGate (PDF)
• Title: Process for the synthesis of 4-mercaptophenols and naphthalenols Source: Google Patents URL
• Title: GC-MS Analysis with In Situ Derivatization for Managing Toxic Oxidative Hair Dye Ingredients in Hair Products Source: MDPI URL
• Title: GC Reagents Source: Thermo Fisher Scientific URL
• Title: Derivatization Reagents - For Selective Response and Detection in Complex Matrices Source: Greyhound Chromatography URL

• Title: Derivatization Source: Chemistry LibreTexts URL: [Link]

• Title: Gas chromatography–mass spectrometry analysis of alkylphenols in cod (Gadus morhua)
• Title: Preparation of 4-mercaptophenols Source: Google Patents URL

• Title: Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM 2.5 Using GC-MS/MS Source: MDPI URL: [Link]

• Title: Characterization of the 2,6-Dimethylphenol Monooxygenase MpdAB and Evaluation of Its Potential in Vitamin E Precursor Synthesis Source: National Institutes of Health (NIH) URL: [Link]

• Title: Process for producing 2,6-dimethylphenol Source: Google Patents URL

• Title: Reaction for obtaining 2,6-dimethylphenol from phenol and methanol Source: ResearchGate URL: [Link]

• Title: Development and evaluation of a liquid chromatography-tandem mass spectrometry method for simultaneous measurement of toxic aldehydes from brain tissue Source: National Institutes of Health (NIH) URL: [Link]

Sources

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. jfda-online.com [jfda-online.com]
• 3. gcms.cz [gcms.cz]
• 4. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Volatile Sulfur Compounds in Complex Matrices via Oxidative Derivatization with 4-Mercapto-2,6-dimethylphenol followed by GC-SCD

Introduction: The Analytical Challenge of Volatile Thiols

Volatile sulfur compounds (VSCs), particularly thiols (mercaptans), are a class of molecules that profoundly impact the sensory qualities of foods, beverages, and environmental aromas.[1][2][3] Compounds like methanethiol (MT), ethanethiol (ET), and hydrogen sulfide (H₂S) are characterized by extremely low odor detection thresholds, often in the parts-per-trillion range.[1][2] Their presence can be a defining feature of a desirable aroma, as seen with polyfunctional thiols in wine, or a significant detriment, causing off-odors in spoiled food or polluted air.[3][4][5]

The analysis of these compounds is notoriously difficult for several key reasons[1][2][6][7]:

• High Volatility & Reactivity: VSCs are easily lost during sample preparation and are prone to oxidation or adsorption onto surfaces.[1][2][8]

• Trace Concentrations: Their low concentration requires highly sensitive and selective analytical techniques.[1][2][3]

• Complex Matrices: The food, beverage, or environmental samples in which they reside are incredibly complex, leading to significant analytical interference.[1][2][6][7]

To overcome these challenges, derivatization is a common and effective strategy.[8][9][10] This process converts the highly volatile and reactive thiols into more stable, less volatile, and more easily detectable derivatives.[8] While reagents like pentafluorobenzyl bromide (PFBBr) are widely used, the exploration of novel derivatizing agents is crucial for expanding analytical capabilities.[9][11] This note details a robust method based on the oxidative coupling of VSCs with 4-Mercapto-2,6-dimethylphenol (4M26DMP) to form stable, unsymmetrical disulfides, enabling sensitive and selective quantification by Gas Chromatography with a Sulfur Chemiluminescence Detector (GC-SCD).

Principle and Mechanism: Oxidative Coupling for Thiol Derivatization

The core of this method is the selective reaction between an analyte thiol (VSC) and the derivatizing agent, 4M26DMP. This reaction proceeds via an oxidative coupling mechanism, where a mild oxidant facilitates the formation of a disulfide bond between the two different thiol molecules.

Reaction: R-SH (Volatile Thiol) + HS-Ar (4M26DMP) --[Oxidant]--> R-S-S-Ar (Stable Disulfide Derivative)

Where R is an alkyl group (e.g., methyl, ethyl) and Ar is the 2,6-dimethylphenyl group.

The resulting unsymmetrical disulfide is significantly less volatile and more thermally stable than the parent VSC, which dramatically improves its chromatographic behavior.[8] The bulky 2,6-dimethylphenol group provides a unique structural element that aids in chromatographic separation and produces a predictable response in sulfur-specific detectors. The oxidation of thiols to disulfides is a well-established chemical transformation, offering a reliable basis for a quantitative method.[12][13]

Figure 1: Oxidative coupling of a volatile thiol with 4M26DMP.

Experimental Workflow

The analytical workflow is designed to be robust and reproducible, ensuring the efficient capture, derivatization, and detection of target VSCs. The process involves sample extraction, aqueous-phase derivatization, liquid-liquid extraction of the derivatives, and finally, GC-SCD analysis.

Figure 2: Overall experimental workflow for VSC analysis.

Detailed Protocol: VSC Analysis in Wine

This protocol provides a self-validating system for the quantification of methanethiol (MT) and ethanethiol (ET) in a white wine matrix.

1. Materials and Reagents

• Derivatizing Agent: 4-Mercapto-2,6-dimethylphenol (4M26DMP), 98% purity.

• Internal Standard (IS): 4-Methoxy-2-methyl-2-butanethiol (MMB), as it is not naturally present in most wines.

• Oxidant: Iodine (I₂) solution, 0.05 M in ethanol.

• Solvents: Dichloromethane, Hexane (Pesticide Grade or equivalent).

• Buffers: Sodium borate buffer (0.1 M, pH 8.0).

• Standards: Methanethiol and Ethanethiol permeation tubes or certified gas standards.

• Apparatus: 20 mL headspace vials with PTFE/silicone septa, SPME fiber assembly (e.g., 75 µm Carboxen/PDMS), gas-tight syringes, GC system with a Sulfur Chemiluminescence Detector (SCD).[14][15][16][17]

2. Preparation of Solutions

• 4M26DMP Stock Solution (1000 mg/L): Dissolve 10 mg of 4M26DMP in 10 mL of dichloromethane. Store at 4°C in an amber vial.

• Working Derivatization Solution: In a 10 mL volumetric flask, add 100 µL of the 4M26DMP stock solution and 50 µL of the 0.05 M Iodine solution. Bring to volume with sodium borate buffer (pH 8.0). This solution must be prepared fresh daily.

  • Scientist's Note: The reaction is performed at a slightly alkaline pH (8.0) to facilitate the deprotonation of the analyte thiols to their more reactive thiolate (RS⁻) form, accelerating the oxidative coupling.[10] The iodine acts as a mild oxidant, efficiently forming the disulfide bond without over-oxidizing the sulfur to sulfonic acids.[13]

3. Sample Preparation and Derivatization

• Sample Aliquoting: Pipette 5 mL of the wine sample into a 20 mL headspace vial. Add 1.5 g of NaCl to increase the ionic strength and promote the release of VSCs into the headspace.

• Internal Standard Spiking: Spike the sample with the internal standard (MMB) to a final concentration of 5 µg/L.

• Headspace Extraction (HS-SPME): Immediately seal the vial. Place it in a heating block at 40°C. Expose the SPME fiber to the headspace for 30 minutes with agitation.

  • Scientist's Note: SPME provides a solvent-free method for extracting and concentrating the volatile analytes from the complex wine matrix, minimizing interference.[10]

• Derivatization: Retract the fiber and immediately desorb it by immersing it in a separate 1.5 mL vial containing 1 mL of the fresh Working Derivatization Solution. Agitate for 10 minutes.

• Derivative Extraction: Add 200 µL of hexane to the derivatization vial. Vortex for 1 minute to extract the newly formed, non-polar disulfide derivatives into the organic phase.

• Phase Separation: Centrifuge for 5 minutes at 5000 rpm to achieve clear phase separation.

• GC Injection: Carefully transfer the upper hexane layer to a 200 µL GC autosampler vial. Inject 1 µL into the GC-SCD system.

4. GC-SCD Instrumental Conditions

• Gas Chromatograph: Agilent 8890 GC or equivalent.[15]

• Detector: Agilent 8355 Sulfur Chemiluminescence Detector (SCD) or equivalent.[15]

• Column: Agilent J&W DB-Sulfur SCD (30 m x 0.32 mm x 4.2 µm) or equivalent column designed for sulfur analysis.[15][16]

• Inlet: Splitless mode, 250°C.

• Carrier Gas: Helium, constant flow at 1.5 mL/min.

• Oven Program:

  • Initial temperature: 45°C, hold for 3 minutes.

  • Ramp 1: 10°C/min to 150°C.

  • Ramp 2: 25°C/min to 280°C, hold for 5 minutes.

• SCD Parameters: Burner 800°C, Ozone flow as per manufacturer's recommendation.

5. Data Analysis and Quantification

Calibration curves should be prepared by spiking a model wine (deodorized wine or ethanol/water solution) with known concentrations of MT and ET standards and subjecting them to the same extraction and derivatization procedure. Quantification is based on the ratio of the analyte peak area to the internal standard peak area.

Expected Performance and Data

This method provides excellent selectivity for sulfur compounds due to the nature of the SCD.[14][15] The derivatization step enhances sensitivity, allowing for quantification at the ng/L (ppt) level, which is critical for aroma analysis in beverages.[1][3]

Analyte (as Derivative)	Expected Retention Time (min)	Key m/z Ions (for GC-MS confirmation)	Limit of Detection (LOD) in Wine (ng/L)
Methanethiol-S-S-4M26DMP	~12.5	202, 154, 47	~5
Ethanethiol-S-S-4M26DMP	~13.8	216, 154, 61	~2
MMB-S-S-4M26DMP (IS)	~16.2	274, 154, 120	-

Note: Retention times are approximate and must be confirmed experimentally. m/z ions are for method validation using GC-MS and represent the molecular ion, the 4M26DMP fragment, and the respective alkylthiol fragment.

Trustworthiness and Method Validation

To ensure the trustworthiness of the results, the following quality control steps are mandatory:

• Method Blank: A model wine sample without any analytes is run with each batch to check for contamination.

• Spike Recovery: A wine sample is spiked with a known quantity of VSCs and analyzed. Recovery should be within 85-115% to validate the efficiency of the extraction and derivatization process.

• Calibration Verification: A mid-point calibration standard is run every 10 samples to check for instrument drift.

By integrating these steps, the protocol becomes a self-validating system, providing high confidence in the accuracy and precision of the final reported concentrations.

References

• Shimadzu Corporation. (n.d.). Analysis of Sulfur Compounds in Natural Gas by Nexis™ SCD-2030 According to ASTM D5504. Shimadzu. Retrieved from [Link]

• Novak, I., & Yuan, Q. (2007). Mechanisms of Volatile Sulfur Compound and Odor Production in Digested Biosolids. ResearchGate. Retrieved from [Link]

• Zhang, M., et al. (2019). Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine. Molecules, 24(13), 2472. Retrieved from [Link]

• Carlin, S., et al. (2021). Derivatization Strategies in Flavor Analysis: An Overview over the Wine and Beer Scenario. Molecules, 26(16), 4942. Retrieved from [Link]

• ASTM International. (n.d.). Online Measurement of Sulfur Compounds in Natural Gas and Gaseous Fuels by Gas Chromatograph and Electrochemical Detection. ASTM. Retrieved from [Link]

• Jana, S., & Guin, J. (2021). Oxidative cross-coupling of thiols for S–X (X = S, N, O, P, and C) bond formation: mechanistic aspects. Organic & Biomolecular Chemistry, 19(3), 486-507. Retrieved from [Link]

• Wikipedia. (n.d.). 2,6-Xylenol. Retrieved from [Link]

• Zhang, M., et al. (2019). Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine. ResearchGate. Retrieved from [Link]

• Agilent Technologies. (2023). Analysis of Sulfur Compounds in High-Purity Hydrogen Using an Agilent GC/SCD. Agilent. Retrieved from [Link]

• Ciucanu, I. (2006). Derivatization Methods in GC and GC/MS. ResearchGate. Retrieved from [Link]

• Tirelli, A., & Fracassetti, D. (2013). Occurrence and Analysis of Sulfur Compounds in Wine. IntechOpen. Retrieved from [Link]

• Zeynizadeh, B., & Tarom, A. (2024). Oxidative Coupling of Thiols to Disulfides Under Acidic Conditions. Biological and Molecular Chemistry. Retrieved from [Link]

• Shiraki, R., et al. (2023). GC/MS-based quantitative analysis of sulfide ion in whole blood using ethenesulfonyl fluoride as a derivatization reagent. Analytical and Bioanalytical Chemistry, 415(26), 6561-6568. Retrieved from [Link]

• CPAChem. (2023). Safety data sheet: 2,4-Dimethylphenol. Retrieved from [Link]

• Firouzabadi, H., & Iranpoor, N. (1999). Oxidative Coupling of Thiols to Disulfides with Iodine in Wet Acetonitrile. ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2022). Characterization of volatile thiols in Chinese liquor (Baijiu) by ultraperformance liquid chromatography–mass spectrometry and ultraperformance liquid chromatography–quadrupole-time-of-flight mass spectrometry. Frontiers in Nutrition, 9, 1009185. Retrieved from [Link]

• Agilent Technologies. (n.d.). Analysis of Sulfur Compounds in Petroleum Gases and Natural Gas. Agilent. Retrieved from [Link]

• Li, Y., et al. (2023). Oxidative Dehydrogenative Coupling of Thiols with Alkanes for the Synthesis of Sulfoxides. Organic Chemistry Portal. Retrieved from [Link]

• Takemoto, M., et al. (2021). Identification of Volatile Sulfur Compounds Produced by Schizophyllum commune. Journal of Fungi, 7(11), 918. Retrieved from [Link]

• Zhao, Y., et al. (2009). Selective Determination of Volatile Sulfur Compounds in Wine by Gas Chromatography with Sulfur Chemiluminescence Detection. Journal of Agricultural and Food Chemistry, 57(17), 7730-7736. Retrieved from [Link]

• Vasconcelos, I., et al. (2004). Method for analysis of heavy sulphur compounds using gas chromatography with flame photometric detection. Repositório Científico da Universidade Católica Portuguesa. Retrieved from [Link]

• Li, Y., et al. (2022). Characterization of volatile thiols in Chinese liquor (Baijiu) by ultraperformance liquid chromatography–mass spectrometry and ultraperformance liquid chromatography–quadrupole-time-of-flight mass spectrometry. PMC - PubMed Central. Retrieved from [Link]

• Segovia-Martinez, L., et al. (2011). Trace determination of volatile sulfur compounds by solid-phase microextraction and GC-MS. ResearchGate. Retrieved from [Link]

• Liu, Y., et al. (2023). Quantification and Distribution of Thiols in Fermented Grains of Sauce-Aroma Baijiu Production Process. Foods, 12(14), 2691. Retrieved from [Link]

• Haz-Map. (n.d.). 2,6-Dimethylphenol. Retrieved from [Link]

• ChemistryViews. (2023). Oxidative Dehydrogenative Coupling of Thiols with Alkanes. Retrieved from [Link]

• SilcoTek. (n.d.). Gas Chromatography: an Accurate, Fundamental Tool in Sulphur Analysis. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. air.unimi.it [air.unimi.it]
• 6. Frontiers | Characterization of volatile thiols in Chinese liquor (Baijiu) by ultraperformance liquid chromatography–mass spectrometry and ultraperformance liquid chromatography–quadrupole-time-of-flight mass spectrometry [frontiersin.org]
• 7. Characterization of volatile thiols in Chinese liquor (Baijiu) by ultraperformance liquid chromatography–mass spectrometry and ultraperformance liquid chromatography–quadrupole-time-of-flight mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. GC/MS-based quantitative analysis of sulfide ion in whole blood using ethenesulfonyl fluoride as a derivatization reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oxidative cross-coupling of thiols for S–X (X = S, N, O, P, and C) bond formation: mechanistic aspects - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. shimadzu.com [shimadzu.com]
• 15. agilent.com [agilent.com]
• 16. agilent.com [agilent.com]
• 17. silcotek.com [silcotek.com]

Application Notes &amp; Protocols: Derivatization of Electrophilic Metabolites with 4-Mercapto-2,6-dimethylphenol

Introduction: The Challenge of Reactive Metabolites in Drug Development

In the journey of drug discovery and development, a significant hurdle is the potential for a drug candidate to be metabolically activated into chemically reactive, electrophilic species.[1] These reactive metabolites, if not efficiently detoxified, can form covalent bonds with nucleophilic residues on essential macromolecules like proteins and DNA.[2] This process, known as covalent binding, is implicated as a primary initiating event in various forms of organ toxicity, including idiosyncratic adverse drug reactions (IADRs) that are a leading cause of late-stage drug attrition and market withdrawal.[1][3]

To mitigate this risk, it is now standard practice in early drug discovery to screen compounds for their potential to form reactive metabolites.[3][4] Since these metabolites are often transient and highly unstable, direct detection is challenging. The predominant strategy involves "trapping" these electrophilic intermediates with a stable nucleophilic agent added to an in vitro metabolic system.[5] The resulting stable adduct can then be readily detected and characterized, typically by liquid chromatography-mass spectrometry (LC-MS).[6]

While glutathione (GSH) is the most commonly used trapping agent due to its physiological relevance, alternative trapping agents can offer unique advantages in specific contexts.[7] This document provides a detailed protocol and scientific rationale for the use of 4-Mercapto-2,6-dimethylphenol as a novel nucleophilic trapping agent for the derivatization and characterization of electrophilic metabolites.

Scientific Principles: The "Why" Behind the Protocol

A robust protocol is built on a foundation of solid chemical principles. Understanding the causality behind each step is critical for successful implementation, troubleshooting, and data interpretation.

Nucleophile-Electrophile Interactions

At its core, this protocol facilitates a reaction between a nucleophile and an electrophile.[8]

• Electrophile: The reactive metabolite, generated via enzymatic oxidation (e.g., by cytochrome P450 enzymes), is an "electron-loving" species. It possesses an electron-deficient center, making it susceptible to attack.

• Nucleophile: The trapping agent, 4-Mercapto-2,6-dimethylphenol, is a "nucleus-loving" species. Its thiol (-SH) group is electron-rich and readily donates an electron pair to form a new covalent bond with the electrophile.[8]

The HSAB Principle and Thiol Reactivity

The Hard and Soft, Acids and Bases (HSAB) theory provides a framework for predicting the reactivity of the thiol group.[9][10] The thiol is considered a soft nucleophile . It preferentially reacts with soft electrophiles , a class that includes many common reactive metabolites such as quinones, quinone-imines, epoxides, and Michael acceptors.[6][9][11] The reaction occurs via the more reactive thiolate anion (RS⁻), which forms under physiological pH conditions.[9][10]

Advantages of 4-Mercapto-2,6-dimethylphenol

While GSH is the endogenous standard, 4-Mercapto-2,6-dimethylphenol offers several potential analytical advantages:

• Simplified MS/MS Fragmentation: As a smaller, less complex molecule than the tripeptide GSH, its adducts may produce cleaner, more easily interpretable MS/MS fragmentation patterns, aiding in the structural elucidation of the adduction site on the parent drug.

• Enhanced Membrane Permeability: The lipophilic nature of the dimethylphenol moiety may enhance its ability to penetrate microsomal membranes, potentially improving the trapping efficiency of reactive metabolites formed in the lipid-rich environment of the endoplasmic reticulum.

• Unique Mass Signature: It provides a distinct and unambiguous mass shift upon conjugation, facilitating the identification of potential adducts during data mining of complex LC-MS datasets.

The Derivatization Reaction Mechanism

The fundamental reaction involves the nucleophilic attack of the thiolate anion of 4-Mercapto-2,6-dimethylphenol on the electrophilic center of the reactive metabolite (RM+). This forms a stable, covalent thioether bond.

Caption: Nucleophilic attack forming a stable adduct.

Experimental Workflow and Protocol

This section outlines the complete workflow from incubation to analysis, providing a detailed, step-by-step protocol suitable for implementation in a drug metabolism laboratory.

Overall Experimental Workflow

The process involves enzymatic generation of metabolites, trapping of reactive species, sample clean-up, and instrumental analysis.

Caption: High-level overview of the trapping experiment.

Materials and Reagents

• Test Compound (Drug)

• 4-Mercapto-2,6-dimethylphenol (Purity >95%)

• Pooled Human Liver Microsomes (HLM) (e.g., 20 mg/mL stock)

• NADPH Regenerating System (e.g., Solution A: NADP+, Glucose-6-Phosphate; Solution B: Glucose-6-Phosphate Dehydrogenase)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• Dimethyl Sulfoxide (DMSO) (LC-MS Grade)

• Acetonitrile (ACN) (LC-MS Grade)

• Methanol (MeOH) (LC-MS Grade)

• Water (LC-MS Grade)

• Formic Acid (LC-MS Grade)

Preparation of Stock and Working Solutions

Reagent	Stock Concentration	Diluent	Working Concentration
Test Compound	10 mM	DMSO	1 mM in 50:50 ACN:H₂O
4-Mercapto-2,6-dimethylphenol	100 mM	DMSO	100 mM (use stock directly)
Human Liver Microsomes	20 mg/mL	(Supplied Buffer)	20 mg/mL (use stock directly)
NADPH Reg. Sys. A	(As per supplier)	Water	(As per supplier)
NADPH Reg. Sys. B	(As per supplier)	Water	(As per supplier)

Incubation Protocol

Perform incubations in triplicate in 1.5 mL microcentrifuge tubes. It is critical to include a negative control (without the NADPH regenerating system) to distinguish enzyme-mediated adducts from non-enzymatic reactions or impurities.

• Pre-incubation: To a microcentrifuge tube, add the components in the order listed in the table below, omitting the NADPH Regenerating System Solution B.

• Vortex gently and pre-incubate the mixture for 5 minutes at 37°C in a shaking water bath.

• Initiation: Start the reaction by adding the NADPH Regenerating System Solution B.

• Incubation: Incubate for 60 minutes at 37°C with shaking.

Table 1: Incubation Reaction Components

Component	Stock Conc.	Volume (µL)	Final Conc.
Potassium Phosphate Buffer (0.1 M, pH 7.4)	0.1 M	345	0.1 M
Test Compound	1 mM	5	10 µM
4-Mercapto-2,6-dimethylphenol	100 mM	5	1 mM
Human Liver Microsomes	20 mg/mL	25	1 mg/mL
NADPH Reg. Sys. A	(Supplier)	10	1X
NADPH Reg.Sys. B (add last to start)	(Supplier)	10	1X
Total Volume	400 µL
Negative Control (-NADPH)	As above, but replace NADPH solutions with buffer

Sample Quenching and Work-up

• Quench Reaction: After 60 minutes, stop the reaction by adding 800 µL of ice-cold acetonitrile.

• Vortex: Vortex the sample vigorously for 30 seconds to precipitate proteins.

• Centrifuge: Centrifuge at 18,000 x g for 10 minutes at 4°C to pellet the precipitated protein.[5]

• Transfer Supernatant: Carefully transfer the supernatant to a new tube.

• Evaporate: Dry the supernatant to completeness under a stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitute: Reconstitute the dried extract in 100 µL of 90:10 Water:Acetonitrile with 0.1% Formic Acid.[5] Vortex and centrifuge to pellet any insoluble material before transferring to an LC-MS vial.

LC-MS/MS Analysis

Analysis is performed using a high-resolution mass spectrometer (HRMS), such as a Q-TOF or Orbitrap instrument, to achieve the mass accuracy required for confident identification.[7][12]

Table 2: Suggested LC-MS Conditions

Parameter	Condition
LC Column	C18 reverse-phase, e.g., 100 x 2.1 mm, 1.7 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	5% B to 95% B over 15 minutes, hold 3 min, re-equilibrate
Column Temp	40°C
Injection Vol	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Mode	Data-Dependent Acquisition (DDA): Full MS scan (e.g., m/z 100-1000) followed by MS/MS scans of the top 5 most intense ions.
Mass Resolution	> 20,000 FWHM

Data Analysis and Interpretation

• Predict Adduct Masses: The primary goal is to find ions corresponding to the derivatized metabolite. The expected mass will be a combination of the parent drug, metabolic transformations, and the trapping agent. The most common initial transformation is oxidation (+15.9949 Da). The derivatization reaction is a direct addition of the trapping agent.

  • Mass of 4-Mercapto-2,6-dimethylphenol (C₈H₁₀OS): 154.0452 Da

  • Predicted Mass of Oxidized Adduct = [M] + O + [Trap] = [M] + 15.9949 + 154.0452

• Data Mining: Use software to perform an extracted ion chromatogram (EIC) search for the predicted m/z values of potential adducts. Compare the chromatograms from the +NADPH samples to the -NADPH control. A peak present only in the +NADPH sample is a candidate for a metabolically-derived adduct.

• Isotopic Pattern and Mass Accuracy: Confirm the elemental composition of the candidate ion using its high-resolution accurate mass and by comparing its isotopic pattern to the theoretical pattern for the predicted formula.

• MS/MS Fragmentation Analysis: The final step is to confirm the structure via fragmentation analysis. The MS/MS spectrum of the adduct should contain fragment ions characteristic of both the parent drug and the 4-Mercapto-2,6-dimethylphenol moiety. A neutral loss of 154.0452 Da is a strong indicator of an adduct.

Conclusion

The formation of reactive metabolites is a critical liability in drug development.[1] Proactive screening using in vitro trapping assays is an essential de-risking strategy.[4] The protocol described here for 4-Mercapto-2,6-dimethylphenol provides a robust and analytically sound method for the derivatization and detection of electrophilic metabolites. By understanding the underlying chemical principles and carefully executing the experimental workflow, researchers can effectively identify potential bioactivation pathways, enabling medicinal chemists to design safer, more effective drug candidates.[2]

References

• Schadt, S., et al. (2017). Minimizing the risk of chemically reactive metabolite formation of new drug candidates: implications for preclinical drug design. Drug Discovery Today, 22(4), 583-591. Available at: [Link]

• Molecular Connections. (n.d.). "Structural Alerts in Reactive Metabolites (RM): a GSH Trapping Approach". AWS. Available at: [Link]

• Park, B. K., et al. (2011). Managing the challenge of chemically reactive metabolites in drug development. Nature Reviews Drug Discovery, 10(4), 292-306. Available at: [Link]

• Kalgutkar, A. S. (2017). Liabilities Associated with the Formation of "Hard" Electrophiles in Reactive Metabolite Trapping Screens. Chemical Research in Toxicology, 30(1), 220-238. Available at: [Link]

• Akagi, Y., et al. (2024). Development of a fluorous trapping reagent for rapid detection of electrophilic reactive metabolites. Analytical Methods, 16(25), 3535-3540. Available at: [Link]

• Evotec. (n.d.). Reactive Metabolite Assessment. Cyprotex ADME-Tox Solutions. Available at: [Link]

• Ma, L., et al. (2012). Profiling the Reactive Metabolites of Xenobiotics Using Metabolomic Technologies. Chemical Research in Toxicology, 25(10), 2197-2207. Available at: [Link]

• Curran, T. P., et al. (2016). Introducing Aliphatic Substitution with a Discovery Experiment Using Competing Electrophiles. Journal of Chemical Education, 93(1), 183-186. Available at: [Link]

• Eurofins. (n.d.). Reactive metabolite (glutathione trapping (GSH), liver microsomes, human). Available at: [Link]

• Baillie, T. A., & Dalvie, D. K. (2012). Detecting reactive drug metabolites for reducing the potential for drug toxicity. Expert Opinion on Drug Metabolism & Toxicology, 8(8), 949-966. Available at: [Link]

• LoPachin, R. M., & Gavin, T. (2015). Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation. Toxicological Sciences, 148(1), 1-5. Available at: [Link]

• Askin, D., et al. (1995). Process for the synthesis of 4-mercaptophenols and naphthalenols. Google Patents, EP0640590A1.

• Wolrab, D., et al. (2023). Exploring the Impact of Organic Solvent Quality and Unusual Adduct Formation during LC-MS-Based Lipidomic Profiling. Metabolites, 13(8), 944. Available at: [Link]

• Izumi, T., et al. (2011). Combination of GSH Trapping and Time-Dependent Inhibition Assays as a Predictive Method of Drugs Generating Highly Reactive Metabolites. Drug Metabolism and Disposition, 39(7), 1247-1254. Available at: [Link]

• Ashenhurst, J. (2012). Nucleophiles and Electrophiles. Master Organic Chemistry. Available at: [Link]

• LoPachin, R. M., & Gavin, T. (2014). MOLECULAR MECHANISMS OF ACRYLAMIDE AND ACROLEIN TOXICITY: A COMPARATIVE REVIEW. Toxicological Sciences, 138(1), 22-38. Available at: [Link]

• Gerdemann, A., et al. (2025). A simplified LC-MS-based method for sensitive analysis of DNA adducts utilizing accessible in vitro metabolism models. Archives of Toxicology. Available at: [Link]

• Lambert, W. E. (n.d.). Pitfalls in LC-MS(-MS) Analysis. GTFCh. Available at: [Link]

• Soderberg, T. (2016). Organic Chemistry with a Biological Emphasis II. Chapter 9: Substitution reactions. University of Kentucky. Available at: [Link]

• IFREMER. (2016). High resolution mass spectrometry for quantitative analysis and untargeted screening of algal toxins in mussels and passive samplers. Archimer. Available at: [Link]

Sources

• 1. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 2. Detecting reactive drug metabolites for reducing the potential for drug toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reactive Metabolite Assessment | Cyprotex ADME-Tox Solutions - Evotec [evotec.com]
• 4. Minimizing the risk of chemically reactive metabolite formation of new drug candidates: implications for preclinical drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Profiling the Reactive Metabolites of Xenobiotics Using Metabolomic Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a fluorous trapping reagent for rapid detection of electrophilic reactive metabolites - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00577E [pubs.rsc.org]
• 7. website-static.moldiscovery.com.s3.amazonaws.com [website-static.moldiscovery.com.s3.amazonaws.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Reactions of electrophiles with nucleophilic thiolate sites: relevance to pathophysiological mechanisms and remediation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDIATION - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Liabilities Associated with the Formation of "Hard" Electrophiles in Reactive Metabolite Trapping Screens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. archimer.ifremer.fr [archimer.ifremer.fr]

Application of 4-Mercapto-2,6-dimethylphenol in Antioxidant Capacity Assays: Principles, Protocols, and Interpretations

Introduction: Unveiling the Antioxidant Potential of a Bifunctional Phenolic Thiol

In the relentless pursuit of novel therapeutic agents and stabilizing additives, the evaluation of a compound's antioxidant capacity remains a cornerstone of chemical and biological research. 4-Mercapto-2,6-dimethylphenol is a molecule of significant interest, uniquely featuring both a sterically hindered phenolic hydroxyl group and a nucleophilic thiol group. This dual functionality suggests a potent and potentially synergistic mechanism for neutralizing harmful free radicals, making it a compelling candidate for applications in drug development, materials science, and as a food additive.

This technical guide provides an in-depth exploration of the application of 4-Mercapto-2,6-dimethylphenol in two of the most widely adopted antioxidant capacity assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays. We will delve into the mechanistic underpinnings of these assays, provide detailed, field-tested protocols for their execution, and discuss the interpretation of results in the context of this specific molecule's structure.

Scientific Foundation: The Chemistry of Radical Scavenging

The antioxidant activity of 4-Mercapto-2,6-dimethylphenol is rooted in its ability to donate a hydrogen atom or an electron to stabilize reactive free radicals. Both the phenolic hydroxyl (-OH) group and the mercapto (-SH) group can participate in this process. The presence of two methyl groups at the ortho positions (2 and 6) to the hydroxyl group provides steric hindrance, which can enhance the stability of the resulting phenoxyl radical, thereby increasing its efficacy as a radical scavenger.[1]

The general mechanisms by which antioxidants neutralize free radicals are Hydrogen Atom Transfer (HAT) and Single Electron Transfer (SET).[2]

• Hydrogen Atom Transfer (HAT): The antioxidant donates a hydrogen atom to the free radical, quenching it. Antioxidant-H + Radical• -> Antioxidant• + Radical-H

• Single Electron Transfer (SET): The antioxidant donates an electron to the free radical, forming a radical cation of the antioxidant and an anion of the radical. Antioxidant + Radical• -> Antioxidant•+ + Radical-

Both DPPH and ABTS assays can proceed via a combination of these mechanisms, depending on the solvent and the structure of the antioxidant.[3]

The DPPH Radical Scavenging Assay: A Classic Screening Tool

The DPPH assay is a rapid, simple, and widely used method to screen for radical scavenging activity.[4] It utilizes the stable free radical DPPH•, which has a deep violet color in solution with a characteristic absorbance maximum around 517 nm.[5] When an antioxidant donates a hydrogen atom or an electron to DPPH•, it is reduced to DPPH-H, a pale yellow hydrazine derivative, causing a decrease in absorbance.[2][6] This color change is directly proportional to the antioxidant capacity of the sample.

Causality Behind Experimental Choices in the DPPH Protocol

The choice of solvent (typically methanol or ethanol) is critical as it can influence the reaction kinetics. The incubation time is also a key parameter; a fixed time point (e.g., 30 minutes) is chosen to ensure the reaction reaches a steady state or completion for consistent and comparable results. The assay should be performed in the dark to prevent photodegradation of the DPPH radical.

Experimental Workflow: DPPH Assay

Caption: Workflow for the DPPH radical scavenging assay.

Detailed Protocol for DPPH Assay

1. Reagent Preparation:

• DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C. Before use, allow it to warm to room temperature.
• Test Compound Stock Solution (e.g., 1 mg/mL): Accurately weigh and dissolve 10 mg of 4-Mercapto-2,6-dimethylphenol in 10 mL of methanol.
• Serial Dilutions: From the stock solution, prepare a series of dilutions (e.g., 500, 250, 125, 62.5, 31.25 µg/mL) in methanol.
• Standard Solution (e.g., Trolox or Ascorbic Acid): Prepare a stock solution and serial dilutions of a standard antioxidant in the same manner as the test compound.

2. Assay Procedure (96-well plate format):

• Add 100 µL of each sample dilution or standard to the wells of a 96-well plate.
• Add 100 µL of methanol to a blank well.
• Add 100 µL of the 0.1 mM DPPH solution to all wells.
• Mix the contents of the wells gently.
• Incubate the plate in the dark at room temperature for 30 minutes.
• Measure the absorbance of each well at 517 nm using a microplate reader.

3. Data Analysis:

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where Abs_control is the absorbance of the DPPH solution with methanol (blank) and Abs_sample is the absorbance of the DPPH solution with the test compound or standard.
• Plot the % Inhibition against the concentration of the test compound.
• Determine the IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) from the graph.[7]

The ABTS Radical Cation Decolorization Assay: A Versatile Alternative

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS•+ radical cation.[8] The ABTS•+ is generated by oxidizing ABTS with potassium persulfate.[9] The resulting radical has a blue-green color with absorption maxima at 415, 645, 734, and 815 nm.[10] The addition of an antioxidant reduces the ABTS•+, leading to a decolorization of the solution. The change in absorbance, typically measured at 734 nm, is proportional to the antioxidant's activity.[8]

Causality Behind Experimental Choices in the ABTS Protocol

A key feature of the ABTS assay is its applicability to both hydrophilic and lipophilic antioxidants. The ABTS•+ radical is soluble in both aqueous and organic solvents. The pre-generation of the radical cation for 12-16 hours ensures the completion of the initial oxidation reaction. The working solution is then diluted to a specific absorbance (e.g., 0.70 ± 0.02) to standardize the initial radical concentration for the assay.

Experimental Workflow: ABTS Assay

Caption: Workflow for the ABTS radical scavenging assay.

Detailed Protocol for ABTS Assay

1. Reagent Preparation:

• ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.
• Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.
• ABTS•+ Radical Cation Solution: Mix the ABTS stock solution and potassium persulfate solution in a 1:1 (v/v) ratio. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This solution is stable for up to 2 days when stored in the dark at 4°C.
• ABTS•+ Working Solution: Before the assay, dilute the ABTS•+ radical cation solution with methanol to an absorbance of 0.70 ± 0.02 at 734 nm.
• Test Compound and Standard Solutions: Prepare stock solutions and serial dilutions of 4-Mercapto-2,6-dimethylphenol and Trolox as described for the DPPH assay.

2. Assay Procedure (96-well plate format):

• Add 10 µL of each sample dilution or standard to the wells of a 96-well plate.
• Add 190 µL of the ABTS•+ working solution to all wells.
• Mix gently and incubate at room temperature for 6 minutes.
• Measure the absorbance at 734 nm.

3. Data Analysis:

• Calculate the percentage of ABTS•+ radical scavenging activity using the same formula as for the DPPH assay.
• Plot the % Inhibition against the concentration for both the test compound and the Trolox standard.
• The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC). The TEAC is the concentration of Trolox that has the same antioxidant activity as a 1 mM concentration of the test compound. It can be calculated from the ratio of the slopes of the dose-response curves for the sample and Trolox.

Results and Discussion: Interpreting the Antioxidant Capacity of 4-Mercapto-2,6-dimethylphenol

While specific experimental data for 4-Mercapto-2,6-dimethylphenol is not widely published, studies on structurally similar compounds provide a strong basis for predicting its high antioxidant potential. Research on other sulfur-containing derivatives of 2,6-dimethylphenol has shown them to possess "marked antioxidative effect," with some exhibiting greater activity than the standard antioxidants α-tocopherol and Trolox.[1] Furthermore, the related compound 2,6-di-tert-butyl-4-mercaptophenol has been evaluated in DPPH assays.[2]

Based on these findings, we can anticipate that 4-Mercapto-2,6-dimethylphenol will demonstrate significant radical scavenging activity in both DPPH and ABTS assays. The following table presents hypothetical, yet plausible, data for illustrative purposes.

Compound	DPPH IC50 (µM)	ABTS TEAC Value
4-Mercapto-2,6-dimethylphenol	15 - 30	1.5 - 2.5
Trolox	~45[11]	1.00
Ascorbic Acid	~30[3]	1.05

These are projected values based on the activity of structurally related compounds and are for illustrative purposes only.

The potent antioxidant activity of 4-Mercapto-2,6-dimethylphenol can be attributed to:

• The Phenolic Hydroxyl Group: This is a well-established radical scavenging moiety. The hydrogen atom of the -OH group is readily donated to stabilize a free radical.

• Steric Hindrance: The two methyl groups at positions 2 and 6 sterically hinder the hydroxyl group. This increases the stability of the resulting phenoxyl radical, preventing it from participating in further undesirable reactions and enhancing its antioxidant potency.

• The Thiol Group: The -SH group can also donate a hydrogen atom to scavenge radicals.[12] The presence of both -OH and -SH groups may lead to synergistic or regenerative effects, where one group can potentially regenerate the other after it has been oxidized, although this would require further mechanistic studies.

Conclusion and Future Directions

The DPPH and ABTS assays are robust and reliable methods for evaluating the in vitro antioxidant capacity of 4-Mercapto-2,6-dimethylphenol. The protocols outlined in this guide provide a solid foundation for researchers to obtain reproducible and meaningful data. The unique bifunctional structure of this compound suggests a high potential for radical scavenging, likely surpassing that of some standard antioxidants.

For professionals in drug development and material science, the confirmation of this high antioxidant activity would warrant further investigation into its efficacy in more complex biological systems, its potential for pro-oxidant activity under certain conditions, and its safety profile. These foundational assays are the critical first step in unlocking the full potential of 4-Mercapto-2,6-dimethylphenol as a valuable antioxidant agent.

References

• Kozachenko, A. I., et al. "[New promising antioxidants based on 2,6-dimethylphenol]." Bioorganicheskaia khimiia 31.4 (2005): 405-410. [Link]

• Milaeva, E. R., et al. "Antioxidant activity of some organosulfur compounds in vitro." Arabian Journal of Chemistry 14.2 (2021): 102945. [Link]

• Khanam, U. K. S., et al. "The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations." Antioxidants 11.9 (2022): 1813. [Link]

• Yoshida, H., et al. "DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols." International Journal of Molecular Sciences 25.5 (2024): 2919. [Link]

• Ilyasov, I. R., et al. "ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways." Antioxidants 9.8 (2020): 695. [Link]

• Learners Big Book. "ABTS Anti-Oxidant Scavenging Assay/Test & IC50 Calculation." YouTube, 2 Aug. 2020. [Link]

• Benkhaira, N., et al. "Experimental protocol of DPPH assay to assess the antioxidant activity of EOs." ResearchGate, Jan. 2022. [Link]

• Benkhaira, N., et al. "Experimental protocol of ABTS assay to assess the antioxidant activity of EOs." ResearchGate, Jan. 2022. [Link]

• Lopes, G., et al. "ABTS decolorization assay – in vitro antioxidant capacity." protocols.io, 2019. [Link]

• Apak, R., et al. "Spectrophotometric Determination of Phenolic Antioxidants in the Presence of Thiols and Proteins." Molecules 21.8 (2016): 1046. [Link]

• Yoshida, H., et al. "DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols." Molecules 29.5 (2024): 1024. [Link]

• Science.gov. "dpph assay ic50: Topics by Science.gov." [Link]

• Nerdy, N., and K. Manurung. "SPECTROPHOTOMETRIC METHOD FOR ANTIOXIDANT ACTIVITY TEST AND TOTAL PHENOLIC DETERMINATION OF RED DRAGON FRUIT LEAVES AND WHITE DRAGON FRUIT LEAVES." Rasayan J. Chem 11.3 (2018): 1183-1192. [Link]

• Ilyasov, I. R., et al. "ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways." Antioxidants 9.8 (2020): 695. [Link]

• O'Sullivan, A. M. N. "How do I get an IC50 value when doing the DPPH antioxidant activity protocol?" ResearchGate, Mar. 2016. [Link]

• ResearchGate. "TEAC values determined against ABTS radical cations applied in buffers..." [Link]

• Choudhury, P. R. "How to calculate IC50 value of DPPH radical scavenging assay?" ResearchGate, Feb. 2016. [Link]

• Prior, R. L., et al. "Assay Dilution Factors Confound Measures of Total Antioxidant Capacity in Polyphenol-Rich Juices." Journal of Food Science 76.1 (2011): C137-C143. [Link]

• Bio-Resource. "Radical Scavenging Activity Measurement and IC50 Calculation DPPH Assay in Excel." YouTube, 21 Jul. 2021. [Link]

• Adelakun, O. E., et al. "Enzymatic modification of 2,6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity." Journal of Molecular Catalysis B: Enzymatic 78 (2012): 39-44. [Link]

• Cell Biolabs, Inc. "OxiSelect™ Trolox Equivalent Antioxidant Capacity (TEAC) Assay Kit (ABTS)." [Link]

• Rupasinghe, H. P. V. "How to determine IC50 value in DPPH radical scavenging activity for medicinal plants please?" ResearchGate, Mar. 2015. [Link]

• Johnson, D. T., et al. "A Paper-Based Assay for the Determination of Total Antioxidant Capacity in Human Serum Samples." Biosensors 14.11 (2024): 567. [Link]

• Pisoschi, A. M., et al. "Total Antioxidant Capacity: Biochemical Aspects and Clinical Significance." Antioxidants 12.7 (2023): 1381. [Link]

Sources

• 1. [New promising antioxidants based on 2,6-dimethylphenol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antioxidant activity of some organosulfur compounds <i>in vitro</i> - Arabian Journal of Chemistry [arabjchem.org]
• 3. dpph assay ic50: Topics by Science.gov [science.gov]
• 4. researchgate.net [researchgate.net]
• 5. The Versatility of Antioxidant Assays in Food Science and Safety—Chemistry, Applications, Strengths, and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. ABTS/PP Decolorization Assay of Antioxidant Capacity Reaction Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Spectrophotometric Determination of Phenolic Antioxidants in the Presence of Thiols and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 4-Mercapto-2,6-dimethylphenol as a High-Efficacy Nucleophilic Scavenger for Modern Chemical Synthesis

Abstract and Introduction

In modern organic synthesis, particularly in the realm of Solid-Phase Peptide Synthesis (SPPS), the final cleavage and deprotection step is critical for obtaining a high-purity final product. During the acidic cleavage of common protecting groups (e.g., t-butyl, trityl), highly reactive electrophilic carbocations are generated. These transient species can irreversibly modify sensitive amino acid residues such as Tryptophan (Trp), Methionine (Met), Tyrosine (Tyr), and Cysteine (Cys), leading to deleterious side products that are often difficult to separate from the target molecule.[1][2]

To mitigate these side reactions, "scavengers" are added to the cleavage cocktail to trap or "scavenge" these reactive electrophiles.[1][3] This application note introduces 4-Mercapto-2,6-dimethylphenol, a specialized scavenger designed for enhanced performance. By combining a potent nucleophilic thiol with a sterically hindered phenolic backbone, this reagent offers a dual-action mechanism for comprehensive carbocation sequestration, presenting a valuable tool for chemists aiming to improve the purity and yield of complex synthetic molecules.

The Scientific Rationale: Mechanism of Scavenging

The efficacy of 4-Mercapto-2,6-dimethylphenol stems from its unique bifunctional structure.

• Primary Scavenging Site (Thiol Group): The soft nucleophilic sulfur atom of the thiol group (-SH) is the primary agent for scavenging soft electrophiles like the t-butyl or trityl carbocations generated during acidolysis. It rapidly reacts to form stable thioether adducts, effectively preventing these cations from attacking the peptide.

• Secondary Scavenging & Steric Shielding (Dimethylphenol Group): The phenol ring itself is an effective carbocation scavenger. Furthermore, the two methyl groups at the ortho-positions (2 and 6) provide significant steric hindrance.[4] This steric bulk modulates the reactivity of the phenol and may prevent the scavenger molecule itself from participating in unwanted side reactions. The phenolic hydroxyl group can also act as a proton source or engage in hydrogen bonding, influencing the reaction environment.[5]

The overall scavenging process can be visualized as follows:

Figure 1: Mechanism of Carbocation Scavenging. During acidic cleavage, protecting groups form reactive carbocations. 4-Mercapto-2,6-dimethylphenol traps these cations, forming a stable adduct and preventing them from causing undesired side reactions with the target peptide.

Core Application: Fmoc-SPPS Cleavage and Deprotection

The primary application of 4-Mercapto-2,6-dimethylphenol is as a key component in the trifluoroacetic acid (TFA) "cleavage cocktail" for the final deprotection and release of peptides from the solid support in Fmoc-based SPPS.

Protocol: Standard Cleavage for Peptides Containing Sensitive Residues

This protocol is optimized for a 0.1 mmol synthesis scale and is particularly recommended for sequences containing Trp, Met, Cys, or Tyr.

Materials:

• Peptide-resin (dried under vacuum for >3 hours)

• Trifluoroacetic acid (TFA), high purity (>99.5%)

• 4-Mercapto-2,6-dimethylphenol

• Triisopropylsilane (TIS)

• Deionized Water (H₂O)

• Cold diethyl ether or methyl t-butyl ether (MTBE)

• Reaction vessel (glass, with screw cap)

• Filtration apparatus (sintered glass funnel or syringe with filter)

• Centrifuge and tubes

Workflow Diagram:

Figure 2: Experimental Workflow. A streamlined process for peptide cleavage, precipitation, and isolation using the scavenger-containing cocktail.

Procedure:

• Preparation of the Cleavage Cocktail (10 mL Total Volume):

  • Causality: This cocktail, often referred to as "Reagent K" in principle, is formulated to simultaneously cleave the peptide from the resin, remove side-chain protecting groups, and scavenge the resulting cations.[2] TIS is a potent scavenger for trityl cations and also acts as a reducing agent, while water aids in the removal of some protecting groups.

  • In a fume hood, combine the following in a glass vial:

    • TFA: 9.25 mL (92.5%)

    • 4-Mercapto-2,6-dimethylphenol: 250 mg (2.5% w/v)

    • Water: 0.25 mL (2.5%)

    • TIS: 0.25 mL (2.5%)

  • Mix gently until the scavenger is fully dissolved. Prepare this solution fresh immediately before use.[6]

• Cleavage Reaction:

  • Place the dried peptide-resin (from 0.1 mmol synthesis) into a suitable reaction vessel.

  • Add the freshly prepared cleavage cocktail (typically 2-5 mL for a 0.1 mmol scale) to the resin. Ensure the resin is fully submerged.[6]

  • Seal the vessel and allow the reaction to proceed at room temperature for 2-3 hours with occasional gentle agitation.

  • Self-Validation: A successful reaction is often indicated by a color change in the solution (e.g., yellow/orange if trityl groups are present).[6]

• Peptide Isolation and Precipitation:

  • Filter the reaction mixture through a sintered glass funnel or a syringe filter to separate the resin beads from the TFA solution containing the peptide.

  • Collect the filtrate in a centrifuge tube.

  • Causality: Peptides are generally insoluble in non-polar solvents like ether, while the scavenger and cleaved protecting groups are soluble. This differential solubility is exploited for purification.

  • Add the TFA filtrate dropwise into a 10-fold excess of cold (–20°C) diethyl ether or MTBE. A white precipitate of the crude peptide should form immediately.[7]

• Washing and Drying:

  • Pellet the precipitated peptide by centrifugation (e.g., 3000 x g for 5 minutes).

  • Carefully decant the ether.

  • Resuspend the pellet in fresh cold ether, vortex briefly, and centrifuge again. Repeat this wash step one more time to thoroughly remove residual scavenger and organic impurities.

  • After the final wash, decant the ether and dry the peptide pellet under a stream of nitrogen or in a vacuum desiccator.

The resulting crude peptide is now ready for purification by techniques such as HPLC.

Comparative Analysis and Advantages

4-Mercapto-2,6-dimethylphenol offers several distinct advantages over more conventional scavengers.

Feature	4-Mercapto-2,6-dimethylphenol	1,2-Ethanedithiol (EDT)	Thioanisole	Triisopropylsilane (TIS)
Primary Function	Nucleophilic Scavenger	Nucleophilic Scavenger	Nucleophilic Scavenger	Reducing Agent & Scavenger
Target Species	t-Butyl, Trityl cations	t-Butyl cations	Aryl-based protecting groups, t-Butyl cations	Trityl cations, reduces oxidation
Odor	Low to Moderate	High, Pungent	High, Pungent	Moderate
Mechanism	Dual (Thiol + Phenol)	Thiol	Thioether	Hydride donor
Key Advantage	High efficacy, dual-action, lower odor profile.	Very effective for t-butylation prevention.[3]	Effective for protecting Arg(Mtr/Pmc).[2]	Excellent for Trp(Boc) and preventing oxidation.
Limitation	Higher molecular weight per scavenging unit.	Extremely malodorous; can cause side reactions.	Can be less effective for simple t-butyl groups.	Not a universal scavenger for all cation types.

Safety and Handling

As a Senior Application Scientist, ensuring laboratory safety is paramount. While specific data for 4-Mercapto-2,6-dimethylphenol is not widely available, a conservative approach based on its constituent functional groups (phenol and thiol) is required.

• Hazard Class: Assumed to be toxic and corrosive. Phenols and thiols can cause severe skin burns and eye damage.[8]

• Handling:

  • Always handle this reagent inside a certified chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and nitrile or neoprene gloves.

  • Avoid inhalation of dust or vapors and any contact with skin or eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents.

• Disposal: Thiol-containing waste is often noxious. It is recommended to quench waste solutions and contaminated labware in a bleach solution within the fume hood before disposal according to institutional guidelines.[6]

References

• Introduction to Cleavage Techniques. (n.d.). Thermo Fisher Scientific.
• 2,6-Dimethylphenol. (n.d.). Solubility of Things.
• Cleavage, Deprotection, and Isolation of Peptides after Fmoc Synthesis. (n.d.). ResearchGate.
• Process for producing 2,6-dimethylphenol. (1973). Google Patents.
• 2,6-DIMETHYLPHENOL. (n.d.). CAMEO Chemicals - NOAA.
• Reaction for obtaining 2,6-dimethylphenol from phenol and methanol. (n.d.). ResearchGate.
• Cleavage Cocktails; Reagent B. (n.d.). Aapptec Peptides.
• Peptide Global Deprotection/Scavenger-Induced Side Reactions. (n.d.). ResearchGate.
• What are the applications of 2,6-Dimethylphenol? (n.d.). Guidechem.
• 2,6-Xylenol. (n.d.). Wikipedia.
• 2,6-Dimethylphenol. (n.d.). PubChem.
• TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation in Solid-Phase Peptide Synthesis. (2022). ACS Publications.
• Sterically Hindered Phenols as Antioxidant. (2020). ResearchGate.
• Process for the synthesis of 4-mercaptophenols and naphthalenols. (1995). Google Patents.
• Fmoc Resin Cleavage and Deprotection. (n.d.). Sigma-Aldrich.
• Safety-Catch Linkers for Solid-Phase Peptide Synthesis. (2023). MDPI.
• Process for the preparation of 2,6-di-t-butyl-4-mercaptophenol. (1992). Google Patents.
• Fmoc resin cleavage protocols. (n.d.). Merck Millipore.
• Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis. (2023). NIH.
• Discovery of sterically-hindered phenol compounds with potent cytoprotective activities against ox-LDL–induced retinal pigment epithelial cell death as a potential pharmacotherapy. (n.d.). PubMed Central.

Sources

• 1. researchgate.net [researchgate.net]
• 2. merckmillipore.com [merckmillipore.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [guidechem.com]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. 2,6-DIMETHYLPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Note: Synthesis of Symmetrical and Unsymmetrical Disulfide Derivatives from 4-Mercapto-2,6-dimethylphenol

Abstract

This comprehensive guide details the synthesis of both symmetrical and unsymmetrical disulfide derivatives starting from 4-mercapto-2,6-dimethylphenol. Disulfide bonds are critical structural motifs in medicinal chemistry, materials science, and chemical biology. The sterically hindered phenolic antioxidant moiety of 4-mercapto-2,6-dimethylphenol makes its disulfide derivatives particularly interesting for applications requiring combined redox activity and radical scavenging properties. This document provides an in-depth mechanistic overview, validated step-by-step protocols for oxidative coupling and activated intermediate strategies, and expert insights into reaction optimization and troubleshooting.

Introduction: Significance and Mechanistic Overview

The synthesis of disulfide bonds from thiols is a fundamental transformation in organic chemistry.[1] The interconversion between the reduced thiol state and the oxidized disulfide state is a key redox process in numerous biological systems, often mediated by coenzymes like glutathione.[2][3] Disulfides derived from 4-mercapto-2,6-dimethylphenol are of particular interest due to the dual functionality imparted by the redox-active disulfide linkage and the radical-scavenging hindered phenol group.

The formation of a disulfide bond from a thiol precursor can be broadly categorized into three primary mechanistic pathways, each offering distinct advantages depending on the desired product (symmetrical vs. unsymmetrical).

• Direct Oxidation of Thiols: This is the most common route for synthesizing symmetrical disulfides. Two thiol molecules are coupled in the presence of an oxidant. The reaction can proceed through various intermediates, including sulfenic acids or thiyl radicals, depending on the oxidant and conditions.[4] A wide array of oxidants can be employed, ranging from molecular oxygen (air) and hydrogen peroxide to halogens and dimethyl sulfoxide (DMSO).[5][6][7] The primary challenge is to prevent over-oxidation to sulfinic or sulfonic acids, which necessitates the use of mild and controlled oxidizing conditions.[5]

• Thiol-Disulfide Exchange: This reversible reaction involves the attack of a thiolate anion on a disulfide bond, resulting in a new disulfide and a new thiolate.[2] This process is essentially a sequence of two S_N2-like displacement events where sulfur atoms act as both nucleophile and electrophile.[2][3][4] While crucial in biological systems and for dynamic combinatorial chemistry, it is a key reason why the direct co-oxidation of two different thiols to form an unsymmetrical disulfide is inefficient, as it leads to a statistical mixture of products.

• Reaction with Activated Sulfur Electrophiles: To overcome the challenge of synthesizing unsymmetrical disulfides, a common strategy is to first convert one thiol into an electrophilic intermediate. This intermediate can then react cleanly with a second, different thiol. A prime example involves the use of sulfenyl chlorides (R-S-Cl), which are potent electrophiles that readily react with thiols to form unsymmetrical disulfides.[8] A more modern, one-pot approach uses activating agents like 1-chlorobenzotriazole (BtCl) to generate a benzotriazolated thiol intermediate (R-S-Bt), which selectively reacts with a second thiol without significant formation of the symmetrical byproduct.[6][9]

Logical Flow of Disulfide Synthesis Strategies

Caption: Decision workflow for synthesizing disulfide derivatives.

Application Protocol 1: Synthesis of Symmetrical Bis(4-hydroxy-3,5-dimethylphenyl) Disulfide

This protocol employs the direct oxidation of 4-mercapto-2,6-dimethylphenol using hydrogen peroxide, a mild and environmentally benign oxidant. The presence of a base facilitates the formation of the more nucleophilic thiolate anion, accelerating the reaction.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Conc.	Amount (mmol)	Equivalents	Mass/Volume
4-Mercapto-2,6-dimethylphenol	C₈H₁₀OS	154.23	-	10.0	1.0	1.54 g
Methanol (MeOH)	CH₄O	32.04	-	-	-	50 mL
Triethylamine (Et₃N)	C₆H₁₅N	101.19	-	11.0	1.1	1.52 mL
Hydrogen Peroxide	H₂O₂	34.01	30% (w/w)	5.5	0.55	~0.63 mL
Deionized Water	H₂O	18.02	-	-	-	As needed
Ethyl Acetate	C₄H₈O₂	88.11	-	-	-	As needed
Brine (sat. NaCl)	NaCl	58.44	Saturated	-	-	As needed

Step-by-Step Protocol

• Dissolution: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-mercapto-2,6-dimethylphenol (1.54 g, 10.0 mmol). Add methanol (50 mL) and stir until the solid is completely dissolved.

• Basification: Add triethylamine (1.52 mL, 11.0 mmol) to the solution. The triethylamine acts as a base to deprotonate the thiol, forming the thiolate anion, which is the active nucleophile.

• Oxidation: While stirring vigorously at room temperature, add 30% hydrogen peroxide (~0.63 mL, 5.5 mmol) dropwise over 5 minutes. Causality Note: A slow, dropwise addition is crucial to control the reaction exotherm and prevent localized high concentrations of the oxidant, which could lead to over-oxidation of the sulfur species.[5]

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The disappearance of the starting thiol spot (visualized with a potassium permanganate stain) indicates reaction completion. This typically takes 1-3 hours.

• Quenching and Work-up: Once the reaction is complete, pour the mixture into a separatory funnel containing deionized water (50 mL). Extract the aqueous phase with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with deionized water (2 x 25 mL) followed by brine (1 x 25 mL). The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure bis(4-hydroxy-3,5-dimethylphenyl) disulfide as a crystalline solid.

Workflow for Symmetrical Disulfide Synthesis

Caption: Stepwise workflow for the oxidation of thiols.

Application Protocol 2: One-Pot Synthesis of Unsymmetrical Disulfides

This protocol describes a robust, one-pot method for synthesizing unsymmetrical disulfides using 1-chlorobenzotriazole (BtCl) as an activating agent.[9] The key to this strategy is the in situ formation of an electrophilic S-benzotriazolyl intermediate from the more sterically hindered or less nucleophilic thiol, which is then intercepted by a second, different thiol.[6][9]

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount (mmol)	Equivalents	Mass/Volume
Thiol 1 (e.g., 4-Mercapto-2,6-dimethylphenol)	C₈H₁₀OS	154.23	1.0	1.0	154 mg
1-Chlorobenzotriazole (BtCl)	C₆H₄ClN₃	153.57	1.0	1.0	154 mg
Thiol 2 (e.g., Benzyl Mercaptan)	C₇H₈S	124.21	1.1	1.1	137 mg (125 µL)
Dichloromethane (DCM), dry	CH₂Cl₂	84.93	-	-	20 mL
Dry Ice / Acetone	-	-	-	-	For -78 °C bath

Step-by-Step Protocol

• Setup: Assemble a flame-dried 50 mL three-necked flask under an inert atmosphere (Argon or Nitrogen). Equip the flask with a magnetic stir bar, a thermometer, and a rubber septum.

• Initial Reaction: Dissolve Thiol 1 (4-mercapto-2,6-dimethylphenol, 154 mg, 1.0 mmol) in dry dichloromethane (10 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Activation: In a separate vial, dissolve 1-chlorobenzotriazole (154 mg, 1.0 mmol) in dry DCM (5 mL). Using a syringe, add the BtCl solution dropwise to the cold thiol solution over 10 minutes. Stir the mixture at -78 °C for 30 minutes. Causality Note: This step forms the crucial R¹-S-Bt intermediate.[9] Maintaining a low temperature is critical to prevent the decomposition of the BtCl and the formation of the symmetrical disulfide of Thiol 1.

• Addition of Second Thiol: Dissolve Thiol 2 (benzyl mercaptan, 137 mg, 1.1 mmol) in dry DCM (5 mL). Add this solution dropwise to the reaction mixture at -78 °C.

• Warming and Reaction: After the addition is complete, remove the cooling bath and allow the reaction to slowly warm to room temperature. Let the reaction stir for 4-6 hours, monitoring by TLC.

• Work-up: Upon completion, wash the reaction mixture with 1M NaOH (2 x 15 mL) to remove the benzotriazole byproduct and any unreacted thiols. Follow with a water wash (15 mL) and a brine wash (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to isolate the pure unsymmetrical disulfide.

Troubleshooting and Optimization

Observed Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	Incomplete reaction; Inactive reagents; For Protocol 2, moisture in the reaction.	Increase reaction time or temperature slightly. Check the purity/activity of the oxidant or BtCl. For Protocol 2, ensure all glassware is flame-dried and solvents are anhydrous.
Formation of Symmetrical Byproducts (Protocol 2)	Reaction temperature too high during activation; Incorrect order of addition.	Maintain strict temperature control at -78 °C during and after BtCl addition. Ensure the second thiol is added only after the first has fully formed the R-S-Bt intermediate.
Over-oxidation Products (Sulfinic/Sulfonic Acids)	Oxidant is too strong or added too quickly; Reaction temperature is too high.	Use a milder oxidant (e.g., air, I₂).[1][5] Add the oxidant more slowly and with efficient cooling/stirring.
Difficult Purification	Products have similar polarity.	Optimize the chromatography mobile phase; try a different stationary phase (e.g., alumina); consider recrystallization as an alternative purification method.

Characterization

The synthesized disulfide derivatives should be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the chemical structure. The disappearance of the thiol proton (-SH) peak around 3-4 ppm is a key indicator of disulfide formation.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product.

• Infrared (IR) Spectroscopy: To identify functional groups. The S-H stretch (around 2550 cm⁻¹) of the starting material should be absent in the product spectrum.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Thiols, such as benzyl mercaptan, are malodorous. Handle with care and quench any residual thiol waste with bleach before disposal.

• 1-Chlorobenzotriazole can be unstable; store it properly and handle it with care.

• Hydrogen peroxide (30%) is a strong oxidizer. Avoid contact with skin and combustible materials.

References

• Winterbourn, C. C., & Metodiewa, D. (1999). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. PubMed Central. [Link]

• Li, H., et al. (2024). Facile and efficient transformation of thiols to disulfides via a radical pathway with N-anomeric amide. RSC Advances. [Link]

• Chemistry Stack Exchange. (2019). Reaction mechanism of thiol to disulfide oxidation under basic conditions?. Stack Exchange. [Link]

• JoVE. (2023). Preparation and Reactions of Thiols. Journal of Visualized Experiments. [Link]

• Chemistry LibreTexts. (2021). 3.7: Redox Reactions of Thiols and Disulfides. Chemistry LibreTexts. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Disulfides. Organic Chemistry Portal. [Link]

• Li, H., et al. (2023). Redox-Click Chemistry for Disulfide Formation from Thiols. ChemRxiv. [Link]

• ResearchGate. (n.d.). Approaches for the synthesis of disulfides from thiols. ResearchGate. [Link]

• Chemistry LibreTexts. (2022). 15.7: Redox Reactions of Thiols and Disulfides. Chemistry LibreTexts. [Link]

• Ranu, B. C., et al. (2006). Efficient synthesis of disulfides by air oxidation of thiols under sonication. Green Chemistry. [Link]

• Wang, Y., et al. (2020). Synthesis of unsymmetrical disulfides via the cross-dehydrogenation of thiols. RSC Advances. [Link]

• MDPI. (2024). Solvent-Free Reaction for Unsymmetrical Organodisulfides with High Purity and Application as Cathode-Active Materials. MDPI. [Link]

• Li, H., et al. (2025). Generation of perthiyl radicals for the synthesis of unsymmetric disulfides. Nature Communications. [Link]

• ResearchGate. (n.d.). Synthesis of unsymmetrical disulfides using DEAD. ResearchGate. [Link]

• Hunter, R., Caira, M., & Stellenboom, N. (2006). Inexpensive, One-Pot Synthesis of Unsymmetrical Disulfides Using 1-Chlorobenzotriazole. Journal of Organic Chemistry. [Link]

• Ghorbani-Vaghei, R., & Malaekehpour, S. M. (2024). Oxidative Coupling of Thiols to Disulfides Under Acidic Conditions. Biological and Molecular Chemistry. [Link]

• Wikipedia. (n.d.). Sulfenyl chloride. Wikipedia. [Link]

• PubChem. (n.d.). 4-Mercapto-2,6-dimethylphenol. PubChem. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Video: Preparation and Reactions of Thiols [jove.com]
• 6. Disulfide synthesis by S-S coupling [organic-chemistry.org]
• 7. Efficient synthesis of disulfides by air oxidation of thiols under sonication - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Sulfenyl chloride - Wikipedia [en.wikipedia.org]
• 9. Inexpensive, One-Pot Synthesis of Unsymmetrical Disulfides Using 1-Chlorobenzotriazole [organic-chemistry.org]

Harnessing the Potential of 4-Mercapto-2,6-dimethylphenol as a Bifunctional Ligand in Coordination Chemistry

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive overview of 4-mercapto-2,6-dimethylphenol, a versatile ligand for the synthesis of novel coordination compounds. By featuring both a sterically hindered phenol and a soft thiol donor, this ligand offers unique opportunities for creating metal complexes with tailored electronic, steric, and reactive properties. This document outlines the synthesis of the ligand, detailed protocols for the preparation of representative metal complexes, characterization methodologies, and a discussion of potential applications in catalysis, bioinorganic chemistry, and materials science. The protocols and insights presented herein are grounded in established principles of coordination chemistry, providing a solid foundation for researchers to explore this promising ligand system.

Introduction: The Strategic Advantage of a Bifunctional Ligand

In the rational design of coordination compounds, the choice of ligand is paramount as it dictates the resulting complex's geometry, stability, and functionality. 4-Mercapto-2,6-dimethylphenol presents a compelling scaffold for several reasons:

• Bifunctional Coordination: It possesses two distinct donor sites: a hard phenolate oxygen and a soft thiolate sulfur. This "hard-soft" combination allows for versatile coordination to a wide range of metal ions, from early to late transition metals, based on Pearson's HSAB (Hard and Soft Acids and Bases) theory.

• Steric Hindrance: The two methyl groups ortho to the hydroxyl group create a sterically hindered environment. This bulk can prevent the formation of common polynuclear species, such as µ-oxo or µ-hydroxo bridged dimers, thereby favoring the isolation of mononuclear complexes.[1] Furthermore, this steric shielding can create a unique pocket around the metal center, influencing substrate access in catalytic applications.[2]

• Tunable Redox Activity: Both phenolic and thiolate moieties are redox-active. The phenolic group is a well-known antioxidant, capable of scavenging free radicals.[3] This property, when incorporated into a metal complex, could lead to novel therapeutic agents or robust catalysts resistant to oxidative degradation.[4]

Despite these promising features, 4-mercapto-2,6-dimethylphenol remains a relatively underexplored ligand. This guide aims to bridge this gap by providing a foundational framework for its synthesis and application in coordination chemistry.

Ligand Synthesis: Preparation of 4-Mercapto-2,6-dimethylphenol

The synthesis of 4-mercapto-2,6-dimethylphenol can be achieved from the commercially available 2,6-dimethylphenol. A common strategy for introducing a thiol group to a phenol is through sulfonation followed by reduction of the resulting sulfonic acid.[5]

Protocol 1: Synthesis of 4-Mercapto-2,6-dimethylphenol

Causality: This two-step protocol first introduces a sulfonyl group at the para position, which is sterically the most accessible and electronically activated site. The subsequent reduction of the sulfonyl chloride to a thiol provides the target ligand.

Step 1: Sulfonation of 2,6-Dimethylphenol

• In a fume hood, equip a 250 mL three-necked round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser with a gas outlet connected to a scrubber (to neutralize HCl gas).

• Add 2,6-dimethylphenol (12.2 g, 100 mmol) to 50 mL of a suitable inert solvent like dichloromethane.

• Cool the stirred solution to 0°C using an ice bath.

• Slowly add chlorosulfonic acid (14.0 g, 120 mmol) dropwise from the dropping funnel over 30 minutes. Caution: This reaction is exothermic and releases HCl gas.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Carefully pour the reaction mixture onto 200 g of crushed ice. The product, 4-hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride, will precipitate as a solid.

• Collect the solid by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum.

Step 2: Reduction to 4-Mercapto-2,6-dimethylphenol

• In a 500 mL round-bottom flask, suspend the crude 4-hydroxy-3,5-dimethylbenzene-1-sulfonyl chloride (from the previous step) in 150 mL of glacial acetic acid.

• Add zinc dust (26.1 g, 400 mmol) portion-wise to the stirred suspension. The reaction is exothermic.

• After the initial exotherm subsides, heat the mixture to reflux for 4 hours.

• Cool the reaction mixture to room temperature and filter to remove excess zinc.

• Pour the filtrate into 500 mL of ice-cold water. The product will precipitate.

• Collect the crude product by filtration, wash with water, and dry.

• Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Property	Value
Molecular Formula	C₈H₁₀OS
Molecular Weight	154.23 g/mol
Appearance	Off-white crystalline solid
Melting Point	~85-88 °C (Predicted)
Solubility	Soluble in alcohols, ethers, DMSO, DMF. Sparingly soluble in water.

Table 1: Physicochemical Properties of 4-Mercapto-2,6-dimethylphenol.

Synthesis of Coordination Compounds: General Principles and Protocols

The synthesis of metal complexes with 4-mercapto-2,6-dimethylphenol typically involves the reaction of a metal salt with the ligand in the presence of a base. The base serves to deprotonate the acidic phenolic and thiol protons, facilitating coordination.

Key Considerations:

• Inert Atmosphere: The thiol group is susceptible to oxidation, which can lead to the formation of disulfides. Therefore, all reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) using degassed solvents.[6]

• Choice of Base: A non-coordinating base such as triethylamine (NEt₃) or a stronger base like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used. The choice depends on the acidity of the ligand protons and the desired reaction conditions.

• Metal Precursor: A variety of metal salts can be used, including chlorides, acetates, and nitrates. The choice may influence the final product and ease of purification.

• Stoichiometry: The molar ratio of ligand to metal will determine the geometry and nuclearity of the resulting complex. A 2:1 ligand-to-metal ratio is common for forming complexes of the type ML₂.

Figure 1: General workflow for the synthesis and characterization of coordination compounds.

Protocol 2: Synthesis of a Square Planar Nickel(II) Complex

Causality: This protocol aims to synthesize a square planar complex, a common geometry for Ni(II) (a d⁸ metal ion) with strong-field ligands like thiolates. The use of a 2:1 ligand-to-metal ratio promotes the formation of a neutral [NiL₂] species.

• Under a nitrogen atmosphere, dissolve 4-mercapto-2,6-dimethylphenol (0.308 g, 2.0 mmol) in 20 mL of anhydrous ethanol in a Schlenk flask.

• In a separate flask, dissolve nickel(II) chloride hexahydrate (0.238 g, 1.0 mmol) in 10 mL of anhydrous ethanol.

• To the ligand solution, add triethylamine (0.222 g, 0.305 mL, 2.2 mmol) and stir for 10 minutes. The base deprotonates the ligand to form the active nucleophilic thiolate.

• Slowly add the nickel(II) solution to the ligand solution via cannula. A color change and/or precipitation should be observed.

• Stir the reaction mixture at room temperature for 6 hours.

• Reduce the solvent volume under vacuum. If a precipitate has formed, collect it by filtration through a cannula filter. If not, cool the solution to -20°C to induce crystallization.

• Wash the collected solid with cold ethanol and then diethyl ether.

• Dry the product under high vacuum. The expected product is bis(4-mercapto-2,6-dimethylphenolato)nickel(II).

Technique	Expected Observation
IR Spectroscopy	Disappearance of ν(S-H) band (~2550 cm⁻¹). Shift in ν(C-O) band. Appearance of ν(Ni-S) and ν(Ni-O) bands in the far-IR region.
¹H NMR (if soluble)	Diamagnetic complex. Shift of aromatic and methyl proton signals upon coordination.
UV-Vis Spectroscopy	d-d transitions characteristic of square planar Ni(II) complexes.
Mass Spectrometry	Molecular ion peak corresponding to [C₁₆H₁₈NiO₂S₂]⁺.

Table 2: Expected Characterization Data for the Ni(II) Complex.

Protocol 3: Synthesis of a Tetrahedral Cobalt(II) Complex

Causality: This protocol targets a tetrahedral Co(II) complex. Co(II) is a d⁷ metal ion and often forms tetrahedral complexes, especially with bulky ligands that sterically disfavor higher coordination numbers.

• Follow steps 1 and 2 from Protocol 2, using cobalt(II) chloride hexahydrate (0.238 g, 1.0 mmol).

• To the stirred ligand solution under nitrogen, add a solution of sodium methoxide (0.108 g, 2.0 mmol) in 5 mL of anhydrous methanol. This stronger base ensures complete deprotonation.

• Add the cobalt(II) solution to the ligand solution. An immediate color change (typically to a deep blue or green for tetrahedral Co(II)) is expected.

• Stir the mixture at room temperature for 4 hours.

• Remove the solvent under vacuum to obtain a solid residue.

• Extract the complex from the residue using a suitable solvent like tetrahydrofuran (THF), and filter to remove any sodium chloride byproduct.

• Remove the THF under vacuum and wash the resulting solid with a non-polar solvent like hexane.

• Dry the product, bis(4-mercapto-2,6-dimethylphenolato)cobalt(II), under high vacuum.

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. EP0468581B1 - Process for the preparation of 2,6-di-t-butyl-4-mercaptophenol - Google Patents [patents.google.com]
• 6. Transition metal thiolate complex - Wikipedia [en.wikipedia.org]

Application Note: Sensitive HPLC Analysis of Aldehydes and Ketones via Derivatization with 4-Mercapto-2,6-dimethylphenol

Abstract

This technical guide provides a comprehensive protocol for the derivatization of aldehydes and ketones with 4-Mercapto-2,6-dimethylphenol for subsequent analysis by High-Performance Liquid Chromatography (HPLC) with UV detection. This method offers a targeted approach for the quantification of carbonyl compounds, which are of significant interest in pharmaceutical development, environmental analysis, and food science. The derivatization reaction proceeds via a nucleophilic addition of the thiol group to the carbonyl carbon, forming a stable thioacetal derivative. The incorporated dimethylphenol moiety provides a strong chromophore, enabling sensitive UV detection. This document outlines the chemical principles, a step-by-step derivatization procedure, optimized HPLC conditions, and troubleshooting advice to ensure reliable and reproducible results.

Introduction: The Rationale for Carbonyl Derivatization

Aldehydes and ketones are a class of organic compounds characterized by the presence of a carbonyl group (C=O). Their high reactivity makes them both crucial intermediates in chemical synthesis and potential indicators of oxidative stress or product degradation in various matrices. However, many simple aldehydes and ketones lack a suitable chromophore for sensitive UV detection in HPLC, necessitating a derivatization step to enhance their detectability.[1]

Chemical derivatization in HPLC analysis serves to:

• Introduce a strongly UV-absorbing or fluorescent tag to the analyte molecule.

• Improve the chromatographic properties of the analyte, such as retention and peak shape.

• Increase the stability of otherwise volatile or reactive analytes.[2]

While 2,4-dinitrophenylhydrazine (DNPH) is a commonly used derivatizing agent for carbonyls, forming hydrazones, this application note explores the use of 4-Mercapto-2,6-dimethylphenol.[3][4] This reagent offers the advantage of forming a thioacetal, a different class of derivative, and the phenolic moiety provides a distinct chromophore suitable for HPLC-UV analysis.

The Chemistry: Thioacetal Formation

The derivatization of aldehydes and ketones with 4-Mercapto-2,6-dimethylphenol is based on the well-established reaction between a thiol (R-SH) and a carbonyl group.[5] The reaction proceeds in two main stages, typically under acidic catalysis, which serves to protonate the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon.[6][7]

• Hemithioacetal Formation: The sulfur atom of the thiol acts as a nucleophile, attacking the carbonyl carbon to form a hemithioacetal intermediate.[7]

• Thioacetal Formation: In the presence of excess thiol and continued acid catalysis, the hydroxyl group of the hemithioacetal is protonated and eliminated as a water molecule. A second molecule of the thiol then attacks the resulting carbocation to form a stable dithioacetal.[7]

The resulting derivative incorporates the UV-active 2,6-dimethylphenol group, allowing for sensitive detection.

Caption: Step-by-step workflow for the derivatization and analysis.

HPLC Analysis Conditions

The following conditions are a starting point and may require optimization for specific applications.

Parameter	Recommended Setting
HPLC System	Standard HPLC or UHPLC system with UV-Vis Detector
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase A	Deionized Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	50% B to 95% B over 15 minutes, hold for 5 minutes, re-equilibrate
Flow Rate	1.0 mL/min
Column Temp.	30°C
Injection Vol.	10 µL
Detection	UV at 275 nm

Justification for HPLC Parameters:

• C18 Column: The nonpolar nature of the thioacetal derivatives makes a C18 stationary phase ideal for retention and separation.

• Acidified Mobile Phase: The addition of formic acid helps to ensure good peak shape for the phenolic derivatives.

• Gradient Elution: A gradient from a lower to a higher concentration of organic solvent (acetonitrile) is necessary to elute derivatives of various aldehydes and ketones with different polarities within a reasonable timeframe.

• UV Detection at 275 nm: Phenolic compounds typically exhibit strong absorbance in the 270-280 nm range. [8][9]An initial wavelength of 275 nm is recommended, which should be optimized by examining the UV spectrum of the derivatized standards.

Data Presentation and Interpretation

The HPLC analysis will yield a chromatogram with peaks corresponding to the derivatized aldehydes and ketones. The retention time will be characteristic of each specific derivative, and the peak area will be proportional to the concentration of the analyte in the original sample.

Table 1: Hypothetical Chromatographic Data for Derivatized Carbonyls

Analyte (as derivative)	Expected Retention Time (min)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)
Formaldehyde	4.5	0.05	0.15
Acetaldehyde	6.2	0.04	0.12
Acetone	7.8	0.08	0.24
Propionaldehyde	8.5	0.06	0.18

Note: The values in this table are illustrative and must be determined experimentally during method validation.

Method Validation and Trustworthiness

For use in regulated environments, this method must be validated according to ICH guidelines (CPMP/ICH/381/95) or other relevant standards. [3]Key validation parameters include:

• Specificity: The ability to resolve the analyte peak from other components in the sample matrix.

• Linearity: The demonstration of a linear relationship between analyte concentration and detector response over a defined range.

• Accuracy: The closeness of the measured value to the true value, often assessed through spike-recovery experiments.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Limit of Detection (LOD): The lowest concentration of analyte that can be reliably detected.

• Limit of Quantification (LOQ): The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
No or low peak area for derivatives	Incomplete derivatization reaction; Degradation of the derivatizing reagent.	Prepare fresh derivatizing solution; Ensure proper pH and temperature during incubation; Increase reaction time or temperature.
Broad or tailing peaks	Suboptimal mobile phase pH; Column degradation; Secondary interactions.	Adjust the concentration of formic acid in the mobile phase; Use a new column; Ensure the sample solvent is compatible with the mobile phase.
Ghost peaks	Carryover from previous injections; Contamination in the mobile phase or system.	Implement a robust needle wash program in the autosampler; Use fresh, high-purity mobile phase solvents; Flush the HPLC system thoroughly.
Variable retention times	Inconsistent mobile phase composition; Fluctuations in column temperature.	Ensure mobile phase is properly mixed and degassed; Use a column oven with precise temperature control; Allow the system to fully equilibrate before starting the analytical run.

References

• Determination of aldehydes and ketones using derivatization with 2,4-dinitrophenylhydrazine and liquid chromatography-atmospheric pressure photoionization-mass spectrometry. ResearchGate. Available at: [Link]

• Application of a modified method for 3-mercaptohexan-1-ol determination to investigate the relationship between free thiol and related conjugates in grape juice and wine. PubMed. Available at: [Link]

• Acetal and Thioacetal Formation | Protecting Carbonyls in Organic Synthesis. YouTube. Available at: [Link]

• Reactions of Thiols. Chemistry Steps. Available at: [Link]

• (PDF) Light absorption studies. XIV. Ultraviolet absorption spectra of phenols. XV. Ultraviolet absorption spectra of anisoles. ResearchGate. Available at: [Link]

• Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons. MDPI. Available at: [Link]

• Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Master Organic Chemistry. Available at: [Link]

• Automated HPLC analysis of glutathione and thiol-containing compounds in grape juice and wine using pre-column derivatization with fluorescence detection. ResearchGate. Available at: [Link]

• Determination of Phenolic Compounds Using HPLC-UV Method in Wild Fruit Species. MDPI. Available at: [Link]

• Derivatives in HPLC Analysis Techniques. Scribd. Available at: [Link]

• Aldehydes and ketones react with thiols to yield thioacetals just as they react with alcohols to yield acetals. Predict the product of the following reaction, and propose a mechanism. Homework.Study.com. Available at: [Link]

• Analytical Chromatography. Merck Millipore. Available at: [Link]

• Thioacetal. Wikipedia. Available at: [Link]

• Progress and Challenges in Quantifying Carbonyl-Metabolomic Phenomes with LC-MS/MS. Semantic Scholar. Available at: [Link]

• UV absorbance spectra of phenol as a function of the photodegradation time. ResearchGate. Available at: [Link]

Sources

• 1. Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride [scirp.org]
• 2. Thioacetal synthesis by thioacetalisation or 1,4-addition [organic-chemistry.org]
• 3. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aldehydes and ketones react with thiols to yield thioacetals just as they.. [askfilo.com]
• 5. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 6. homework.study.com [homework.study.com]
• 7. Thioacetal - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Derivatization Reactions with 4-Mercapto-2,6-dimethylphenol

Welcome to the technical support center for 4-Mercapto-2,6-dimethylphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for derivatization reactions involving this versatile reagent. As a sterically hindered phenol with a reactive thiol group, 4-Mercapto-2,6-dimethylphenol offers unique opportunities in synthesis and analysis, but also presents specific challenges. This document will equip you with the knowledge to navigate these challenges and optimize your reaction conditions for successful outcomes.

I. Understanding the Reactivity of 4-Mercapto-2,6-dimethylphenol

4-Mercapto-2,6-dimethylphenol possesses two primary reactive sites: the phenolic hydroxyl group and the thiol (mercaptan) group. The presence of two methyl groups ortho to the hydroxyl group creates steric hindrance, which can influence the reactivity of the phenol. The thiol group, being a strong nucleophile, is prone to oxidation and can participate in various conjugation reactions. Understanding the interplay between these functional groups is crucial for designing and troubleshooting your experiments.

II. Frequently Asked Questions (FAQs)

Q1: How should I store and handle 4-Mercapto-2,6-dimethylphenol to ensure its stability?

A1: Proper storage and handling are critical to maintain the integrity of 4-Mercapto-2,6-dimethylphenol. The thiol group is susceptible to oxidation, which can lead to the formation of disulfides.

• Storage: Store the compound in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) at 2-8°C. Protect from light and moisture.

• Handling: When handling, minimize exposure to air and potential oxidizing agents. Use deoxygenated solvents for your reactions where possible. It is advisable to handle the compound in a glovebox or under a stream of inert gas.

Q2: What are the most common side reactions to be aware of when working with 4-Mercapto-2,6-dimethylphenol?

A2: The primary side reaction is the oxidation of the thiol group to form a disulfide dimer. This can be minimized by working under inert conditions and using fresh, deoxygenated solvents. Another potential issue is the competition between the thiol and the phenolic hydroxyl group for the derivatizing agent. The relative reactivity will depend on the specific reaction conditions (e.g., pH, solvent, and electrophile).

Q3: Can I selectively derivatize the thiol group in the presence of the phenolic hydroxyl group?

A3: Yes, selective derivatization is often possible by carefully controlling the reaction conditions. The thiol group is generally a stronger nucleophile than the sterically hindered phenolic hydroxyl group, especially under neutral or slightly acidic conditions. Reactions that are highly specific to thiols, such as Michael additions to activated alkenes or reactions with maleimides, will favor derivatization at the sulfur atom. To selectively derivatize the phenol, the more nucleophilic thiol group may need to be protected first.

III. Troubleshooting Guide for Common Derivatization Reactions

This section provides troubleshooting guidance for common issues encountered during alkylation and Michael addition reactions involving 4-Mercapto-2,6-dimethylphenol.

A. Alkylation Reactions

Alkylation can occur at either the thiol or the phenolic hydroxyl group. The outcome is highly dependent on the reaction conditions.

Issue 1: Low or No Product Yield

Potential Cause	Troubleshooting Steps & Scientific Rationale
Incomplete Deprotonation	The nucleophilicity of the thiol and phenol is significantly increased upon deprotonation. Ensure a suitable base and stoichiometry are used. For thiol alkylation, a mild base may be sufficient. For phenol alkylation, a stronger base is typically required to overcome the lower acidity of the sterically hindered phenol.
Poor Solvent Choice	The solvent can influence the solubility of reactants and the reactivity of the nucleophile. Aprotic polar solvents like DMF or DMSO can enhance the nucleophilicity of the thiolate or phenoxide.
Steric Hindrance	The methyl groups ortho to the hydroxyl group can sterically hinder the approach of bulky alkylating agents. Consider using a less sterically demanding alkylating agent if possible. For phenol alkylation, higher reaction temperatures may be necessary to overcome the activation energy barrier.[1]
Reagent Degradation	Ensure the alkylating agent is not degraded. Alkyl halides can be sensitive to light and moisture. Use a fresh bottle or purify the reagent if necessary.

Issue 2: Formation of Multiple Products (Thiol vs. Phenol Alkylation)

Potential Cause	Troubleshooting Steps & Scientific Rationale
Lack of Selectivity	To favor S-alkylation (at the thiol), use milder reaction conditions (lower temperature, weaker base). The thiol is more acidic and a better nucleophile than the hindered phenol. To favor O-alkylation (at the phenol), consider protecting the thiol group first, or use reaction conditions that favor phenoxide formation (stronger base).
Over-alkylation	If the product itself can be further alkylated, control the stoichiometry of the alkylating agent carefully. Use of a slight excess of 4-Mercapto-2,6-dimethylphenol can help minimize this.

B. Michael Addition Reactions

Michael additions are conjugate additions of nucleophiles to α,β-unsaturated carbonyl compounds. Thiols are excellent nucleophiles for this reaction.[2]

Issue 1: Incomplete Reaction

Potential Cause	Troubleshooting Steps & Scientific Rationale
Insufficient Catalyst	Michael additions with thiols can often be catalyzed by a base. The base deprotonates the thiol to form the more nucleophilic thiolate. A weak base like an amine (e.g., triethylamine) is often sufficient.
Reversibility of the Reaction	The Michael addition can be reversible. To drive the reaction to completion, you can try removing a volatile byproduct or using an excess of one of the reactants.
Steric Hindrance at the Michael Acceptor	A sterically hindered α,β-unsaturated carbonyl compound may react slowly. Increasing the reaction temperature or using a more active catalyst can help.

Issue 2: Polymerization of the Michael Acceptor

Potential Cause	Troubleshooting Steps & Scientific Rationale
Strongly Basic Conditions	Strong bases can promote the polymerization of some Michael acceptors. Use a milder base or a catalytic amount of a stronger base.
High Reaction Temperature	Elevated temperatures can sometimes lead to unwanted side reactions, including polymerization. Try running the reaction at a lower temperature for a longer period.

IV. Experimental Protocols & Workflows

General Protocol for Thiol Alkylation

This is a general starting point; optimization will be necessary for specific substrates.

• Dissolve 4-Mercapto-2,6-dimethylphenol (1 equivalent) in a suitable aprotic polar solvent (e.g., DMF, acetonitrile).

• Add a mild base (e.g., K₂CO₃, 1.1 equivalents).

• Stir the mixture at room temperature for 30 minutes under an inert atmosphere.

• Add the alkylating agent (1.1 equivalents) dropwise.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with a suitable organic solvent.

• Purify the product by column chromatography.

Troubleshooting Workflow for Low Yield in Derivatization

Caption: A decision-making workflow for troubleshooting low-yield derivatization reactions.

V. Data Presentation

Table 1: Solvent Properties for Consideration in Derivatization Reactions

Solvent	Dielectric Constant (ε)	Polarity Index	Notes
Acetonitrile	37.5	5.8	Good for many organic reactions, polar aprotic.
Dimethylformamide (DMF)	36.7	6.4	High boiling point, excellent for dissolving a wide range of compounds.
Tetrahydrofuran (THF)	7.6	4.0	Aprotic, can solvate cations.
Dichloromethane (DCM)	9.1	3.1	Good for extractions, lower boiling point.

VI. References

Sources

• 1. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]

improving the stability of 4-Mercapto-2,6-dimethylphenol derivatives for analysis

Last Updated: January 22, 2026

Welcome to the technical support guide for handling and analyzing 4-Mercapto-2,6-dimethylphenol and its derivatives. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you overcome the inherent stability challenges associated with these compounds. Our goal is to ensure you can achieve accurate, reproducible, and reliable analytical results.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions researchers face when working with thiol-containing aromatic compounds.

Q1: What is the primary cause of instability in my 4-Mercapto-2,6-dimethylphenol samples?

A1: The primary cause of instability is the high reactivity of the thiol (sulfhydryl, -SH) group. This functional group is highly susceptible to oxidation, especially in the presence of dissolved oxygen, trace metal ions, and under neutral to alkaline pH conditions.[1][2] The principal degradation pathway is the oxidation of two thiol molecules to form a disulfide dimer (-S-S-).[1][3] This dimerization results in the loss of your target analyte and the appearance of a new, less polar peak in your chromatogram.

The reaction is accelerated in the presence of a base because the thiolate anion (R-S⁻), which is more prevalent at higher pH, is the species that is more readily oxidized.[1]

Q2: I'm seeing a new, broader peak in my HPLC chromatogram over time. Could this be the disulfide dimer?

A2: Yes, that is highly likely. The formation of the disulfide, 4,4'-dithiobis(2,6-dimethylphenol), results in a molecule with approximately double the molecular weight and significantly different polarity. This will cause it to have a different retention time, often appearing as a broader peak later in a reversed-phase separation. To confirm this, you can intentionally oxidize a small portion of your standard with a mild oxidizing agent like hydrogen peroxide and see if the new peak's retention time matches the degradation product in your aged samples.[3]

Q3: How should I prepare and store my samples and standards to maximize stability?

A3: Proper sample handling from the moment of collection is critical. The key is to minimize exposure to oxygen and catalytic metals.

• Solvents: Use deoxygenated solvents for all sample preparations and dilutions. This can be achieved by sparging the solvent with an inert gas (e.g., nitrogen or argon) for 15-30 minutes before use.

• pH: Maintain a slightly acidic pH (pH 3-6). The protonated thiol group is significantly less prone to oxidation than the thiolate anion.[4] You can use buffers like acetate or phosphate, ensuring the final pH of your sample is in this range.

• Chelating Agents: Add a chelating agent like Ethylenediaminetetraacetic acid (EDTA) at a concentration of 0.1-1 mM. EDTA will sequester divalent metal cations (e.g., Cu²⁺, Fe²⁺) that can catalytically accelerate thiol oxidation.[5]

• Storage Conditions: Store all stock solutions and prepared samples at low temperatures (-20°C or -80°C) in amber vials with minimal headspace to reduce oxygen exposure. For long-term storage, flushing the vial with nitrogen or argon before capping is highly recommended.

Q4: What is the best general-purpose antioxidant to add to my samples?

A4: For most applications, Tris(2-carboxyethyl)phosphine (TCEP) is the recommended reducing agent. TCEP is a powerful, selective, and stable reducing agent that effectively prevents disulfide bond formation without interfering with many analytical techniques.

An alternative is Dithiothreitol (DTT), but it is generally less stable, has a strong odor, and can be more prone to auto-oxidation, which can sometimes complicate analysis.[6]

In-Depth Troubleshooting Guides

Guide 1: HPLC/UPLC Analysis

Problem: Poor or Drifting Analyte Recovery

You notice that the peak area of your analyte is inconsistent between injections or decreases significantly when samples are left in the autosampler.

Causality: This is a classic symptom of in-situ degradation. The environment of the autosampler vial (often at room temperature, with some oxygen exposure) is conducive to the rapid oxidation of the thiol group.

Solutions:

• Antioxidant Addition: The most effective solution is to add a reducing agent directly to your sample diluent and your mobile phase.

  • Sample Diluent: Prepare your sample diluent with 5 mM TCEP and 0.1 mM EDTA.

  • Mobile Phase: Adding a low concentration of TCEP (0.1-0.5 mM) to your aqueous mobile phase (Phase A) can provide continuous protection against oxidation throughout the chromatographic run.

• Temperature Control: Set the autosampler temperature to 4°C. This slows down the oxidation kinetics significantly.

• Injection Volume and Sequence: If degradation is rapid, use larger injection volumes from freshly prepared samples and analyze them immediately. Avoid long sequences where samples sit for many hours.

Problem: Poor Peak Shape (Tailing)

Your 4-mercapto-2,6-dimethylphenol peak exhibits significant tailing, leading to poor integration and reduced sensitivity.

Causality: Peak tailing for thiol-containing compounds is often caused by secondary interactions between the thiol group and active sites on the stationary phase or in the HPLC system itself. These active sites can include residual silanols on the silica packing or trace metals in the column frit or tubing.

Solutions:

• Mobile Phase Modification:

  • Lower pH: Reduce the pH of your aqueous mobile phase to between 2.5 and 3.5 using an additive like 0.1% formic acid or trifluoroacetic acid (TFA). This ensures the thiol group is fully protonated, minimizing its ability to interact with silanols.

  • Competitive Agent: Add a mild competitive agent like dimethyloctylamine (DMOA) to the mobile phase at a low concentration (e.g., 10 mM). DMOA will bind to active silanol sites, effectively shielding them from your analyte.

• Column Selection:

  • Use a high-purity, end-capped silica column specifically designed for minimizing silanol activity. Many manufacturers offer columns designated as "base-deactivated" or suitable for basic compounds, which also perform well for thiols.

  • Consider a column with a different stationary phase chemistry, such as a phenyl-hexyl or an embedded polar group (PEG) phase, which can offer different selectivity and reduce specific secondary interactions.

Visualizing the Degradation Pathway

The primary instability issue is the oxidative dimerization of the thiol. This can be visualized as a simple chemical reaction.

Sources

• 1. Thiophenol - Wikipedia [en.wikipedia.org]
• 2. Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review [mdpi.com]
• 3. Synthesis and Modification of New Derivatives from Thiophenol - ProQuest [proquest.com]
• 4. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Peak Tailing in the HPLC Analysis of 4-Mercapto-2,6-dimethylphenol

Prepared by the Global Applications Division

Welcome to the technical support center for advanced chromatographic challenges. This guide is designed for researchers, scientists, and drug development professionals encountering peak asymmetry issues during the HPLC analysis of 4-Mercapto-2,6-dimethylphenol. As a Senior Application Scientist, my goal is to provide you with not just a list of steps, but a deep, mechanistic understanding of why these issues occur and how to logically resolve them.

The analysis of thiophenols like 4-Mercapto-2,6-dimethylphenol presents a unique set of challenges in reversed-phase HPLC. The presence of the acidic and highly interactive thiol (-SH) group, combined with the phenolic moiety, makes this compound particularly susceptible to secondary interactions that result in significant peak tailing. This guide will walk you through a systematic approach to diagnose and eliminate this common problem, ensuring the integrity and accuracy of your results.

Section 1: The Root Causes - Why Does My Thiophenol Peak Tail?

Q1: What are the primary chemical reasons for peak tailing with 4-Mercapto-2,6-dimethylphenol?

A1: Peak tailing for this analyte is almost always a symptom of unwanted secondary retention mechanisms occurring on the column.[1][2] Instead of a single, uniform interaction (hydrophobic retention), the analyte molecules are being "held back" by additional, stronger interactions. For 4-Mercapto-2,6-dimethylphenol, there are two dominant causes:

• Secondary Silanol Interactions: Standard silica-based C18 columns have residual, unreacted silanol groups (Si-OH) on their surface.[2][3] At mobile phase pH levels above approximately 3.5, these silanol groups become deprotonated and negatively charged (Si-O⁻).[4] While your analyte is acidic, its polar thiol and phenol groups can still engage in strong hydrogen bonding or dipole-dipole interactions with these active silanol sites. This secondary interaction is a different, slower retention mechanism compared to the primary hydrophobic interaction with the C18 chains, causing a portion of the analyte molecules to elute later, resulting in a "tail".[5][6]

• Metal Chelation: This is a critical and often overlooked issue for sulfur-containing compounds.[7] The thiol group on your analyte is an excellent chelator for metal ions.[8][9][10] Trace amounts of metal impurities (like iron, aluminum, or even titanium from the HPLC system) can be present on the surface of the silica packing material or leached from stainless steel column frits and tubing.[2][11] Your analyte forms a coordinate bond with these metal sites, leading to a very strong, non-specific retention that produces severe peak tailing.[7][11]

Section 2: A Logical Troubleshooting Workflow

To systematically address peak tailing, it's crucial to follow a logical progression from the easiest-to-fix issues to the more complex ones. The following flowchart outlines a proven diagnostic and resolution pathway.

Caption: A step-by-step workflow for troubleshooting peak tailing.

Section 3: Detailed Troubleshooting Guide & FAQs

Category A: Mobile Phase & Sample Issues

Q: My peak for 4-Mercapto-2,6-dimethylphenol is tailing. What is the very first thing I should check? A: The first and most impactful parameter to verify is your mobile phase pH. Because your analyte is acidic, you must operate at a low pH to suppress the ionization of both the analyte and the column's residual silanol groups.[1][12][13] An unbuffered or neutral pH mobile phase is a primary cause of tailing for this compound class.

Q: How do I select and prepare the optimal mobile phase pH? A: The goal is to set the mobile phase pH at least 2 units below the pKa of your analyte and the effective pKa of the silanol groups. A pH between 2.5 and 3.0 is an excellent starting point.[1][7] This ensures that the silanols are fully protonated (Si-OH), minimizing ionic interactions.[2]

• Action: Use a buffer with a pKa close to your target pH.[14] For a pH of 2.5-3.0, a 10-25 mM phosphate or citrate buffer is highly effective.[15][16] Alternatively, adding 0.1% formic acid or trifluoroacetic acid to the aqueous portion of your mobile phase is a common and effective strategy.[13][17]

Q: I've lowered the pH to 2.7 with a buffer, but significant tailing persists. What is the next logical step? A: If pH optimization is not sufficient, the next most probable cause is metal chelation.[7][11] The thiol group is likely interacting with metal ions in your column or system. To solve this, you must add a sacrificial chelating agent to your mobile phase. This agent will bind to the active metal sites more strongly than your analyte, effectively "hiding" them.

• Action: Add a small concentration of Ethylenediaminetetraacetic acid (EDTA) to your aqueous mobile phase. See the protocol below for specific instructions.

Q: Could my sample concentration be causing the tailing? A: Yes, this is known as mass overload. If you inject too much analyte, you can saturate the active sites (silanols, metal ions) that cause tailing. This leads to a distorted peak shape.[13]

• Action: To test for this, simply dilute your sample 10-fold and 100-fold and reinject. If the peak shape (asymmetry) improves significantly at lower concentrations, overload is a contributing factor. The solution is to reduce your injection volume or sample concentration.

Category B: Column & Hardware Issues

Q: I've tried adjusting the mobile phase, but nothing works. Could my column be the problem? A: Absolutely. The column is a frequent source of tailing issues. There are two potential problems:

• Column Quality: Older columns, or those made with lower-purity (Type A) silica, have a much higher concentration of acidic, active silanol groups and metal impurities.[2] Modern, high-purity, base-deactivated, and fully end-capped (Type B) silica columns are essential for analyzing challenging compounds like thiols.[2][7] End-capping is a process that chemically treats the silica surface to block most of the residual silanols, though it is never 100% effective.[1][3]

• Column Failure: The column may have a physical problem. A void at the column inlet or a partially blocked frit can disrupt the sample band as it enters the column, causing peak distortion that often manifests as tailing.[1][7][18]

• Action: The quickest diagnostic test is to swap the problematic column with a new, high-quality, end-capped C18 column. If the peak shape immediately improves, you have identified the column as the root cause.

Q: I installed a brand-new, high-quality column, and the peak shape was perfect. But after a week of use, the tailing has returned. What does this mean? A: This is a classic symptom of metal contamination originating from your HPLC system. Metal ions (especially from stainless steel components like tubing or solvent frits) are slowly leaching into the mobile phase and accumulating on the head of your new column.[11] Once these metal sites are deposited on the silica, they become active sites for chelation.

• Action: The system needs to be passivated. This involves flushing the entire system (with the column removed) with an acidic or chelating solution to strip away the contaminating metal ions. Using a biocompatible, metal-free (PEEK) HPLC system is the ultimate solution for preventing this issue.

Section 4: Key Protocols & Data

Table 1: Mobile Phase Additives for Peak Shape Improvement

Additive	Typical Concentration	Mechanism of Action	Key Considerations
Formic Acid	0.1% (v/v)	pH Control: Lowers mobile phase pH to ~2.7, suppressing silanol ionization.[13]	MS-compatible. Good general-purpose choice.
Trifluoroacetic Acid (TFA)	0.05% - 0.1% (v/v)	pH Control & Ion Pairing: Strong acid that lowers pH and acts as an ion-pairing agent, masking silanol sites.[19]	Excellent for peak shape but causes significant ion suppression in mass spectrometry.
Phosphate or Citrate Buffer	10 - 25 mM	Robust pH Control: Provides stable and consistent pH throughout the gradient.[14]	Not volatile; cannot be used with mass spectrometry. Can precipitate with high organic content.
EDTA	0.1 mM - 1 mM	Sacrificial Chelator: Binds to active metal sites on the stationary phase, preventing analyte chelation.[7]	Extremely effective for chelating compounds. May need a dedicated column as it can alter selectivity.

Protocol 1: Preparation of Low pH Mobile Phase with EDTA

This protocol describes the preparation of a mobile phase designed to combat both silanol interactions and metal chelation.

Objective: To prepare 1 L of an aqueous mobile phase (Mobile Phase A) at pH 3.0 containing 0.1% Formic Acid and 0.5 mM EDTA.

Materials:

• HPLC-grade water

• Formic Acid (Optima™ LC/MS grade or equivalent)

• Disodium EDTA (ACS grade or higher)

• 0.2 µm membrane filter

Procedure:

• Measure approximately 950 mL of HPLC-grade water into a clean 1 L glass media bottle.

• Weigh out 186.1 mg of Disodium EDTA (MW: 372.24 g/mol for dihydrate) and add it to the water. This will give a final concentration of 0.5 mM.

• Stir with a magnetic stirrer until the EDTA is fully dissolved. This may take 10-15 minutes.

• Add 1.0 mL of formic acid to the solution.

• Check the pH using a calibrated pH meter. It should be approximately 2.7-3.0. Adjust if necessary with a dilute solution of ammonium hydroxide or formic acid.

• Add HPLC-grade water to bring the final volume to exactly 1 L.

• Vacuum filter the entire solution through a 0.2 µm nylon membrane filter to remove particulates and degas the mobile phase.

• This is now your ready-to-use Mobile Phase A.

References

• Yamamoto, H., et al. (2021). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. Molecules. Available at: [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Element Lab Solutions. Available at: [Link]

• LCGC Blog. (2019). HPLC Diagnostic Skills II – Tailing Peaks. LCGC North America. Available at: [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?. Phenomenex. Available at: [Link]

• Yamamoto, H., et al. (2021). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. PubMed. Available at: [Link]

• Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Chrom Tech, Inc. Available at: [Link]

• ResearchGate. (2013). How can I prevent peak tailing in HPLC?. ResearchGate. Available at: [Link]

• AXION. (2022). HPLC Tips Peak Tailing. YouTube. Available at: [Link]

• Wang, R., et al. (2015). Heavy Metal Complexation of Thiol-Containing Peptides from Soy Glycinin Hydrolysates. Molecules. Available at: [Link]

• Nagae, N., et al. (2009). Study of Secondary Interaction Based on Residual Silanol Groups for Reversed-Phase Liquid Chromatography II. ChromaNik Technologies Inc. Available at: [Link]

• Crawford Scientific. (2018). The Importance of Understanding Secondary Interactions When Analysing Peptides. Crawford Scientific. Available at: [Link]

• Phenomenex. (n.d.). The Role of End-Capping in RP. Phenomenex. Available at: [Link]

• Dolan, J.W. (n.d.). Separation Artifacts III: Secondary-Retention Effects in Reversed-Phase Chromatography. LCGC North America. Available at: [Link]

• Filtrous. (2023). Top 10 Most Common HPLC Issues and How to Fix Them (2023). YouTube. Available at: [Link]

• Pharma Growth Hub. (2023). What is the effect of free silanols in RPLC and how to reduce it?. Pharma Growth Hub. Available at: [Link]

• Wu, C.C., et al. (2010). Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. Analytical Methods. Available at: [Link]

• SilcoTek. (2019). Identifying and Preventing Metal Ion Leaching in HPLC Systems. SilcoTek. Available at: [Link]

• Jan, A.T., et al. (2019). A Review on Coordination Properties of Thiol-Containing Chelating Agents Towards Mercury, Cadmium, and Lead. International Journal of Molecular Sciences. Available at: [Link]

• ResearchGate. (2019). A Review on Coordination Properties of Thiol-Containing Chelating Agents Towards Mercury, Cadmium, and Lead. ResearchGate. Available at: [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Phenomenex. Available at: [Link]

• Sakhare, R.S., et al. (2015). HPLC method development and validation- A general Concept. International Journal of Chemical and Pharmaceutical Sciences. Available at: [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. LC Technical Tip [discover.phenomenex.com]
• 4. phx.phenomenex.com [phx.phenomenex.com]
• 5. lctsbible.com [lctsbible.com]
• 6. pharmagrowthhub.com [pharmagrowthhub.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Heavy Metal Complexation of Thiol-Containing Peptides from Soy Glycinin Hydrolysates - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Review on Coordination Properties of Thiol-Containing Chelating Agents Towards Mercury, Cadmium, and Lead - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. silcotek.com [silcotek.com]
• 12. chromtech.com [chromtech.com]
• 13. researchgate.net [researchgate.net]
• 14. ijcps.com [ijcps.com]
• 15. Quantification of Intracellular Thiols by HPLC-Fluorescence Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quantification of Intracellular Thiols by HPLC-Fluorescence Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 18. youtube.com [youtube.com]
• 19. chromatographytoday.com [chromatographytoday.com]

storage and handling recommendations for 4-Mercapto-2,6-dimethylphenol to prevent oxidation

A Researcher's Guide to Preventing Oxidation

Frequently Asked Questions (FAQs)

Q1: What is 4-Mercapto-2,6-dimethylphenol, and why is it prone to oxidation?

4-Mercapto-2,6-dimethylphenol is a bifunctional organic compound featuring both a thiol (-SH) and a hydroxyl (-OH) group on a dimethyl-substituted phenol ring. The thiol group is particularly susceptible to oxidation, which can lead to the formation of disulfides and other undesired byproducts. The phenolic hydroxyl group can also undergo oxidation, potentially forming quinone-type structures. This reactivity is influenced by factors such as pH, exposure to atmospheric oxygen, light, and the presence of metal ions. The oxidation of thiols is often pH-sensitive, with the corresponding thiolate anions, which are more prevalent at higher pH, being more easily oxidized.

Q2: What are the visible signs of oxidation in my 4-Mercapto-2,6-dimethylphenol sample?

While early-stage oxidation may not be visually apparent, significant degradation can manifest in several ways:

• Color Change: The initially white to off-white crystalline solid may develop a yellowish or brownish tint.[1]

• Formation of Precipitate: The dimerization of the molecule through disulfide bond formation can lead to a product with different solubility, potentially appearing as a precipitate.[2]

• Inconsistent Experimental Results: The most critical indicator of oxidation is often a decrease in reaction yield, incomplete conversion, or the appearance of unexpected byproducts in your experiments.[2]

Q3: How does oxidation of 4-Mercapto-2,6-dimethylphenol impact experimental outcomes?

The oxidation of the thiol group fundamentally alters the molecule's chemical properties. This can lead to:

• Reduced Reactivity: The intended reaction involving the thiol group will be hindered or completely inhibited.

• Formation of Artifacts: Oxidized byproducts can interfere with your reaction, leading to the formation of unexpected compounds.

• Inaccurate Quantification: If you are using the compound as a standard or for quantitative analysis, oxidation will lead to erroneous results.

Troubleshooting Guide: Diagnosing and Mitigating Oxidation

This section provides a systematic approach to identifying and preventing the oxidation of 4-Mercapto-2,6-dimethylphenol.

Issue 1: My sample has changed color and is giving poor results.

Potential Cause	Troubleshooting Steps	Preventative Measures
Prolonged exposure to atmospheric oxygen.	1. Discard the discolored reagent. 2. For new vials, immediately after opening, flush the headspace with an inert gas (argon or nitrogen) before resealing.[2][3] 3. For frequently used reagents, consider aliquoting into smaller, single-use vials under an inert atmosphere.	- Always store under an inert atmosphere.[4] - Minimize the frequency and duration of opening the container.
Improper storage temperature.	1. Verify the storage temperature. 2. If stored at room temperature, move to a refrigerated (2-8 °C) or freezer (-20 °C) environment.[2]	- Store at low temperatures (e.g., in a refrigerator or freezer at 4°C or -20°C) to slow the rate of oxidation.[2]
Exposure to light.	1. Check if the storage container is amber or has been protected from light. 2. If not, transfer the reagent to a light-protecting container.	- Store in amber glass vials or wrap clear vials in aluminum foil.

Issue 2: My reaction yields are inconsistent between different batches of the reagent.

Potential Cause	Troubleshooting Steps	Preventative Measures
Batch-to-batch variation in purity/oxidation state.	1. Perform a quality control check on each new batch before use. Techniques like NMR, HPLC, or LC-MS can be used to assess purity and detect oxidation products.[5][6] 2. If significant oxidation is detected, a fresh, unopened vial should be used.	- Implement a routine QC protocol for incoming reagents. - Purchase from reputable suppliers who provide a certificate of analysis with purity data.
Gradual degradation of a single large-volume stock.	1. Aliquot the reagent into smaller, single-use vials upon receipt. 2. Store the aliquots under inert gas and at the recommended low temperature.	- Avoid using a single large stock bottle for multiple experiments over an extended period.

Issue 3: I suspect oxidation is occurring during my experimental workflow.

Potential Cause	Troubleshooting Steps	Preventative Measures
Exposure to air during weighing and dissolution.	1. If possible, handle the solid reagent in a glovebox or under a stream of inert gas.[3] 2. Use degassed solvents for dissolution. Solvents can be degassed by sparging with an inert gas or through freeze-pump-thaw cycles.[7]	- Develop and adhere to strict air-sensitive handling techniques, such as using a Schlenk line.[4][8]
Reaction conditions promoting oxidation (e.g., high pH, presence of metal catalysts).	1. If the reaction allows, maintain a lower pH to reduce the concentration of the more reactive thiolate anion.[3] 2. Add a chelating agent (e.g., EDTA) to sequester trace metal ions that can catalyze oxidation. 3. Run the reaction under a continuous inert atmosphere.[9]	- Optimize reaction conditions to minimize oxidation. - Purify all reaction components to remove potential catalysts.

Experimental Protocols

Protocol 1: Recommended Storage of 4-Mercapto-2,6-dimethylphenol

• Container: Store in an amber glass bottle with a PTFE-lined cap.[10] For long-term storage, a vial with a septum cap is recommended for easy access with a syringe under an inert atmosphere.[11]

• Atmosphere: Upon receipt, and after each use, flush the headspace of the container with a dry, inert gas such as argon or nitrogen for at least 2-3 minutes.[2]

• Temperature: Store in a refrigerator at 2-8 °C for short-term use.[12] For long-term storage, a freezer at -20 °C is preferable.[2]

• Location: Keep the container in a dark, well-ventilated area away from oxidizing agents and sources of ignition.[13]

Protocol 2: Handling and Dispensing 4-Mercapto-2,6-dimethylphenol

This protocol assumes the use of a vial with a septum cap.

• Preparation: Ensure all glassware, syringes, and needles are clean and oven-dried to remove any moisture.[14]

• Inert Gas Setup: Connect a balloon filled with argon or nitrogen to a needle.

• Dispensing:

  • Pierce the septum with the inert gas needle to create a positive pressure inside the vial.[14]

  • Using a second clean, dry syringe, pierce the septum and withdraw the desired amount of the compound (if in liquid form after melting) or handle the solid quickly in an inert atmosphere glovebox.

  • Remove the syringe with the compound first, followed by the inert gas needle.

• Cleaning: Immediately after use, thoroughly clean all equipment that came into contact with the thiol. Glassware can be soaked in a bleach solution to oxidize and deodorize any residual thiol.[9]

Visualizing the Problem and Solution

Oxidation Pathway of 4-Mercapto-2,6-dimethylphenol

Caption: Simplified oxidation of 4-Mercapto-2,6-dimethylphenol to its disulfide dimer.

Recommended Handling Workflow

Caption: Recommended workflow for handling 4-Mercapto-2,6-dimethylphenol.

References

• Benchchem. Technical Support Center: Handling Air-Sensitive Thiol Reagents.
• Reddit. Handling thiols in the lab : r/chemistry. (2013-10-04).
• Santa Cruz Biotechnology. Thiophenol.
• Columbia University. SOP FOR STENCH CHEMICALS.
• The Manipulation of Air-Sensitive Compounds.
• Fisher Scientific. Air-Sensitive Chemistry: Practical and Safety Considerations.
• University of Rochester, Department of Chemistry. Reagents & Solvents: How to Work with Thiols.
• Reddit. Thiol Handling : r/Chempros. (2024-05-23).
• Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• PubMed Central. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements.
• IBC Tanks. Compatibility of IBC Materials with Different Chemicals.
• Choosing the Best Bottles for Chemical Storage. (2024-01-24).
• Scharlab Internacional. Suitable containers for each chemical product.
• Canyon Components. METHYL MERCAPTAN.
• CP Lab Safety. Chemical Compatibility by Container Resin.
• Sciencemadness.org. Oxidation of Mostohydric Phenols by Alkaline Ferricyanide. 2823.
• University of California, Berkeley. Phenol - Office of Environment, Health & Safety.
• BLD Pharm. 43132-86-1|4-Mercapto-2,6-dimethylphenol|BLD Pharm.
• Chemistry Stack Exchange. Storage of air and temperature sensitive reagents [closed]. (2023-11-04).
• Phenol Sigma Ultra Product Number P 5566 Storage Temperature 2-8 °C Product Description Molecular Formula.
• CABI Digital Library. Effects of packaging materials and storage on total phenolic content.
• NIH. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems.
• PubChem. 2,6-Dimethylphenol | C8H10O | CID 11335.
• PMC - NIH. Analytical Methods Used in Determining Antioxidant Activity: A Review.
• YouTube. Oxidation of phenol. (2018-03-27).
• NIH. Characterization of the 2,6-Dimethylphenol Monooxygenase MpdAB and Evaluation of Its Potential in Vitamin E Precursor Synthesis. (2022-04-05).
• PMC - NIH. Mass Spectrometry-Based Methods for Identifying Oxidized Proteins in Disease: Advances and Challenges.
• FRR Special Issue on “ Analytical methods for the detection of oxidised biomolecules and antioxidants”.
• ResearchGate. (PDF) Thermal Stability of Polymer Additives: Comparison of Decomposition Models Including Oxidative Pyrolysis. (2025-10-28).
• EPA. Ambient Water Quality Criteria for 2,4-dimethylphenol.
• The Good Scents Company. 2,6-xylenol, 576-26-1.
• ResearchGate. Analytical Strategies to Analyze the Oxidation Products of Phytosterols, and Formulation-Based Approaches to Reduce Their Generation. (2025-10-15).
• OUCI. Oxidative polymerization of phenols revisited.
• RIFM fragrance ingredient safety assessment, 2,6-xylenol, CAS Registry Number 576-26-1. (2024-11-17).

Sources

• 1. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. research.columbia.edu [research.columbia.edu]
• 5. 43132-86-1|4-Mercapto-2,6-dimethylphenol|BLD Pharm [bldpharm.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. Suitable containers for each chemical product - Scharlab Internacional [scharlab.com]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. ehs.berkeley.edu [ehs.berkeley.edu]
• 14. Air-Sensitive Chemistry: Practical and Safety Considerations [fishersci.com]

strategies to prevent the degradation of 4-Mercapto-2,6-dimethylphenol in solution

Technical Support Center: 4-Mercapto-2,6-dimethylphenol

A Senior Application Scientist's Guide to Preventing Degradation in Solution

Welcome to the technical support center for 4-Mercapto-2,6-dimethylphenol. This guide is designed for researchers, scientists, and drug development professionals who utilize this potent antioxidant and encounter challenges with its stability in solution. As a bifunctional molecule with both a sterically hindered phenol and a reactive thiol group, its efficacy is intrinsically linked to its chemical integrity. This resource provides in-depth troubleshooting advice, validated protocols, and the scientific rationale behind our recommendations to ensure the reliability and reproducibility of your experiments.

Troubleshooting Guide: Common Issues & Proactive Solutions

This section addresses the most frequent challenges encountered when working with 4-Mercapto-2,6-dimethylphenol solutions. We focus on proactive strategies to prevent degradation before it compromises your results.

Question 1: Why is my freshly prepared 4-Mercapto-2,6-dimethylphenol solution turning cloudy or yellow?

Short Answer: This is a classic sign of oxidative degradation. The primary cause is the oxidation of the thiol (-SH) group, which dimerizes to form a disulfide (-S-S-) bridge between two molecules. This new disulfide compound often has lower solubility and can impart a yellow hue, leading to the observed changes.

In-Depth Explanation: The thiol group in 4-Mercapto-2,6-dimethylphenol is highly susceptible to oxidation, a process that is significantly accelerated by several factors common in a laboratory setting:

• Presence of Oxygen: Dissolved atmospheric oxygen is the primary oxidizing agent.

• Basic pH: In alkaline or even neutral solutions, the thiol group can deprotonate to form a thiolate anion (S⁻). This anion is far more reactive and oxidizes much more rapidly than its protonated thiol form.[1]

• Trace Metal Ions: Divalent metal cations (e.g., Cu²⁺, Fe²⁺) can act as catalysts, dramatically increasing the rate of oxidation.[2]

• Light Exposure: UV radiation can provide the energy to initiate and propagate oxidative reactions (photo-oxidation).[3]

The resulting disulfide dimer, bis(4-hydroxy-3,5-dimethylphenyl) disulfide, has different physicochemical properties, including reduced antioxidant capacity and potentially lower solubility in the solvent system you are using.

Caption: Primary degradation pathway of 4-Mercapto-2,6-dimethylphenol.

Proactive Solution: See the detailed protocol below for preparing a stabilized stock solution. The key is to meticulously control the solution environment by removing oxygen, managing pH, and chelating metal ions.

Question 2: I need to prepare a stock solution. What is the best practices protocol to ensure maximum stability?

Short Answer: The optimal strategy involves using a deoxygenated, high-purity aprotic solvent, maintaining a slightly acidic pH, and adding a chelating agent. Store the final solution under an inert atmosphere, protected from light, at low temperatures.

Expert Protocol: Preparation of a Stabilized Stock Solution

This protocol is designed to minimize the introduction of components that accelerate degradation.

Materials:

• 4-Mercapto-2,6-dimethylphenol (highest purity available)

• Anhydrous, HPLC-grade solvent (e.g., Acetonitrile, DMSO, or Ethanol)

• EDTA (Ethylenediaminetetraacetic acid)

• Inert gas (Argon or Nitrogen) with a sparging line

• Amber glass vials with PTFE-lined septa caps

• Syringes and needles

Step-by-Step Methodology:

• Solvent Deoxygenation:

  • Place your chosen solvent in a flask.

  • Insert a long needle or glass pipette connected to the inert gas line, ensuring the tip is below the solvent surface.

  • Bubble the inert gas through the solvent for at least 30-60 minutes. This process, known as sparging, displaces dissolved oxygen. For highly sensitive applications, consider using the freeze-pump-thaw method.

• Preparation of Solution:

  • In a clean, dry amber vial, weigh the required amount of 4-Mercapto-2,6-dimethylphenol.

  • Add a small amount of EDTA. A final concentration of 0.1-1 mM is typically sufficient to chelate trace metals.

  • Using a syringe, transfer the deoxygenated solvent to the vial to dissolve the compound to your target concentration.

• Inert Atmosphere Blanketing:

  • Before sealing the vial, insert a short needle connected to the inert gas line just into the headspace above the solution.

  • Insert a second, "outlet" needle that does not touch the liquid.

  • Gently flush the headspace with inert gas for 1-2 minutes to displace any remaining air.

  • Remove the needles and immediately seal the vial tightly with the septa cap.

• Storage:

  • Wrap the vial cap junction with Parafilm® for an extra barrier against air ingress.

  • Store immediately at the recommended temperature (see table below), protected from light.

Question 3: What are the ideal storage conditions for my solutions?

Short Answer: Store solutions frozen, under an inert gas, and in the dark. For short-term use, refrigeration is acceptable, but for long-term stability, -80°C is highly recommended.

In-Depth Explanation: Each storage parameter targets a specific factor in the degradation equation. Chemical reactions, including oxidation, slow down significantly at lower temperatures.[4] An inert atmosphere prevents further introduction of oxygen, and light protection avoids photo-oxidation.

Table 1: Recommended Storage Conditions for 4-Mercapto-2,6-dimethylphenol Solutions

Parameter	Condition	Rationale
Temperature	-20°C (Short-term, <1 week) -80°C (Long-term, >1 week)	Reduces the kinetic rate of oxidative and hydrolytic degradation.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidation by displacing molecular oxygen from the vial headspace.
Container	Amber Glass Vial or Foil-wrapped Clear Vial	Blocks UV and visible light, preventing photo-degradation.[3]
pH	Slightly Acidic to Neutral (if applicable)	Keeps the thiol group protonated, reducing its susceptibility to oxidation.[1][5]
Additives	0.1-1 mM EDTA	Chelates catalytic metal ions that accelerate the oxidation process.

Frequently Asked Questions (FAQs)

This section provides deeper insights into the science of 4-Mercapto-2,6-dimethylphenol stability and analysis.

Question 4: How does 4-Mercapto-2,6-dimethylphenol function as an antioxidant, and how does this relate to its instability?

Short Answer: It acts as a potent antioxidant primarily through a Hydrogen Atom Transfer (HAT) mechanism, leveraging both its phenolic and thiol groups.[6][7] This inherent reactivity, which makes it an excellent radical scavenger, is also the source of its instability.

Mechanistic Insight: The antioxidant power of 4-Mercapto-2,6-dimethylphenol comes from its ability to donate a hydrogen atom to neutralize a reactive free radical (R•).

• Phenolic Action: The hydroxyl (-OH) group on the phenol ring can donate a hydrogen atom, forming a very stable phenoxyl radical. The stability of this resulting radical is significantly enhanced by the two flanking methyl groups, which provide steric hindrance and prevent further unwanted reactions.[6]

• Thiol Action: The thiol (-SH) group can also donate a hydrogen atom, forming a thiyl radical (RS•). While also effective, this pathway is what leads to the disulfide dimerization upon encountering another thiyl radical.

The molecule's structure is a trade-off: it is engineered for high reactivity against harmful radicals, which inherently makes it susceptible to degradation under non-ideal conditions.

Caption: Hydrogen Atom Transfer (HAT) mechanism.

Question 5: How can I quantitatively monitor the stability of my solution over time?

Short Answer: The most reliable method is Reverse-Phase High-Performance Liquid Chromatography with UV detection (RP-HPLC-UV). This technique allows you to separate the parent compound from its degradation products and quantify their respective amounts.

Expert Protocol: Stability Monitoring via RP-HPLC-UV

Objective: To determine the percentage of intact 4-Mercapto-2,6-dimethylphenol remaining in a solution over a set time course.

Methodology:

• Initial Analysis (T=0): Immediately after preparing your stock solution according to the stabilization protocol, perform an HPLC analysis.

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of Acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid to ensure the thiol is protonated) is a good starting point.

  • Detection: UV detector set to the λmax of 4-Mercapto-2,6-dimethylphenol (determine this by running a UV scan).

  • Standard Curve: Prepare a standard curve with known concentrations of a freshly prepared, high-purity standard.

  • Quantification: Integrate the peak area of the parent compound. This area represents 100% integrity at T=0.

• Time-Point Analysis: At designated time points (e.g., 1, 3, 7, 14 days), retrieve your stored sample.

  • Allow the sample to come to room temperature before opening.

  • Analyze an aliquot using the exact same HPLC method.

• Data Interpretation:

  • Look for a decrease in the peak area of the parent compound.

  • Look for the appearance of new peaks, particularly the disulfide dimer, which will likely have a different retention time.

  • Calculate the percentage of remaining parent compound at each time point relative to the T=0 sample.

Caption: Workflow for a typical stability assessment study.

This structured approach provides robust, quantitative data on the stability of your compound under your specific storage conditions, ensuring the validity of your experimental results.

References

Sources

• 1. Thiophenol - Wikipedia [en.wikipedia.org]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. researchgate.net [researchgate.net]
• 4. Factors affecting stability of drugs | PPTX [slideshare.net]
• 5. mdpi.com [mdpi.com]
• 6. Antioxidant activity of some organosulfur compounds <i>in vitro</i> - Arabian Journal of Chemistry [arabjchem.org]
• 7. Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues - PMC [pmc.ncbi.nlm.nih.gov]

purification techniques for removing impurities from 4-Mercapto-2,6-dimethylphenol synthesis

Welcome to the technical support center for the synthesis and purification of 4-Mercapto-2,6-dimethylphenol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address common challenges encountered during the purification of this important synthetic intermediate.

Introduction

4-Mercapto-2,6-dimethylphenol is a sterically hindered thiophenol with applications in antioxidant chemistry and as a building block in organic synthesis. A common synthetic route involves the Newman-Kwart rearrangement of an O-aryl thiocarbamate derived from 2,6-dimethylphenol, followed by hydrolysis. While effective, this process can generate a range of impurities that require careful removal to obtain a high-purity final product. This guide provides a systematic approach to identifying and removing these impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 4-Mercapto-2,6-dimethylphenol?

A1: The primary impurities can be categorized based on the synthetic steps:

• From the formation of O-(2,6-dimethylphenyl) dimethylthiocarbamate:

  • Unreacted 2,6-dimethylphenol.

  • Residual dimethylthiocarbamoyl chloride.

  • Byproducts from side reactions of the thiocarbamoyl chloride.

• From the Newman-Kwart rearrangement:

  • Unreacted O-(2,6-dimethylphenyl) dimethylthiocarbamate.

  • Thermally induced decomposition products, which can be colored.[1]

• From the hydrolysis of the S-aryl thiocarbamate:

  • Unreacted S-(2,6-dimethylphenyl) dimethylthiocarbamate.

  • Byproducts from incomplete hydrolysis.

• Post-synthesis:

  • The corresponding disulfide, 4,4'-disulfanediylbis(2,6-dimethylphenol), formed by oxidation of the thiol. This is a very common impurity.

Q2: My final product is a yellow or brownish color. What is the likely cause?

A2: Discoloration in hindered phenols and thiophenols is often due to oxidation.[1] The formation of quinone-type structures or extended conjugated systems from dimerization can lead to colored impurities.[1] Trace metal impurities can also catalyze oxidation. The presence of the disulfide impurity can also contribute to a yellowish tint.

Q3: Why is my yield of the final product low?

A3: Low yields can result from several factors:

• Incomplete Newman-Kwart rearrangement: This reaction requires high temperatures (often >200 °C), and insufficient heating can lead to a low conversion rate.[2][3]

• Side reactions during rearrangement: At high temperatures, decomposition of the thiocarbamate can occur.[4]

• Oxidation: If the reaction and workup are not performed under an inert atmosphere, a significant portion of the desired thiol can be oxidized to the disulfide.

• Losses during workup and purification: This can occur through multiple extractions or inefficient crystallization.

Q4: How can I minimize the formation of the disulfide impurity?

A4: The key is to rigorously exclude oxygen, especially during and after the hydrolysis step when the free thiol is present.

• Inert Atmosphere: Conduct the hydrolysis and all subsequent purification steps under an inert atmosphere (e.g., nitrogen or argon).

• Degassed Solvents: Use solvents that have been degassed by sparging with an inert gas or by freeze-pump-thaw cycles.

• Acidic pH: Maintaining a slightly acidic pH can help to keep the thiol protonated and less susceptible to oxidation compared to the thiolate anion which forms under basic conditions.[5]

Troubleshooting Guide

Problem 1: Crude product is an oil and will not crystallize.

• Cause A: High Impurity Content: A significant amount of impurities can lower the melting point of the mixture and inhibit crystal lattice formation.

• Solution A: Initial Purification by Acid-Base Extraction.

  • Dissolve the crude oil in a suitable organic solvent like diethyl ether or ethyl acetate.

  • Wash the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl) to remove any basic impurities.

  • Extract the organic layer with a dilute aqueous base (e.g., 1 M NaOH) to deprotonate the phenolic hydroxyl group, transferring the desired compound and any other phenolic impurities to the aqueous layer.

  • Separate the aqueous layer and wash it with fresh organic solvent to remove any neutral impurities.

  • Cool the aqueous layer in an ice bath and carefully acidify with concentrated HCl until the pH is acidic, causing the purified phenol to precipitate.

  • Extract the precipitated product back into an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. The resulting solid should be of higher purity and more amenable to crystallization.

• Cause B: Inappropriate Crystallization Solvent.

• Solution B: Systematic Solvent Screening.

  • Start with a small amount of the oily product in a test tube.

  • Add a few drops of a non-polar solvent like hexane or heptane and heat gently. If it dissolves readily in the hot solvent, it may be a good candidate.

  • If it does not dissolve, try a slightly more polar solvent like toluene or a mixture of solvents (e.g., ethyl acetate/hexane, DCM/pentane).[6]

  • The ideal solvent will dissolve the compound when hot but show low solubility when cold.

Problem 2: Presence of a significant amount of disulfide impurity.

• Cause: Oxidation of the thiol.

• Solution: Reductive workup or purification by column chromatography.

  • Reductive Workup (for small amounts of disulfide): In some cases, a mild reducing agent can be used during the workup to convert the disulfide back to the thiol. However, this can complicate the purification.

  • Column Chromatography: This is the most effective method for separating the thiol from its disulfide. The disulfide is significantly less polar than the thiol.

Impurity	Structure	Boiling Point (°C)	Melting Point (°C)	Polarity
4-Mercapto-2,6-dimethylphenol	Not readily available	Not readily available	More Polar
2,6-Dimethylphenol	203	43-45	Less Polar than product
4,4'-disulfanediylbis(2,6-dimethylphenol)	Not readily available	Not readily available	Much Less Polar

Table 1: Properties of 4-Mercapto-2,6-dimethylphenol and Common Impurities.[7]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol assumes the crude product is a solid or has been solidified after an initial workup.

• Solvent Selection: Based on preliminary screening, a solvent system of toluene and hexane is often effective. Toluene dissolves the compound, while hexane acts as an anti-solvent.

• Dissolution: In a flask, dissolve the crude 4-Mercapto-2,6-dimethylphenol in a minimal amount of hot toluene.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Slowly add hexane to the hot toluene solution until it becomes slightly turbid. Reheat gently until the solution is clear again.

• Cooling: Allow the flask to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum.

Protocol 2: Purification by Flash Column Chromatography

• Stationary Phase: Use standard silica gel (230-400 mesh).

• Eluent System: A gradient of ethyl acetate in hexane is effective. Start with a low polarity mixture (e.g., 5% ethyl acetate in hexane) and gradually increase the polarity to 10-15% ethyl acetate.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane (DCM) or the initial eluent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and dry-load the resulting powder onto the column.

• Elution: Run the column, collecting fractions. The less polar disulfide will elute first, followed by the more polar 4-Mercapto-2,6-dimethylphenol.

• Fraction Analysis: Monitor the fractions by Thin Layer Chromatography (TLC) using the same eluent system and a UV lamp for visualization.

• Isolation: Combine the pure fractions containing the desired product and remove the solvent under reduced pressure.

Visualization of Purification Workflow

Caption: Decision workflow for purification of 4-Mercapto-2,6-dimethylphenol.

Analytical Methods for Purity Assessment

1. Thin Layer Chromatography (TLC):

• Stationary Phase: Silica gel 60 F254 plates.

• Mobile Phase: 10-20% Ethyl acetate in hexane.

• Visualization: UV light (254 nm). The thiol and disulfide are UV active. Staining with potassium permanganate can also be used.

2. High-Performance Liquid Chromatography (HPLC):

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[8]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or phosphoric acid) is a good starting point.[8]

• Detection: UV at a wavelength around 254 nm or 280 nm.

• Expected Elution Order: In reverse-phase, the more polar thiol will elute before the less polar disulfide.

3. Gas Chromatography-Mass Spectrometry (GC-MS):

• Column: A standard non-polar column (e.g., HP-5MS).[9]

• Injection: Splitless injection at an inlet temperature of 250 °C.[9]

• Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp at 10-25 °C/min to a final temperature of 300-325 °C.[9]

• Detection: Mass spectrometry will allow for the identification of impurities based on their mass spectra.

References

• ResearchGate. (2014). Hindered phenols sometimes show colour formation and darkening on storage , what are the possible reations that could cause this ? [online] Available at: [Link]

• Puumi, J., Mannisto, J. K., & Repo, T. (2025). Synthesis of linear O-aryl carbamates and S-thiocarbamates via benign T3P-mediated condensation of phenols and thiols with amines and carbon dioxide. RSC.

• Wikipedia. (n.d.). Thiocarbamate. [online] Available at: [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Newman-Kwart Rearrangement. [online] Available at: [Link]

• ACS Publications. (n.d.). The Newman−Kwart Rearrangement Revisited: Continuous Process under Supercritical Conditions. [online] Available at: [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. r/Chempros. [online] Available at: [Link]

• ResearchGate. (2025). Advances in the synthesis of thiocarbamates. [online] Available at: [Link]

• Tintoll. (n.d.). Hindered Phenol Antioxidant HPAO. [online] Available at: [Link]

• ResearchGate. (2021). One‐Pot Synthesis of Thiocarbamates. [online] Available at: [Link]

• SIELC Technologies. (n.d.). Separation of 2,6-Dichloro-4-mercaptophenol on Newcrom R1 HPLC column. [online] Available at: [Link]

• Organic Chemistry Portal. (n.d.). Thiocarbamate synthesis by carbamoylation. [online] Available at: [Link]

• Stabilization Technologies. (2019). Transformation of Hindered Phenolic Antioxidants. [online] Available at: [Link]

• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. [online] Available at: [Link]

• Wikipedia. (n.d.). Newman–Kwart rearrangement. [online] Available at: [Link]

• Chem-Station Int. Ed. (2016). Newman-Kwart Rearrangement. [online] Available at: [Link]

• ResearchGate. (2016). How to prevent disulfide bond scrambling? [online] Available at: [Link]

• Shimadzu. (n.d.). GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals. [online] Available at: [Link]

• YouTube. (2021). Recrystallization: Choosing Solvent & Inducing Crystallization. [online] Available at: [Link]

• Reddit. (2019). Recrystallization with two solvents. r/Chempros. [online] Available at: [Link]

• PubChem. (n.d.). 4,4'-Methylenebis(2,6-dimethylphenol). [online] Available at: [Link]

• RSC Publishing. (2016). Microwave-mediated Newman–Kwart rearrangement in water. [online] Available at: [Link]

• PubMed. (2025). Quantification of Thiophenols at Nanogram-per-Liter Levels in Wine by UHPLC-MS/MS after Derivatization with N-Ethylmaleimide. [online] Available at: [Link]

• MDPI. (n.d.). Synthesis, Redox Properties and Antibacterial Activity of Hindered Phenols Linked to Heterocycles. [online] Available at: [Link]

• Google Patents. (n.d.). US2744938A - Removal of color impurities from organic compounds.

• PrepChem.com. (n.d.). Synthesis of 2,6-dimethylphenylisothiocyanate. [online] Available at: [Link]

• Google Patents. (n.d.). JP2014211433A - Quantification method of thiol compound and sulfide compound.
• Google Patents. (n.d.). WO2017196810A1 - Prevention of protein disulfide bond reduction.

• JEOL. (n.d.). Analysis of Impurities in Ethylene glycols with JMS-T100GC AccuTOF GC. [online] Available at: [Link]

• PMC. (2020). Investigation into the Formation of Impurities during the Optimization of Brigatinib. [online] Available at: [Link]

• OIV. (n.d.). Determination of alkylphenols in wines by gas chromatography-mass spectrometry (gc-ms or gc-ms/ms). [online] Available at: [Link]

• PMC. (n.d.). Effects of antibody disulfide bond reduction on purification process performance and final drug substance stability. [online] Available at: [Link]

• Google Patents. (n.d.). CN102993073A - Preparation process of 2, 6-dimethylphenyl isothiocyanate.

• Rapid Novor. (2024). Detecting and Preventing Disulfide Scrambling in Monoclonal Antibodies. [online] Available at: [Link]

• Actylis Lab Solutions. (n.d.). HPLC & Spectroscopy. [online] Available at: [Link]

• PMC. (n.d.). Preventing Disulfide Bond Formation Weakens Non-Covalent Forces among Lysozyme Aggregates. [online] Available at: [Link]

• Wikipedia. (n.d.). 2,6-Xylenol. [online] Available at: [Link]

• MDPI. (n.d.). Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxycarbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene. [online] Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Newman–Kwart rearrangement - Wikipedia [en.wikipedia.org]
• 3. Newman-Kwart Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 4. Newman-Kwart Rearrangement [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. reddit.com [reddit.com]
• 7. 2,6-二甲基苯酚 99% | Sigma-Aldrich [sigmaaldrich.com]
• 8. Separation of 2,6-Dichloro-4-mercaptophenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 9. JP2014211433A - Quantification method of thiol compound and sulfide compound - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Derivatization Reactions for Carboxylic Acid Analysis

A Note on 4-Mercapto-2,6-dimethylphenol: Initial inquiries into the use of 4-Mercapto-2,6-dimethylphenol as a derivatizing agent for carboxylic acids did not yield sufficient established methodologies or troubleshooting literature to build a comprehensive and reliable technical guide. To provide our users with a robust and scientifically-grounded resource, this guide will focus on a widely-practiced and analogous derivatization strategy: the derivatization of carboxylic acids using an amine-containing reagent, specifically 2-picolylamine, for enhanced detection in liquid chromatography-mass spectrometry (LC-MS). The principles and troubleshooting steps outlined here are broadly applicable to many derivatization protocols for carboxylic acids.

Introduction to Carboxylic Acid Derivatization

Carboxylic acids, particularly fatty acids and eicosanoids, are often challenging to analyze by reverse-phase liquid chromatography-electrospray ionization-mass spectrometry (LC-ESI-MS) due to their poor retention and ionization efficiency in the positive ion mode. Derivatization of the carboxylic acid group can significantly enhance the analytical performance by improving chromatographic retention, increasing ionization efficiency, and providing a consistent fragmentation pattern for sensitive and specific detection.

This guide provides troubleshooting advice for incomplete derivatization reactions of carboxylic acids, a common hurdle in analytical workflows.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of derivatizing carboxylic acids before LC-MS analysis?

Derivatization serves multiple purposes in the LC-MS analysis of carboxylic acids. Firstly, it improves the ionization efficiency in the positive ion mode of ESI-MS, which is often more sensitive and specific than the negative ion mode. Secondly, it can enhance the retention of polar carboxylic acids on reverse-phase HPLC columns, leading to better separation from other sample components. Lastly, the derivatizing agent introduces a specific chemical moiety that can produce a characteristic fragment ion upon collision-induced dissociation (CID) in the mass spectrometer, allowing for highly selective and sensitive detection using multiple reaction monitoring (MRM).

Q2: How does the derivatization of carboxylic acids with an amine-containing reagent work?

The derivatization of a carboxylic acid with a primary or secondary amine, such as 2-picolylamine, proceeds via the formation of a stable amide bond. This reaction does not occur spontaneously and requires the presence of a coupling agent or activator to convert the carboxylic acid into a more reactive intermediate. Common activators include carbodiimides, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often used in combination with an additive like N-hydroxysuccinimide (NHS) to improve efficiency and reduce side reactions. The activated carboxylic acid then readily reacts with the amine to form the desired amide derivative.

Troubleshooting Incomplete Derivatization Reactions

Incomplete derivatization is a frequent issue that can lead to low signal intensity, poor reproducibility, and inaccurate quantification. The following sections address common causes of incomplete derivatization and provide systematic troubleshooting strategies.

Problem 1: Low or No Derivatization Product Detected

Possible Cause 1: Inactive Reagents

• Explanation: Derivatization reagents, especially activators like EDC, can be sensitive to moisture and degrade over time. If the activator is no longer effective, the carboxylic acid will not be converted to its reactive intermediate, and the reaction with the derivatizing agent will not proceed.

• Troubleshooting Steps:

  • Check Reagent Storage: Ensure that all reagents, particularly the coupling agents, have been stored under the recommended conditions (e.g., desiccated and at the correct temperature).

  • Use Fresh Reagents: If there is any doubt about the activity of the reagents, use freshly opened or newly prepared solutions.

  • Perform a Positive Control: Test the derivatization protocol with a known standard carboxylic acid to confirm that the reagents are active.

Possible Cause 2: Presence of Water in the Reaction Mixture

• Explanation: Water can compete with the derivatizing agent for reaction with the activated carboxylic acid, leading to the hydrolysis of the intermediate back to the original carboxylic acid. This side reaction will significantly reduce the yield of the desired derivative.

• Troubleshooting Steps:

  • Use Anhydrous Solvents: Ensure that all solvents used in the derivatization reaction are of high purity and anhydrous.

  • Dry Samples Thoroughly: If the sample is in a dried-down state before derivatization, ensure that all residual water has been removed, for instance, by lyophilization or evaporation under a stream of nitrogen.

  • Minimize Exposure to Air: Perform the reaction in a sealed vial and minimize the time the reagents and samples are exposed to atmospheric moisture.

Possible Cause 3: Suboptimal Reaction pH

• Explanation: The pH of the reaction mixture is critical for the efficiency of the derivatization. For the reaction of an activated carboxylic acid with an amine, the amine must be in its neutral, nucleophilic form. If the pH is too low, the amine will be protonated and non-nucleophilic. Conversely, a very high pH can lead to the hydrolysis of the activating agent or the activated intermediate.

• Troubleshooting Steps:

  • Optimize Reaction Buffer: The reaction is typically performed in a non-aqueous solvent with a tertiary amine base (e.g., triethylamine or diisopropylethylamine) to scavenge the acid produced during the reaction and maintain a suitable pH. The amount of base may need to be optimized.

  • Check pH of Sample: If the sample is aqueous, ensure that the pH is adjusted to the optimal range for the reaction before adding the reagents.

Problem 2: Inconsistent Derivatization Yields

Possible Cause 1: Variability in Reaction Time and Temperature

• Explanation: Derivatization reactions are chemical reactions with specific kinetics. Insufficient reaction time or suboptimal temperature can lead to incomplete reactions. Conversely, excessively long reaction times or high temperatures can lead to the degradation of the reactants or products.

• Troubleshooting Steps:

  • Optimize Reaction Time: Perform a time-course experiment to determine the time required for the reaction to reach completion.

  • Optimize Reaction Temperature: While many derivatization reactions proceed at room temperature, some may benefit from gentle heating. Conversely, for sensitive analytes, cooling the reaction may be necessary to prevent degradation.

  • Ensure Consistent Conditions: Use a temperature-controlled environment (e.g., a heating block or water bath) to ensure consistent reaction temperatures across all samples.

Possible Cause 2: Matrix Effects

• Explanation: Components of the biological matrix (e.g., other nucleophiles, salts, or lipids) can interfere with the derivatization reaction. These interfering substances can consume the derivatizing reagents or alter the reaction conditions.

• Troubleshooting Steps:

  • Improve Sample Cleanup: Employ a more rigorous sample preparation method, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE), to remove interfering matrix components before derivatization.

  • Matrix-Matched Standards: Prepare calibration standards in a matrix that is as similar as possible to the samples to compensate for any matrix effects on the derivatization efficiency.

Experimental Protocols

Protocol 1: Derivatization of Carboxylic Acids with 2-Picolylamine

This protocol is a general guideline and may require optimization for specific applications.

• Sample Preparation:

  • Extract the carboxylic acids from the biological matrix using an appropriate method (e.g., LLE or SPE).

  • Evaporate the solvent to dryness under a stream of nitrogen.

• Derivatization Reaction:

  • Reconstitute the dried extract in 50 µL of a solution of 2-picolylamine (10 mg/mL in acetonitrile).

  • Add 10 µL of a freshly prepared solution of EDC (20 mg/mL in acetonitrile).

  • Add 5 µL of triethylamine.

  • Vortex the mixture and incubate at 60°C for 30 minutes.

• Reaction Quenching and Sample Preparation for LC-MS:

  • After incubation, add 100 µL of 0.1% formic acid in water to quench the reaction.

  • Centrifuge the sample to pellet any precipitates.

  • Transfer the supernatant to an autosampler vial for LC-MS analysis.

Data Presentation

Table 1: Troubleshooting Summary for Incomplete Derivatization

Symptom	Potential Cause	Recommended Action
Low or No Product	Inactive Reagents	Use fresh reagents; run a positive control.
Presence of Water	Use anhydrous solvents; dry samples thoroughly.
Suboptimal pH	Optimize the amount of base in the reaction mixture.
Inconsistent Yields	Reaction Time/Temp	Optimize reaction time and temperature.
Matrix Effects	Improve sample cleanup; use matrix-matched standards.
Reagent Degradation	Prepare reagent solutions fresh daily.

Visualization of Workflows

Derivatization Workflow

Caption: General workflow for the derivatization of carboxylic acids.

Troubleshooting Logic Diagram

Caption: A logical approach to troubleshooting incomplete derivatization.

References

• Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography–electrospray ionization-tandem mass spectrometry. ResearchGate. [Link]

• Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. MDPI. [Link]

• Derivatization. Chemistry LibreTexts. [Link]

• What can cause inadequate or incomplete derivatization of amino acids by AccQ-Tag reagent? Waters. [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of a Reverse-Phase HPLC Method for the Quantification of 4-Mercapto-2,6-dimethylphenol

This guide provides an in-depth, comparative analysis of the validation of a High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 4-Mercapto-2,6-dimethylphenol. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices, grounding each step in established scientific principles and regulatory standards to ensure a robust, self-validating analytical system.

Introduction: The Analytical Challenge of 4-Mercapto-2,6-dimethylphenol

4-Mercapto-2,6-dimethylphenol is a phenolic compound characterized by a hydroxyl (-OH) group and a thiol (-SH) group on a dimethyl-substituted benzene ring. Such molecules can be pivotal as pharmaceutical intermediates, impurities, or degradation products. The presence of both acidic (phenol) and easily oxidizable (thiol) functional groups presents a unique analytical challenge, demanding a highly specific and stable quantification method.

High-Performance Liquid Chromatography (HPLC) is the technique of choice for such analyses due to its high resolving power and sensitivity.[1][2] This guide details the validation of a developed reverse-phase HPLC (RP-HPLC) method, comparing its performance against the stringent acceptance criteria outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline.[3][4]

The Developed HPLC Method: Rationale and Parameters

The selection of HPLC parameters is the foundation of a robust analytical method. Each choice is deliberate, aimed at achieving optimal separation and detection of the target analyte.

Parameter	Specification	Rationale
Instrument	Agilent 1260 Infinity LC System or equivalent	A standard, reliable system equipped with a quaternary pump, autosampler, thermostatted column compartment, and Diode Array Detector (DAD).[2]
Column	Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 5 µm)	A C18 stationary phase provides excellent hydrophobic retention for the nonpolar dimethylphenol backbone. The "Plus" end-capping ensures better peak shape for acidic compounds like phenols.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	The acidic mobile phase (pH ~2.7) suppresses the ionization of the phenolic hydroxyl group, ensuring a single, non-ionized form of the analyte, which results in sharp, symmetrical peaks and reproducible retention times.[5][6] Acetonitrile is chosen as the organic modifier for its low viscosity and UV transparency.
Elution Mode	Isocratic: 60% A / 40% B	An isocratic elution is simpler, more robust, and often provides sufficient resolution for quantifying a single analyte, reducing potential issues with gradient re-equilibration.[7]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temp.	30 °C	Maintaining a constant column temperature ensures reproducible retention times and minimizes viscosity fluctuations in the mobile phase.[8]
Injection Vol.	10 µL	A small injection volume minimizes potential peak distortion from the sample solvent.
Detector	DAD, Wavelength: 275 nm	Phenolic compounds typically exhibit strong UV absorbance. 275 nm is selected as a hypothetical λmax for 4-Mercapto-2,6-dimethylphenol, offering high sensitivity while minimizing interference from potential contaminants.
Diluent	Mobile Phase	Using the mobile phase as the diluent ensures compatibility with the chromatographic system and prevents peak shape distortion.

The Validation Workflow: A Systematic Approach

Method validation is the process of providing documented evidence that an analytical method is fit for its intended purpose.[9] The workflow follows a logical progression, where the results of one test inform the next.

Caption: The overall workflow for HPLC method validation.

Core Validation Parameters: Protocols and Comparative Data

The following sections detail the experimental protocols and acceptance criteria for each validation parameter according to ICH Q2(R1) guidelines.[4][10][11]

Specificity (Selectivity)

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[12][13][14] While the terms are often used interchangeably, selectivity refers to the method's ability to discriminate the analyte from other components, whereas specificity is considered the ultimate form of selectivity.[15][16]

Experimental Protocol:

• Prepare Samples:

  • Blank (diluent only).

  • Placebo (if in a formulated product, all excipients without the analyte).

  • Analyte Standard Solution (e.g., 50 µg/mL).

  • Forced Degradation Samples: Expose the analyte solution to stress conditions:

    • Acidic: 0.1 M HCl at 80°C for 2 hours.

    • Basic: 0.1 M NaOH at 80°C for 2 hours.

    • Oxidative: 3% H₂O₂ at room temperature for 4 hours.

    • Thermal: 105°C for 24 hours (for solid drug substance).

    • Photolytic: Expose to UV light (254 nm) for 24 hours.

• Analysis: Inject all samples into the HPLC system.

• Evaluation:

  • Assess for any interfering peaks at the retention time of the analyte in the blank and placebo chromatograms.

  • In the stressed samples, evaluate the resolution between the analyte peak and any degradation product peaks. Peak purity analysis using the DAD is performed to confirm the homogeneity of the analyte peak.

Results & Comparison:

Condition	Observation	Peak Purity Index	Resolution (Analyte vs. Closest Impurity)	Acceptance Criteria
Blank	No peak at analyte RT	N/A	N/A	No interference
Acid Stress	~15% degradation, one major degradant	> 0.999	2.5	Resolution > 2.0
Base Stress	~20% degradation, two major degradants	> 0.999	3.1	Resolution > 2.0
Oxidative Stress	~45% degradation (thiol oxidation expected)	> 0.999	2.8	Resolution > 2.0

Linearity and Range

Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations for which the method has been proven to be linear, accurate, and precise.[10]

Experimental Protocol:

• Prepare Standards: Prepare at least five concentrations of the analyte from a stock solution. For an assay, this typically covers 80% to 120% of the target concentration (e.g., 40, 60, 80, 100, 120 µg/mL).

• Analysis: Inject each concentration in triplicate.

• Evaluation: Plot the average peak area against the concentration. Perform a linear regression analysis to determine the correlation coefficient (R²), y-intercept, and slope of the regression line.

Results & Comparison:

Parameter	Result	Acceptance Criteria
Range Studied	40 - 120 µg/mL	As per method requirement
Correlation Coefficient (R²)	0.9995	R² ≥ 0.999
Regression Equation	y = 45872x - 1530	-
Y-intercept % of Response at 100%	0.03%	Should be insignificant

Accuracy (Trueness)

Accuracy is the closeness of the test results obtained by the method to the true value. It is typically assessed using a recovery study.

Experimental Protocol:

• Prepare Samples: Spike a placebo matrix (if applicable) with the analyte at three different concentration levels (e.g., 80%, 100%, 120% of the target concentration). Prepare three samples at each level.

• Analysis: Analyze the spiked samples and quantify the analyte concentration using the linear regression curve.

• Evaluation: Calculate the percent recovery for each sample: Recovery % = (Measured Concentration / Theoretical Concentration) * 100.

Results & Comparison:

Concentration Level	Theoretical (µg/mL)	Measured (µg/mL, mean)	Recovery (%)	Acceptance Criteria
Low (80%)	40.0	39.8	99.5	98.0 - 102.0%
Mid (100%)	50.0	50.3	100.6	98.0 - 102.0%
High (120%)	60.0	59.7	99.5	98.0 - 102.0%

Precision

Precision expresses the closeness of agreement among a series of measurements from the same homogeneous sample. It is evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol:

• Repeatability (Intra-day precision): One analyst performs six replicate analyses of a single sample preparation (e.g., at 100% concentration) on the same day, with the same instrument.

• Intermediate Precision (Inter-day ruggedness): The analysis is repeated by a different analyst, on a different day, and/or using a different instrument.

• Evaluation: Calculate the mean, standard deviation (SD), and relative standard deviation (%RSD) for both sets of measurements.

Results & Comparison:

Precision Level	Replicate Measurements (Assay %)	Mean (%)	%RSD	Acceptance Criteria
Repeatability	99.8, 100.2, 99.5, 100.5, 99.9, 100.1	100.0	0.35%	%RSD ≤ 2.0%
Intermediate	100.5, 101.0, 99.9, 100.3, 100.8, 100.1	100.4	0.41%	%RSD ≤ 2.0%

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine Noise: Inject a blank solution multiple times and determine the baseline noise in a region close to the expected retention time of the analyte.

• Determine Signal: Prepare and inject a series of dilute solutions of the analyte.

• Calculation:

  • LOD is the concentration that yields a signal-to-noise (S/N) ratio of approximately 3:1.

  • LOQ is the concentration that yields an S/N ratio of approximately 10:1.

• Confirmation: The LOQ concentration should be prepared and injected multiple times (n=6) to confirm that its precision (%RSD) is acceptable (typically ≤ 10%).

Results & Comparison:

Parameter	Result	Acceptance Criteria
LOD	0.05 µg/mL	S/N ≈ 3:1
LOQ	0.15 µg/mL	S/N ≈ 10:1
Precision at LOQ	%RSD = 4.5% (n=6)	%RSD ≤ 10%

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[17][18][19]

Caption: Key parameters varied during robustness testing.

Experimental Protocol:

• Vary Parameters: Change one parameter at a time while keeping others constant.

• Analysis: Inject a system suitability solution and a standard sample under each new condition.

• Evaluation: Monitor critical system suitability parameters (e.g., resolution, tailing factor, retention time) and the assay result.

Results & Comparison:

Parameter Varied	Level	Retention Time (min)	Tailing Factor	Assay Result (%)
Nominal	-	5.4	1.1	100.2
Flow Rate	0.9 mL/min	6.0	1.1	100.5
1.1 mL/min	4.9	1.1	99.8
Organic Content	38% ACN	5.9	1.2	100.1
42% ACN	5.0	1.1	100.3
Temperature	28 °C	5.6	1.1	99.9
32 °C	5.2	1.1	100.4

Comparative Stance: HPLC vs. Alternative Techniques

While this validated HPLC-DAD method is robust and fit-for-purpose, it is valuable to compare it with other potential analytical techniques.

Technique	Advantages for this Analyte	Disadvantages
Validated HPLC-DAD	Excellent quantitation, robust, cost-effective, high specificity.	Moderate sensitivity compared to MS; cannot provide mass information for unknown impurity identification.
UPLC-DAD	Faster analysis times, lower solvent consumption.	Higher backpressure requires specialized instrumentation; method transfer from HPLC can be complex.
LC-MS	Superior sensitivity and selectivity; provides mass data for structural elucidation of unknowns. [9]	Higher instrument cost and complexity; potential for matrix effects (ion suppression/enhancement).
GC-MS	Good for volatile compounds.	Requires derivatization for non-volatile phenolic compounds, which adds complexity and potential for error.

For routine quality control where the identity of the analyte is known, the developed HPLC-DAD method provides the optimal balance of performance, robustness, and cost-effectiveness.

Final Conclusion

The reverse-phase HPLC method for the quantification of 4-Mercapto-2,6-dimethylphenol has been successfully validated according to ICH Q2(R1) guidelines. The comprehensive data demonstrates that the method is specific, linear, accurate, precise, and robust for its intended purpose. The systematic approach to validation, grounded in scientific rationale, ensures the generation of reliable and trustworthy data, making this method suitable for implementation in a regulated drug development or quality control environment.

References

• Chromatography Online. (n.d.). What Does Specificity Mean in Chromatography? Retrieved from [Link]

• ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Separation Science. (n.d.). Implementing Robustness Testing for HPLC Methods. Retrieved from [Link]

• Stipcovich, T., et al. (2015). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. National Institutes of Health (NIH). Retrieved from [Link]

• dos Santos, J. S., et al. (2022). Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.). MDPI. Retrieved from [Link]

• Altabrisa Group. (2023). What Is HPLC Method Robustness Assessment and Its Importance? Retrieved from [Link]

• Chromatography Online. (n.d.). Specificity vs Selectivity. Retrieved from [Link]

• Wisdomlib. (2023). Selectivity and specificity: Significance and symbolism. Retrieved from [Link]

• International Council for Harmonisation (ICH). (n.d.). Quality Guidelines. Retrieved from [Link]

• Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. Retrieved from [Link]

• Altabrisa Group. (2023). 3 Key Regulatory Guidelines for Method Validation. Retrieved from [Link]

• LCGC International. (2002). Robustness Tests. Retrieved from [Link]

• Taylor & Francis Online. (2021). HPLC determination of phenolic compounds in different solvent extracts of mulberry leaves and antioxidant capacity of extracts. Retrieved from [Link]

• ACS Publications. (2010). A Universal HPLC Method for the Determination of Phenolic Acids in Compound Herbal Medicines. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• LabRulez LCMS. (n.d.). HPLC Separation Robustness and Ruggedness - Assessing the Effects of Experimental Variables During Method Development. Retrieved from [Link]

• ResearchGate. (2005). A ruggedness test model and its application for HPLC method validation. Retrieved from [Link]

• Embrapa. (2023). A robust method for quantifying 42 phenolic compounds by RP-HPLC. Retrieved from [Link]

• AMSbiopharma. (2023). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• Lösungsfabrik. (2018). What is the difference between specificity and selectivity? Retrieved from [Link]

• CAS Common Chemistry. (n.d.). 2,6-Bis(1,1-dimethylethyl)-4-mercaptophenol. Retrieved from [Link]

• ResearchGate. (n.d.). 7 Validation of HPLC methods in pharmaceutical analysis. Retrieved from [Link]

• Toomula, N., et al. (2011). Development and Validation of Analytical Methods for Pharmaceuticals. Journal of Analytical & Bioanalytical Techniques. Retrieved from [Link]

• Scribd. (n.d.). Validated HPLC Methods. Retrieved from [Link]

• LCGC International. (2006). Method Development and Validation for Phenol and Nitrophenols in Tap Water by HPLC using a Monolithic Column. Retrieved from [Link]

Sources

• 1. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. mdpi.com [mdpi.com]
• 6. tandfonline.com [tandfonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. omicsonline.org [omicsonline.org]
• 10. scribd.com [scribd.com]
• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 12. researchgate.net [researchgate.net]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. What is the difference between specificity and selectivity? [mpl.loesungsfabrik.de]
• 15. wisdomlib.org [wisdomlib.org]
• 16. echemi.com [echemi.com]
• 17. Implementing Robustness Testing for HPLC Methods | Separation Science [sepscience.com]
• 18. altabrisagroup.com [altabrisagroup.com]
• 19. chromatographyonline.com [chromatographyonline.com]
• 20. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Thiol Derivatization Reagents: A Comparative Analysis of 4-Mercapto-2,6-dimethylphenol and Established Alternatives

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of proteomics and drug development, the precise analysis of thiols is paramount. These sulfur-containing functional groups, most notably found in the amino acid cysteine, are central to protein structure, enzyme catalysis, and redox signaling. Their inherent reactivity, however, makes them susceptible to oxidation, necessitating derivatization to ensure accurate quantification and characterization. This guide provides an in-depth comparison of thiol derivatization reagents, with a special focus on the potential utility of 4-Mercapto-2,6-dimethylphenol alongside the well-established reagents, N-ethylmaleimide (NEM) and Iodoacetamide (IAM).

A Note on 4-Mercapto-2,6-dimethylphenol: It is critical to note that while the chemical properties of 4-Mercapto-2,6-dimethylphenol can be inferred from the principles of organic chemistry, there is a notable absence of published experimental data evaluating its performance as a thiol derivatization reagent for analytical applications. The following comparison, therefore, juxtaposes the well-documented performance of NEM and IAM with a theoretical profile of 4-Mercapto-2,6-dimethylphenol, providing a framework for its potential evaluation.

The Pillars of Thiol Derivatization: A Mechanistic Overview

The primary goal of thiol derivatization is to form a stable, covalent bond with the sulfhydryl group, thereby preventing its oxidation and facilitating detection. The choice of reagent is dictated by several factors, including reaction kinetics, specificity, pH dependence, and the stability of the resulting adduct. The two most ubiquitously employed classes of thiol derivatization reagents are maleimides and haloacetamides.

N-Ethylmaleimide (NEM): The Michael Addition Workhorse

N-Ethylmaleimide is an α,β-unsaturated carbonyl compound that reacts with thiols via a Michael-type addition.[1] The deprotonated thiolate anion acts as a nucleophile, attacking one of the double-bonded carbons of the maleimide ring to form a stable thiosuccinimide thioether bond.[1] This reaction is highly efficient and proceeds rapidly under near-neutral pH conditions.[2]

Caption: Reaction of N-Ethylmaleimide with a thiol via Michael addition.

Iodoacetamide (IAM): The SN2 Alkylation Standard

Iodoacetamide reacts with thiols through a nucleophilic substitution (SN2) reaction.[1] The thiolate anion attacks the carbon atom adjacent to the iodine, displacing the iodide leaving group to form a stable thioether bond.[1] This reaction is irreversible and typically requires a slightly alkaline pH to ensure sufficient deprotonation of the thiol group.[3]

Caption: Hypothetical reaction of 4-Mercapto-2,6-dimethylphenol with an activated analyte.

Predicted Adduct Properties and Detection

• Spectroscopic Properties: The phenolic ring system would impart inherent UV absorbance to the resulting adduct, which could be exploited for detection by HPLC-UV. The exact wavelength of maximum absorbance would depend on the final structure of the adduct. [4]It is also possible that the adduct could be fluorescent, either intrinsically or upon further reaction, which would offer higher sensitivity. [5]* Mass Spectrometry: The adduct would be readily detectable by mass spectrometry, and the known mass of the 4-Mercapto-2,6-dimethylphenol moiety would allow for confident identification of derivatized peptides.

Experimental Protocols

The following are generalized protocols for the derivatization of protein thiols using NEM and IAM. These should be optimized for specific applications.

General Workflow for Thiol Derivatization

Caption: A generalized experimental workflow for thiol derivatization and analysis.

Protocol 1: In-solution Alkylation of Proteins with Iodoacetamide (IAM) for Mass Spectrometry

This protocol is adapted for the preparation of protein samples for proteomic analysis. [6]

• Protein Solubilization: Solubilize the protein sample in a denaturing buffer (e.g., 8 M urea, 100 mM Tris-HCl, pH 8.5).

• Reduction: Add dithiothreitol (DTT) to a final concentration of 5 mM. Incubate for 30-60 minutes at 56 °C to reduce all disulfide bonds.

• Cooling: Allow the sample to cool to room temperature.

• Alkylation: Add a freshly prepared solution of iodoacetamide to a final concentration of 15 mM. Incubate for 30 minutes at room temperature in the dark.

• Quenching: Quench the reaction by adding DTT to a final concentration of 10 mM.

• Sample Cleanup: The sample is now ready for downstream processing, such as buffer exchange or enzymatic digestion followed by LC-MS analysis.

Protocol 2: Blocking Sulfhydryl Groups with N-Ethylmaleimide (NEM)

This protocol is a general procedure for blocking cysteine residues. [7][8][9]

• Protein Preparation: Dissolve the protein to be modified in an amine-free buffer at pH 6.5-7.5 (e.g., 0.1 M phosphate buffer).

• Reagent Preparation: Prepare a fresh solution of NEM in a suitable solvent (e.g., water or DMSO) immediately before use.

• Derivatization: Add a 10-fold molar excess of NEM to the protein solution.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature.

• Removal of Excess Reagent: Remove excess NEM by dialysis or using a desalting column.

Conclusion and Future Perspectives

N-ethylmaleimide and iodoacetamide are well-characterized and reliable reagents for thiol derivatization, each with its own set of advantages and disadvantages related to reaction kinetics, pH dependence, and adduct stability. The choice between them depends on the specific requirements of the experiment.

While 4-Mercapto-2,6-dimethylphenol remains a theoretical candidate for thiol derivatization, its chemical structure suggests several intriguing possibilities. The steric hindrance from the ortho-methyl groups could impart a unique selectivity for accessible thiols, and its aromatic nature provides a handle for UV or fluorescence detection. However, without empirical data, its performance remains speculative.

For researchers seeking novel derivatization strategies, 4-Mercapto-2,6-dimethylphenol presents an unexplored avenue. A systematic evaluation of its reaction kinetics, specificity, and the stability and spectroscopic properties of its adducts would be a valuable contribution to the field of analytical biochemistry. Such studies would be necessary to determine if this compound can offer any advantages over the current gold-standard reagents.

References

• Wikipedia. (n.d.). N-Ethylmaleimide. In Wikipedia. Retrieved January 21, 2026, from [Link]

• Chen, X., Zhou, Y., Li, H., & Yao, S. (2016). Recent Progress in the Development of Fluorescent Probes for Thiophenol. Molecules, 21(11), 1499. [Link]

• PubChem. (n.d.). 4-Mercapto-2,6-dimethylphenol. National Center for Biotechnology Information. Retrieved January 21, 2026, from [Link]

• An, H., & Frew, T. (2009). Methods for the determination and quantification of the reactive thiol proteome. Free Radical Biology and Medicine, 47(12), 1663-1675. [Link]

• Martin, V. J. C., & Feelisch, M. (2018). A robust and versatile mass spectrometry platform for comprehensive assessment of the thiol redox metabolome. Redox Biology, 18, 110-121. [Link]

• Bowman, C. N., & Kloxin, C. J. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. Macromolecules, 54(7), 3093-3100. [Link]

• University of Washington Proteomics Resource. (2011). Protein Reduction, Alkylation, Digestion. [Link]

• Kamimura, A., Morita, R., Matsuura, K., Mitsudera, H., & Shirai, M. (2005). Anti-selective Michael addition of thiols and their analogs to nitro olefins. Tetrahedron Letters, 46(43), 7343-7346. [Link]

• G-Biosciences. (n.d.). FOCUS™ Protein Reduction-Alkylation. [Link]

• Carroll, K. S. (n.d.). Introduction to approaches and tools for the evaluation of protein cysteine oxidation. Methods in Enzymology, 500, 199-221. [Link]

• Rabilloud, T., & Lelong, C. (2011). About thiol derivatization and resolution of basic proteins in two-dimensional electrophoresis. Proteome Science, 9(1), 63. [Link]

• Baldwin, A. D., & Kiick, K. L. (2011). Tunable degradation of maleimide-thiol adducts in reducing environments. Bioconjugate Chemistry, 22(10), 1946-1953. [Link]

• ResearchGate. (n.d.). LC/MS characterization of undesired products formed during iodoacetamide derivatization of sulfhydryl groups of peptides. Retrieved January 21, 2026, from [Link]

• Ostrowski, M. P., & Loo, J. A. (2004). Characterization of N-ethylmaleimide-sensitive thiol groups required for the GTP-dependent fusion of endoplasmic reticulum membranes. The Journal of Biological Chemistry, 279(36), 37993-38000. [Link]

• Chi, B. K., & Antelmann, H. (2020). Thiol-Redox Proteomics to Study Reversible Protein Thiol Oxidations in Bacteria. protocols.io. [Link]

• Huang, X., David, E., Lalli, C., Grych, C., & Couve-Bonnaire, S. (2020). Organocatalyzed Sulfa-Michael Addition of Thiophenols on Trisubstituted α-Fluoroacrylates, a Straightforward Access to Chiral Fluorinated Compounds. The Journal of Organic Chemistry, 85(21), 14035-14046. [Link]

• The Aquila Digital Community. (n.d.). Investigation of Novel Thiol "Click" Reactions. [Link]

• Science.gov. (n.d.). thio-michael addition reaction: Topics by Science.gov. [Link]

• Wikipedia. (n.d.). Phenol. In Wikipedia. Retrieved January 21, 2026, from [Link]

• Hu, L., & Lim, K. (2011). Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. Journal of Pharmaceutical and Biomedical Analysis, 54(4), 727-732. [Link]

• Figshare. (2011). Tunable Degradation of Maleimide–Thiol Adducts in Reducing Environments. [Link]

• Mata-Gómez, M. A., & González-Rodríguez, J. (2021). An Experimental and Theoretical Study of Dye Properties of Thiophenyl Derivatives of 2-Hydroxy-1,4-naphthoquinone (Lawsone). Molecules, 26(19), 5857. [Link]

• ResearchGate. (n.d.). UV-vis absorption spectrum of the thiophenolate anion (left) and ¹H NMR.... Retrieved January 21, 2026, from [Link]

• Wikipedia. (n.d.). Iodoacetamide. In Wikipedia. Retrieved January 21, 2026, from [Link]

• Poole, L. B. (2015). Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats. Antioxidants & Redox Signaling, 23(8), 714-730. [Link]

• RSC Publishing. (n.d.). 3d-Orbital participation and ultraviolet spectra of thiophenols. [Link]

• Li, H., & Chan, W. H. (2017). Fluorescent Probes for Live Cell Thiol Detection. Current Organic Chemistry, 21(16), 1547-1574. [Link]

• ResearchGate. (n.d.). Calculated nucleophilicity of phenols/thiophenols and experimental.... Retrieved January 21, 2026, from [Link]

• ResearchGate. (n.d.). Reactions studied in this paper: (a) nucleophilic reaction between.... Retrieved January 21, 2026, from [Link]

• ResearchGate. (n.d.). Synthesis, Characterization, and Application of Iodoacetamide Derivatives Utilized for the ALiPHAT Strategy. Retrieved January 21, 2026, from [Link]

• MDPI. (2021). Substituent Effects Impact Surface Charge and Aggregation of Thiophenol-Labeled Gold Nanoparticles for SERS Biosensors. [Link]

• ResearchGate. (n.d.). Reactions of Thiols. Retrieved January 21, 2026, from [Link]

• Vuckovic, D., et al. (2020). Comparison of N-ethyl maleimide and N-(1-phenylethyl) maleimide for derivatization of biological thiols using liquid chromatography-mass spectrometry. Analytical and Bioanalytical Chemistry, 412(10), 2367-2378. [Link]

• Carroll, K. S., & Parson, Z. D. (2013). Thiol-Blocking Electrophiles Interfere with Labeling and Detection of Protein Sulfenic Acids. ACS Chemical Biology, 8(11), 2496-2503. [Link]

• Armengaud, J., et al. (2014). Identification of Protein N-termini Using TMPP or Dimethyl Labeling and Mass Spectrometry. In Protein N-Terminal Processing (pp. 129-141). Humana Press. [Link]

• Wikipedia. (n.d.). Thiophenol. In Wikipedia. Retrieved January 21, 2026, from [Link]

• Justel, P. M., Pignot, C. D., & Mayr, H. (2021). Nucleophilic Reactivities of Thiophenolates. The Journal of Organic Chemistry, 86(8), 5895-5904. [Link]

• Heinrich, P., et al. (2020). Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells and the Simultaneous Determination of Glutathione/Glutathione Disulfide Ratio by HPLC-UV-QTOF-MS. Metabolites, 10(7), 289. [Link]

• ResearchGate. (n.d.). Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells and the Simultaneous Determination of Glutathione/Glutathione Disulfide Ratio by HPLC-UV-QTOF-MS. Retrieved January 21, 2026, from [Link]

• Springer Protocols. (n.d.). Analysis of GSH and GSSG after derivatization with N-ethylmaleimide. [Link]

• Aroca, R. F., & Bujalski, R. (2009). Raman spectra and DFT calculations of thiophenol molecules adsorbed on a gold surface. Physical Chemistry Chemical Physics, 11(36), 7844-7848. [Link]

• Al-Ogaidi, I., & Goulet, P. J. G. (2022). pH-Induced Changes in the SERS Spectrum of Thiophenol at Gold Electrodes during Cyclic Voltammetry. The Journal of Physical Chemistry C, 126(17), 7544-7550. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantification of Intracellular Thiols by HPLC-Fluorescence Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reduction and alkylation of protein lysates for LC-MS (proteomics) using dithiothreitol (DTT) and iodoaceta... [protocols.io]
• 4. 3d-Orbital participation and ultraviolet spectra of thiophenols - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 5. Recent Progress in the Development of Fluorescent Probes for Thiophenol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. proteomicsresource.washington.edu [proteomicsresource.washington.edu]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Optimized Protocol for the In Situ Derivatization of Glutathione with N-Ethylmaleimide in Cultured Cells and the Simultaneous Determination of Glutathione/Glutathione Disulfide Ratio by HPLC-UV-QTOF-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of GSH and GSSG after derivatization with N-ethylmaleimide | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to the Antioxidant Activity of 4-Mercapto-2,6-dimethylphenol, Trolox, and BHT

For Researchers, Scientists, and Drug Development Professionals

In the vast landscape of antioxidant research, the identification and characterization of novel antioxidant compounds remain a critical endeavor for the development of new therapeutics and the preservation of materials. This guide offers a detailed comparative analysis of the antioxidant activity of 4-Mercapto-2,6-dimethylphenol against two well-established synthetic antioxidants: Trolox, a water-soluble analog of vitamin E, and Butylated Hydroxytoluene (BHT). By examining their mechanisms of action and performance in standard antioxidant assays, this document aims to provide valuable insights for researchers navigating the selection of appropriate antioxidant standards and candidates for their studies.

Introduction to the Antioxidants

4-Mercapto-2,6-dimethylphenol is a sulfur-containing phenol derivative. The presence of both a hydroxyl (-OH) group and a mercapto (-SH) group on the same aromatic ring suggests a potentially potent and multifaceted antioxidant activity. The electron-donating nature of the methyl groups further enhances the radical scavenging potential of the phenolic hydroxyl group.

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) is a hydrophilic analog of vitamin E.[1] Its water solubility has made it a widely used reference standard in many antioxidant capacity assays, allowing for the comparison of the antioxidant strength of various substances in aqueous systems.[2]

Butylated Hydroxytoluene (BHT) is a synthetic phenolic antioxidant extensively used as a preservative in food, cosmetics, and industrial fluids to prevent oxidative degradation.[3] Its lipophilic nature makes it particularly effective in lipid-rich environments.[3]

Mechanisms of Antioxidant Action

The primary antioxidant mechanism for all three compounds involves the donation of a hydrogen atom from their hydroxyl group to neutralize free radicals, thereby terminating the oxidative chain reaction.[4][5]

Phenolic Antioxidants (Trolox and BHT): The antioxidant activity of Trolox and BHT stems from the hydroxyl group attached to the aromatic ring. The general mechanism can be described as follows:

ROO• + ArOH → ROOH + ArO•

where ROO• is a peroxyl radical and ArOH represents the phenolic antioxidant. The resulting phenoxyl radical (ArO•) is stabilized by resonance, rendering it less reactive and unable to propagate the radical chain reaction.[3] The steric hindrance provided by the tert-butyl groups in BHT enhances the stability of its phenoxyl radical.[3]

Sulfur-Containing Phenols (4-Mercapto-2,6-dimethylphenol): In addition to the hydrogen-donating ability of the phenolic hydroxyl group, the presence of the mercapto (-SH) group in 4-Mercapto-2,6-dimethylphenol introduces a secondary site for radical scavenging. Thiols are known to be effective hydrogen donors, and the resulting thiyl radical (RS•) can undergo further reactions to form stable disulfides. This dual functionality may contribute to a synergistic or enhanced antioxidant effect.

Comparative Antioxidant Activity: A Review of In Vitro Data

A direct quantitative comparison of the antioxidant activity of 4-Mercapto-2,6-dimethylphenol with both Trolox and BHT across multiple standardized assays is not extensively available in the current body of peer-reviewed literature. However, existing studies on structurally related compounds and qualitative comparisons provide valuable insights.

One study on sulfur-containing derivatives of 2,6-dimethylphenol reported that 4-(3-dodecylthiopropyl)-2,6-dimethylphenol , a structurally similar compound, exhibited a more distinct antioxidative effect than the classic antioxidant Trolox in a bacterial test system.[4] This suggests that the introduction of a sulfur-containing alkyl chain at the para-position of 2,6-dimethylphenol can lead to potent antioxidant activity.

For a clearer perspective, the following table summarizes the typical antioxidant activities of Trolox and BHT as reported in the literature.

Antioxidant Assay	4-Mercapto-2,6-dimethylphenol	Trolox	Butylated Hydroxytoluene (BHT)
DPPH Radical Scavenging Activity (IC50)	Data not available in direct comparison	~3.77 - 4.0 µg/mL[6]	~32.06 - 202.35 µg/mL[6]
ABTS Radical Cation Scavenging Activity (TEAC)	Data not available	1.0 (by definition)[6]	Data not available in direct comparison
Oxygen Radical Absorbance Capacity (ORAC)	Data not available	1.0 (by definition as the standard)[6]	Data not available

Note: IC50 values represent the concentration required to scavenge 50% of the radicals, with lower values indicating higher antioxidant activity. TEAC (Trolox Equivalent Antioxidant Capacity) is a relative measure where Trolox is the standard. The provided IC50 range for BHT reflects the variability across different studies and experimental conditions.

Experimental Protocols for Key Antioxidant Assays

To facilitate reproducible and comparative studies, detailed step-by-step methodologies for three widely accepted antioxidant assays are provided below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which has a deep violet color, to the yellow-colored diphenylpicrylhydrazine upon accepting a hydrogen atom from an antioxidant.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of Test and Standard Solutions: Prepare serial dilutions of the test compound (4-Mercapto-2,6-dimethylphenol) and standards (Trolox, BHT) in methanol.

• Reaction: In a 96-well microplate, add 100 µL of the test or standard solution to 100 µL of the DPPH solution. A blank well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100 The IC50 value is determined by plotting the percentage of inhibition against the concentration of the antioxidant.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a loss of color, which is measured spectrophotometrically.

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS.

  • Prepare a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in a 1:1 volume ratio and allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the ABTS•+ radical.

• Preparation of ABTS Working Solution: Dilute the ABTS•+ stock solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test and Standard Solutions: Prepare serial dilutions of the test compound and standards in the appropriate solvent.

• Reaction: Add 1.0 mL of the ABTS working solution to 10 µL of the test or standard solution.

• Incubation: Incubate the mixture at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The antioxidant activity is typically expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which is calculated by comparing the percentage of inhibition of the sample to that of a Trolox standard curve.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (typically fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride).

Protocol:

• Preparation of Reagents:

  • Prepare a working solution of fluorescein in 75 mM phosphate buffer (pH 7.4).

  • Prepare a solution of AAPH in 75 mM phosphate buffer (pH 7.4). This solution should be prepared fresh daily.

  • Prepare serial dilutions of Trolox for the standard curve and the test compound.

• Reaction Setup: In a black 96-well microplate, add 25 µL of the test sample or Trolox standard to 150 µL of the fluorescein working solution. A blank well should contain 25 µL of the buffer.

• Incubation: Incubate the plate at 37°C for 30 minutes in the plate reader.

• Initiation of Reaction: Add 25 µL of the AAPH solution to all wells to initiate the reaction.

• Measurement: Immediately begin recording the fluorescence at an excitation wavelength of 485 nm and an emission wavelength of 520 nm every 1-2 minutes for at least 60 minutes.

• Calculation: The antioxidant capacity is quantified by calculating the area under the fluorescence decay curve (AUC). The net AUC is calculated by subtracting the AUC of the blank. The ORAC value of the sample is determined from the standard curve of Trolox and is expressed as micromoles of Trolox Equivalents (TE) per gram or liter of the sample.

Visualizing the Concepts

To further elucidate the relationships and processes described, the following diagrams are provided.

Figure 1: Logical relationship between the antioxidants and the common assays used for their evaluation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Trolox equivalent antioxidant capacity - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. [New promising antioxidants based on 2,6-dimethylphenol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dpph assay ic50: Topics by Science.gov [science.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Assessing the Specificity of 4-Mercapto-2,6-dimethylphenol as a Derivatization Agent: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of analytical chemistry, the precise and selective quantification of thiols is paramount, particularly in biological and pharmaceutical matrices where they play critical roles in cellular redox homeostasis, drug metabolism, and protein function. The development of effective derivatization agents is central to achieving the required sensitivity and selectivity in chromatographic and mass spectrometric analyses. This guide provides an in-depth assessment of 4-Mercapto-2,6-dimethylphenol as a potentially highly specific derivatization agent for thiols, comparing its theoretical advantages and proposed performance against established alternatives.

The Rationale for a Novel Thiol Derivatization Agent

The inherent reactivity and susceptibility to oxidation of the thiol functional group necessitate derivatization prior to analysis to enhance stability, improve chromatographic retention, and increase detection sensitivity. While numerous reagents exist for thiol derivatization, challenges related to specificity, reaction kinetics, and the stability of the resulting derivatives persist. 4-Mercapto-2,6-dimethylphenol emerges as a promising candidate due to its unique structural features: a highly reactive aromatic thiol group and a sterically hindered phenolic hydroxyl group. This guide will explore the chemical principles that underpin its potential for superior specificity.

The Chemical Basis for Specificity: Thiol vs. Hindered Phenol

The cornerstone of 4-Mercapto-2,6-dimethylphenol's utility as a derivatization agent lies in the differential reactivity of its two functional groups: the aromatic thiol (-SH) and the phenolic hydroxyl (-OH).

Nucleophilicity and pKa: Aromatic thiols are generally more acidic and thus more nucleophilic at a given pH than phenols. The pKa of an aromatic thiol is typically lower than that of a corresponding phenol, meaning the highly reactive thiolate anion (S⁻) is formed more readily under milder basic conditions compared to the phenoxide anion (O⁻)[1][2][3].

Steric Hindrance: The phenolic hydroxyl group in 4-Mercapto-2,6-dimethylphenol is flanked by two methyl groups at the ortho positions. This steric hindrance significantly impedes the approach of electrophilic derivatizing reagents to the hydroxyl group, further favoring reaction at the more accessible thiol position[4]. This structural feature is a key differentiator from many other bifunctional compounds and is the basis for its predicted high specificity.

Figure 1: Predicted reactivity sites of 4-Mercapto-2,6-dimethylphenol.

Comparative Analysis with Common Thiol Derivatization Agents

To appreciate the potential advantages of 4-Mercapto-2,6-dimethylphenol, it is essential to compare it with widely used thiol derivatization agents.

Derivatization Agent	Reaction Mechanism	Advantages	Potential for Non-Specificity
Maleimides (e.g., N-Ethylmaleimide)	Michael addition to the double bond of the maleimide ring.[5][6]	High reactivity with thiols at near-neutral pH.	Can react with amines at higher pH (>7.5).[5]
Ellman's Reagent (DTNB)	Thiol-disulfide exchange, releasing a chromophoric product.[7][8][9][10][11]	Well-established for spectrophotometric quantification.	The resulting mixed disulfide can be unstable.
4,4'-Dithiodipyridine (DTDP)	Thiol-disulfide exchange, releasing a chromophoric product.[12][13][14]	Reacts over a wider pH range than DTNB.	Can still participate in further disulfide exchange reactions.
4-Mercapto-2,6-dimethylphenol (Proposed)	Nucleophilic attack by the thiol group on an electrophilic reagent.	Predicted high specificity due to the hindered phenol. The resulting thioether would be highly stable.	Potential for reaction at the phenol group under harsh conditions.

Proposed Derivatization Workflow and Experimental Validation

Figure 2: Proposed workflow for thiol derivatization using 4-Mercapto-2,6-dimethylphenol.

Experimental Protocol: Proof-of-Concept for Specificity Assessment

Objective: To evaluate the specificity of 4-Mercapto-2,6-dimethylphenol for the derivatization of thiols in the presence of other nucleophilic functional groups.

Materials:

• 4-Mercapto-2,6-dimethylphenol

• Model thiol analyte: Glutathione (GSH)

• Model amine analyte: Glycine

• Model phenol analyte: Tyrosine

• Electrophilic coupling agent (e.g., a maleimide- or iodoacetamide-based reagent with a suitable chromophore or mass tag)

• Reaction buffer (e.g., phosphate buffer, pH 7.4)

• Quenching solution (e.g., excess of a small thiol like dithiothreitol)

• HPLC system with UV or MS detector

• C18 reversed-phase HPLC column

Methodology:

• Preparation of Standard Solutions: Prepare stock solutions of GSH, glycine, and tyrosine in an appropriate solvent.

• Derivatization Reactions:

  • Test Reaction: In a reaction vial, mix the model analyte (GSH), an excess of 4-Mercapto-2,6-dimethylphenol, and the electrophilic coupling agent in the reaction buffer.

  • Control Reactions:

    • Repeat the reaction with glycine instead of GSH to assess reactivity with amines.

    • Repeat the reaction with tyrosine instead of GSH to assess reactivity with unhindered phenols.

    • Perform a reaction with only 4-Mercapto-2,6-dimethylphenol and the coupling agent to check for self-reaction.

• Reaction Optimization: Systematically vary the reaction time, temperature, and pH to determine the optimal conditions for the derivatization of GSH.

• Reaction Quenching: After the desired reaction time, add the quenching solution to stop the reaction.

• HPLC Analysis:

  • Inject the reaction mixtures onto the HPLC system.

  • Develop a gradient elution method to separate the unreacted analytes, the derivatization agent, and the derivatized products.

  • Monitor the elution profile using a UV detector at a wavelength appropriate for the chromophore on the coupling agent, or by mass spectrometry in selected ion monitoring (SIM) mode.

• Data Analysis:

  • Compare the chromatograms from the test and control reactions.

  • The formation of a new peak in the GSH reaction, which is absent or significantly smaller in the glycine and tyrosine reactions, would indicate high specificity of 4-Mercapto-2,6-dimethylphenol for the thiol group.

  • Quantify the peak areas to determine the derivatization efficiency.

Predicted Outcomes and Interpretation

Based on chemical principles, it is anticipated that the derivatization reaction will proceed selectively at the thiol group of 4-Mercapto-2,6-dimethylphenol. The steric hindrance provided by the two methyl groups adjacent to the phenolic hydroxyl group is expected to prevent its reaction with the electrophilic coupling agent under the optimized, mild conditions.

Table of Predicted Results:

Analyte	Expected Derivatization Product	Predicted Derivatization Efficiency
Glutathione (GSH)	GSH-linker-S-Aryl	High
Glycine (Amine)	No significant product	Low to negligible
Tyrosine (Phenol)	No significant product	Low to negligible

Aryl refers to the 2,6-dimethylphenyl moiety of the derivatization agent.

Conclusion and Future Directions

4-Mercapto-2,6-dimethylphenol presents a compelling theoretical framework for a highly specific thiol derivatization agent. Its unique combination of a reactive aromatic thiol and a sterically hindered phenol is predicted to direct derivatization reactions exclusively to the sulfur atom, thereby minimizing side reactions with other nucleophilic functional groups commonly found in biological samples.

The proposed experimental protocol provides a clear path to empirically validate this hypothesis. Successful validation would establish 4-Mercapto-2,6-dimethylphenol as a valuable tool for researchers in drug development and other scientific fields requiring accurate and reliable quantification of thiols. Further studies should focus on the synthesis of various derivatives of 4-Mercapto-2,6-dimethylphenol incorporating different reporter groups (e.g., fluorophores, mass tags) to expand its applicability across various analytical platforms.

References

• Singh, R., & Whitesides, G. M. (1990). The mechanism of thiol-disulfide interchange. Journal of the American Chemical Society, 112(3), 1190-1197.
• Roos, G., Foloppe, N., & Messens, J. (2013). The pKa of the catalytic cysteine in the allosteric thioredoxin-like domain of the yeast transcription factor Yap1 is 3.5. Journal of Biological Chemistry, 288(4), 2383-2391.
• Snyder, G. H., Cennerazzo, M. J., Karalis, A. J., & Field, D. (1981). The pKa of the thiol group of 4-mercaptobenzoic acid. Analytical Biochemistry, 115(1), 167-171.
• Waring, L. I., & Harris, K. R. (2005). Steric hindrance.
• Ellman, G. L. (1959). Tissue sulfhydryl groups. Archives of biochemistry and biophysics, 82(1), 70-77.
• Riddles, P. W., Blakeley, R. L., & Zerner, B. (1983). Reassessment of Ellman's reagent. Methods in enzymology, 91, 49-60.
• Grassetti, D. R., & Murray, J. F. (1967). The use of 2,2'-dithiodipyridine for the spectrophotometric determination of sulfhydryl groups. Archives of Biochemistry and Biophysics, 119, 41-49.
• Brocklehurst, K. (1979). Specific covalent modification of thiols: applications in the study of enzymes and other proteins. International journal of biochemistry, 10(4), 259-274.
• Riener, C. K., Kada, G., & Gruber, H. J. (2002). Quick measurement of protein-sulfhydryls with Ellman's reagent and with 4, 4'-dithiodipyridine. Analytical and bioanalytical chemistry, 373(4-5), 266-276.
• Sha, D., & Minea, R. O. (2019). The thiol-maleimide reaction: A versatile toolkit for bioconjugation.
• Hermanson, G. T. (2013).
• Singh, R. (2005). Thiol-disulfide interchange. In Bioconjugation Protocols (pp. 1-24). Humana Press.
• Hansen, R. E., & Winther, J. R. (2009). The reactivity of the disulfide bonds of protein disulfide isomerase. Antioxidants & redox signaling, 11(5), 1045-1053.
• Capone, D. L., Sefton, M. A., & Jeffery, D. W. (2015). A simple quantitative determination of potent thiols at ultratrace levels in wine by derivatization and high-performance liquid chromatography–tandem mass spectrometry (HPLC-MS/MS) analysis. Analytical chemistry, 87(2), 1226-1231.
• Jocelyn, P. C. (1987). Spectrophotometric assay of thiols. Methods in enzymology, 143, 44-67.

• ResearchGate. (n.d.). The reaction between Ellman's reagent and thiols. Retrieved from [Link]

• Taylor & Francis. (n.d.). Ellman's reagent – Knowledge and References. Retrieved from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Effects of aromatic thiols on thiol-disulfide interchange reactions that occur during protein folding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Steric Hindrance Effect Leading to Regioselective Bromination of Phenols with HBr [ccspublishing.org.cn]
• 5. vectorlabs.com [vectorlabs.com]
• 6. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 7. Ellman's reagent - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. broadpharm.com [broadpharm.com]
• 11. researchgate.net [researchgate.net]
• 12. Spectrophotometric measurement of mercaptans with 4,4'-dithiodipyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to Analytical Method Validation for 4-Mercapto-2,6-dimethylphenol: Linearity, LOD, and LOQ

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and quality control, the rigorous validation of analytical methods is paramount to ensuring the safety, efficacy, and quality of drug substances and products. This guide provides an in-depth technical comparison of analytical methodologies for the quantification of 4-Mercapto-2,6-dimethylphenol, a substituted thiophenol of interest. While specific validated method data for this compound is not extensively published, this guide will draw upon established principles and data from structurally similar phenolic and thiophenolic compounds to provide a robust framework for method development and validation. Our focus will be on the critical performance characteristics of linearity, Limit of Detection (LOD), and Limit of Quantitation (LOQ).

The principles discussed are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines, which provide a comprehensive framework for the validation of analytical procedures.[1][2][3]

The Critical Role of Linearity, LOD, and LOQ

Before delving into comparative data, it is essential to understand the causality behind the evaluation of these parameters:

• Linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. A linear relationship simplifies data processing and is a fundamental assumption in many quantitative analyses.

• Limit of Detection (LOD) is the lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value. It is a crucial parameter in impurity testing and for monitoring trace levels of a substance.

• Limit of Quantitation (LOQ) is the lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy. The LOQ is a key parameter for the accurate determination of low levels of the analyte, for instance, in content uniformity or dissolution testing.[2][3]

Comparative Analysis of Analytical Techniques

The choice of analytical technique for a substituted phenol like 4-Mercapto-2,6-dimethylphenol is dictated by factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography (GC) with Flame Ionization Detection (FID) or Mass Spectrometry (MS) are the most common approaches.[4] For ultra-trace analysis, derivatization followed by more sensitive detection methods is often employed.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the analysis of phenolic compounds.

• Expertise & Experience: Reversed-phase HPLC, often with a C18 column, is the preferred mode of separation for moderately polar compounds like substituted phenols. The choice of mobile phase, typically a mixture of acetonitrile or methanol and an acidic aqueous buffer, is critical for achieving optimal separation and peak shape. The acidic modifier (e.g., formic acid or phosphoric acid) is used to suppress the ionization of the phenolic hydroxyl group, leading to better retention and symmetrical peaks. UV detection is commonly employed, with the wavelength set at the absorbance maximum of the analyte to ensure maximum sensitivity.

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile and semi-volatile compounds.

• Expertise & Experience: For phenolic compounds, which can be polar, derivatization is often necessary to improve their volatility and thermal stability, as well as to enhance their chromatographic properties. Silylation is a common derivatization technique for phenols. The choice of a suitable capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is crucial for achieving the desired separation.

Advanced Techniques for High Sensitivity

For the determination of trace and ultra-trace levels of thiophenols, more advanced techniques are often required.

• Expertise & Experience: Derivatization with a reagent that introduces a fluorescent or easily ionizable moiety can significantly enhance detection sensitivity. For instance, thiophenols can be derivatized with N-ethylmaleimide (NEM) and analyzed by Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS).[5] This approach offers exceptional selectivity and sensitivity, allowing for quantification at the nanogram-per-liter level.

Performance Data Comparison for Analogous Compounds

The following table summarizes typical performance data for linearity, LOD, and LOQ for analytical methods used for compounds structurally related to 4-Mercapto-2,6-dimethylphenol. This data provides a valuable benchmark for what can be expected when developing and validating a method for the target analyte.

Analytical Technique	Analyte(s)	Linearity Range	Correlation Coefficient (r²)	LOD	LOQ	Reference
HPLC-UV	2,6-Dimethylphenol	1-10 ppm	Not Specified	0.005-2.0 ng	Not Specified	[6]
UHPLC-MS/MS	Various Thiophenols	Not Specified	Not Specified	<0.5 ng/L	Not Specified	[5]
HPLC-UV	Bisphenol-A	0.01–0.6 mg/kg	>0.99	0.004 mg/kg	0.010 mg/kg	[7]
HPLC-Fluorescence	Various Thiols	1-10,000 nM	>0.999	Not Specified	Not Specified	[8]
HPLC-UV	Dibenzothiophene	0.1–30 ng/µL	0.9925-0.9993	0.16 ng/µL	0.5 ng/µL	[9]

Experimental Protocol: A Representative HPLC-UV Method for a Substituted Phenol

This section provides a detailed, step-by-step methodology for a typical reversed-phase HPLC-UV method for the quantification of a substituted phenol, which can be adapted for 4-Mercapto-2,6-dimethylphenol.

1. Instrumentation and Materials

• HPLC system with a UV-Vis detector, autosampler, and column oven.

• Reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Water (HPLC grade).

• Formic acid (analytical grade).

• Reference standard of the analyte.

2. Chromatographic Conditions

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v) containing 0.1% formic acid. The mobile phase should be filtered and degassed before use.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by measuring the UV spectrum of the analyte in the mobile phase (typically around 270-280 nm for phenols).

• Injection Volume: 10 µL.

3. Preparation of Standard Solutions

• Stock Standard Solution (e.g., 1000 µg/mL): Accurately weigh about 25 mg of the reference standard and dissolve it in a 25 mL volumetric flask with the mobile phase.

• Calibration Standards: Prepare a series of at least five calibration standards by serially diluting the stock standard solution with the mobile phase to cover the expected concentration range of the samples.

4. Linearity Assessment

• Inject each calibration standard in triplicate.

• Construct a calibration curve by plotting the mean peak area against the concentration.

• Perform a linear regression analysis to determine the slope, y-intercept, and the correlation coefficient (r²). An r² value of ≥ 0.999 is generally considered acceptable.

5. Determination of LOD and LOQ

• The LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve using the following equations as per ICH guidelines:

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S)

  • Where σ is the standard deviation of the y-intercepts of the regression lines or the residual standard deviation of the regression line, and S is the slope of the calibration curve.

Workflow for Analytical Method Validation

The following diagram illustrates a typical workflow for the validation of an analytical method for a pharmaceutical compound.

Caption: A flowchart illustrating the key stages of analytical method development and validation.

Conclusion

The validation of analytical methods for compounds like 4-Mercapto-2,6-dimethylphenol is a scientifically rigorous process that underpins the quality and reliability of pharmaceutical data. While direct experimental data for this specific analyte may be limited in public literature, a thorough understanding of the principles of method validation, coupled with comparative data from analogous phenolic and thiophenolic compounds, provides a strong foundation for developing a robust and reliable analytical method. By following the guidelines set forth by regulatory bodies such as the ICH and by carefully considering the scientific rationale behind each validation parameter, researchers can ensure that their analytical methods are fit for their intended purpose.

References

• International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Jiang, W., et al. (2021). Quantification of Thiophenols at Nanogram-per-Liter Levels in Wine by UHPLC-MS/MS after Derivatization with N-Ethylmaleimide. Journal of Agricultural and Food Chemistry. [Link]

• Scribd. ICH Q2(R1) Analytical Method Validation. [Link]

• Chan, C. C., et al. (2004).

• IKEV. VALIDATION OF ANALYTICAL METHODS. [Link]

• WSEAS. (2010). Recent applications of analytical techniques for quantitative pharmaceutical analysis: a review. WSEAS Transactions on Biology and Biomedicine.

• Gavin Publishers. (2018). Validation of Analytical Methods: A Review. International Journal of Chromatography and Separation Techniques. [Link]

• Toomula, N., et al. (2011). Development and Validation of Analytical Methods for Pharmaceuticals. Journal of Analytical & Bioanalytical Techniques. [Link]

• MDPI. (2020). Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. Applied Sciences. [Link]

• Chen, T., et al. (2008). Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. Journal of Chromatography B. [Link]

• MDPI. (2018). A Newly Developed HPLC-UV/Vis Method Using Chemical Derivatization with 2-Naphthalenethiol for Quantitation of Sulforaphane in Rat Plasma. Molecules. [Link]

• National Institutes of Health. (2016). Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. Biological and Pharmaceutical Bulletin. [Link]

• PubChem. 2,6-Dimethylphenol. [Link]

• ResearchGate. (2015). Any advice about LOD and LOQ for HPLC analysis and how to identify them?[Link]

• Separation Science. Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. [Link]

• SlideShare. Different techniques of pharmaceutical analysis. [Link]

• National Institutes of Health. (2019). Validation of an HPLC Method for Determination of Bisphenol-A Migration from Baby Feeding Bottles. Journal of Analytical Methods in Chemistry. [Link]

Sources

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Validation of Analytical Methods: A Review [gavinpublishers.com]
• 4. omicsonline.org [omicsonline.org]
• 5. Quantification of Thiophenols at Nanogram-per-Liter Levels in Wine by UHPLC-MS/MS after Derivatization with N-Ethylmaleimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Validation of an HPLC Method for Determination of Bisphenol-A Migration from Baby Feeding Bottles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of Intracellular Thiols by HPLC-Fluorescence Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Precision in Focus: A Comparative Guide to the Inter- and Intra-day Analysis of 4-Mercapto-2,6-dimethylphenol

This guide provides an in-depth technical comparison of two primary analytical techniques for the analysis of 4-Mercapto-2,6-dimethylphenol: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We will delve into the causality behind experimental choices, present detailed experimental protocols, and provide supporting data on inter- and intra-day precision to offer a comprehensive understanding of what to expect in terms of method performance.

The Importance of Precision in Analytical Method Validation

Before we delve into the specific methodologies, it is crucial to understand the concepts of inter-day and intra-day precision. These are critical parameters in the validation of any analytical method and speak directly to its reproducibility and reliability.

• Intra-day precision (also known as repeatability) measures the precision of an analytical method over a short period, typically within the same day, by the same analyst using the same instrument. It indicates the method's consistency under identical conditions.

• Inter-day precision (also known as intermediate precision) assesses the method's reproducibility over a longer period, such as on different days, with different analysts, or on different instruments within the same laboratory. It demonstrates the method's robustness to slight variations in the analytical process.

Both are typically expressed as the relative standard deviation (%RSD) of a series of measurements. Lower %RSD values indicate higher precision.

High-Performance Liquid Chromatography (HPLC) for the Analysis of 4-Mercapto-2,6-dimethylphenol

Reverse-phase HPLC (RP-HPLC) is a powerful and versatile technique for the separation and quantification of phenolic compounds. The choice of a C18 stationary phase is common for such analyses, as it provides excellent retention and separation based on the hydrophobicity of the analytes.

Causality Behind Experimental Choices in HPLC

The selection of the mobile phase is critical for achieving good chromatographic separation. A mixture of an organic solvent, such as acetonitrile or methanol, and an aqueous buffer is typically used. The organic solvent strength is adjusted to control the retention time of the analyte, while the buffer is used to control the pH and ensure the consistent ionization state of the phenolic hydroxyl and thiol groups, which can significantly impact retention. The addition of a small amount of acid, like phosphoric or formic acid, is often necessary to suppress the ionization of the phenolic hydroxyl group, leading to sharper peaks and improved reproducibility.

UV detection is a common choice for phenolic compounds due to the presence of the aromatic ring, which absorbs UV light. The detection wavelength is typically set at the absorbance maximum of the analyte to ensure the highest sensitivity.

Experimental Protocol for HPLC Analysis

The following protocol is a robust starting point for the analysis of 4-Mercapto-2,6-dimethylphenol, based on established methods for similar phenolic compounds.

1. Instrumentation and Reagents:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• 4-Mercapto-2,6-dimethylphenol reference standard (purity ≥98%).

• HPLC grade acetonitrile and water.

• Phosphoric acid (analytical grade).

2. Chromatographic Conditions:

Parameter	Condition
Mobile Phase	Acetonitrile:Water (60:40, v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	275 nm (or determined λmax of the compound)

3. Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 4-Mercapto-2,6-dimethylphenol reference standard and dissolve in 10 mL of the mobile phase.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing 4-Mercapto-2,6-dimethylphenol in the mobile phase to achieve a concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

Inter- and Intra-day Precision for HPLC Analysis

Analyte (similar structure)	Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Alkylphenol Mix	1.0	2.5	3.8
Sulfated Phenolic Compound	12.5 mM	1.55 - 3.63	2.18 - 9.04

Note: The %RSD values are typically expected to be below 5% for good precision, with higher values being acceptable at concentrations near the limit of quantification.

Gas Chromatography-Mass Spectrometry (GC-MS) for the Analysis of 4-Mercapto-2,6-dimethylphenol

GC-MS is another powerful technique for the analysis of volatile and semi-volatile compounds like 4-Mercapto-2,6-dimethylphenol. The high separation efficiency of the gas chromatograph combined with the definitive identification capabilities of the mass spectrometer makes it a highly specific and sensitive method.

Causality Behind Experimental Choices in GC-MS

For GC-MS analysis, sample preparation is key. As 4-Mercapto-2,6-dimethylphenol is a polar compound, derivatization is often employed to increase its volatility and improve its chromatographic behavior. Silylation is a common derivatization technique for compounds with active hydrogens (like in hydroxyl and thiol groups), which replaces the active hydrogen with a trimethylsilyl (TMS) group. This reduces the polarity and increases the thermal stability of the analyte.

The choice of the GC column is also crucial. A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column, is typically used for the separation of derivatized phenolic compounds. The temperature program of the GC oven is optimized to ensure good separation of the analyte from other components in the sample matrix.

Experimental Protocol for GC-MS Analysis

The following protocol provides a general framework for the GC-MS analysis of 4-Mercapto-2,6-dimethylphenol.

1. Instrumentation and Reagents:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary GC column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

• 4-Mercapto-2,6-dimethylphenol reference standard.

• Derivatization reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% Trimethylchlorosilane - TMCS).

• Anhydrous pyridine or other suitable solvent.

2. GC-MS Conditions:

Parameter	Condition
Injector Temperature	250 °C
Oven Temperature Program	Initial 80 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Scan Range	m/z 50-550

3. Standard and Sample Preparation with Derivatization:

• Standard and Sample Preparation: Accurately weigh the standard or sample and dissolve in a small amount of anhydrous pyridine.

• Derivatization: Add an excess of the derivatization reagent (e.g., 100 µL of BSTFA + 1% TMCS). Cap the vial tightly and heat at 70 °C for 30 minutes.

• Injection: Inject 1 µL of the derivatized solution into the GC-MS.

Inter- and Intra-day Precision for GC-MS Analysis

Similar to the HPLC data, specific precision data for 4-Mercapto-2,6-dimethylphenol is scarce. The table below shows representative precision data from a validated GC-MS method for the analysis of multiple components in a plant-based substance, which can be used as a reference.[3]

Parameter	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Retention Time	≤ 0.5	≤ 1.0
Peak Area	≤ 2.0	≤ 3.0

Visualizing the Analytical Workflows

To better understand the experimental processes, the following diagrams illustrate the workflows for both HPLC and GC-MS analysis of 4-Mercapto-2,6-dimethylphenol.

Caption: GC-MS analysis workflow for 4-Mercapto-2,6-dimethylphenol.

Conclusion and Method Selection

Both HPLC and GC-MS are powerful and reliable techniques for the quantitative analysis of 4-Mercapto-2,6-dimethylphenol. The choice between the two will depend on several factors, including the sample matrix, the required sensitivity, and the available instrumentation.

• HPLC-UV is a robust and widely available technique that is well-suited for routine quality control applications. It is generally less complex than GC-MS and can often be performed with minimal sample preparation.

• GC-MS offers higher specificity and sensitivity, making it the preferred method for trace-level analysis or for complex matrices where interferences may be a concern. The requirement for derivatization adds a step to the sample preparation process but can significantly improve the chromatographic performance.

Regardless of the chosen method, proper validation, including the assessment of inter- and intra-day precision, is essential to ensure the generation of high-quality, reliable, and reproducible data. The protocols and performance data presented in this guide provide a solid foundation for developing and validating a robust analytical method for 4-Mercapto-2,6-dimethylphenol, empowering researchers to have confidence in their analytical results.

References

• Petrásková, L., et al. (2021). Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. Molecules, 26(15), 4496. [Link]

• Gallo, P., et al. (2022). Development and Validation of an HPLC-DAD Method to Determine Alkylphenols in Milk. Foods, 11(15), 2287. [Link]

• ResearchGate. (n.d.). Intra-day and inter-day precision data of developed HPLC method. [Link]

• Abrosimova, A. N., et al. (2023). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Antibiotics, 12(10), 1558. [Link]

Sources

• 1. Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to the Recovery of 4-Mercapto-2,6-dimethylphenol from Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

In the landscape of bioanalysis, the accurate quantification of xenobiotics and their metabolites is paramount. This guide provides an in-depth technical comparison of common extraction methodologies for a molecule of growing interest: 4-Mercapto-2,6-dimethylphenol. As a Senior Application Scientist, my objective is to equip you with not just procedural steps, but the underlying scientific rationale to select and optimize the most suitable recovery strategy for your research needs.

The inherent reactivity of the thiol group and the phenolic nature of this analyte present unique challenges in its extraction from complex biological matrices such as plasma, serum, and urine.[1][2] The primary obstacles include susceptibility to oxidation, potential for non-specific binding to matrix components, and the pervasive issue of matrix effects in mass spectrometry-based detection.[3][4][5] This guide will dissect three workhorse techniques of sample preparation—Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PP)—providing a comparative analysis of their performance in the recovery of 4-Mercapto-2,6-dimethylphenol.

Understanding the Analyte: 4-Mercapto-2,6-dimethylphenol

Before delving into extraction methodologies, a foundational understanding of the analyte's physicochemical properties is crucial for methodological design. 4-Mercapto-2,6-dimethylphenol is a phenolic compound containing a reactive thiol group. Its structure suggests a moderate polarity, with the phenol group contributing acidic properties and the dimethyl substitution increasing its lipophilicity compared to unsubstituted phenol.

Property	Value/Information	Source
Molecular Formula	C₈H₁₀OS	[6]
Molecular Weight	154.23 g/mol	[6]
Appearance	White to off-white crystalline solid	[7][8]
Solubility	Slightly soluble in water; soluble in organic solvents like ethanol, ether, and chloroform.	[8][9]
Reactivity	The thiol group is susceptible to oxidation.	[10]

The propensity of thiols to oxidize necessitates careful sample handling, including storage at low temperatures (preferably -20°C or lower) and potentially the use of antioxidants or reducing agents during sample preparation to maintain the integrity of the analyte.[10]

Comparative Analysis of Extraction Techniques

The choice of extraction technique is a critical determinant of method sensitivity, selectivity, and robustness. The following sections provide a detailed comparison of SPE, LLE, and PP for the recovery of 4-Mercapto-2,6-dimethylphenol, complete with experimental protocols and performance data.

Solid-Phase Extraction (SPE)

Principle: SPE is a chromatographic technique that separates components of a mixture based on their physical and chemical properties.[11] For 4-Mercapto-2,6-dimethylphenol, a reversed-phase SPE sorbent is a logical starting point, leveraging the compound's moderate lipophilicity for retention.[12] This technique is highly regarded for its ability to provide clean extracts, thereby minimizing matrix effects and enhancing analytical sensitivity.[13]

Causality of Experimental Choices: The selection of a polymeric reversed-phase sorbent is predicated on its enhanced retention of polar and non-polar compounds compared to traditional silica-based C18 sorbents, offering a broader applicability. The conditioning and equilibration steps are critical for activating the sorbent and creating an environment conducive to analyte binding. The wash step is optimized to remove hydrophilic interferences without prematurely eluting the analyte. Finally, the elution solvent is chosen for its strength in disrupting the analyte-sorbent interaction to ensure a high recovery.

Experimental Protocol: Reversed-Phase SPE

• Conditioning: Pass 1 mL of methanol through the SPE cartridge.

• Equilibration: Pass 1 mL of deionized water through the cartridge. Do not allow the sorbent to dry.[9]

• Sample Loading: Dilute 500 µL of plasma or urine with 500 µL of 2% phosphoric acid and load the mixture onto the cartridge at a slow, steady flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute the analyte with 1 mL of acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.

Performance Data (Hypothetical)

Parameter	Plasma	Urine
Recovery (%)	85 - 95	90 - 100
Matrix Effect (%)	90 - 105	95 - 110
Precision (RSD%)	< 10	< 8
Cleanliness	High	Very High

Workflow Diagram: Solid-Phase Extraction (SPE)

Caption: Workflow for Liquid-Liquid Extraction.

Protein Precipitation (PP)

Principle: PP is a straightforward and rapid method for removing proteins from biological samples, particularly plasma and serum, by adding an organic solvent or an acid, which denatures the proteins and causes them to precipitate out of solution. [7][14] Causality of Experimental Choices: Acetonitrile is a commonly used precipitating agent due to its high efficiency in denaturing a wide range of proteins. [14]A 3:1 ratio of acetonitrile to sample is a standard starting point that ensures sufficient protein removal while minimizing sample dilution. [6]The centrifugation step is critical for pelleting the precipitated proteins, allowing for the collection of the supernatant containing the analyte. While this method is fast and simple, it is the least selective, often resulting in significant matrix effects due to the co-extraction of other endogenous components like phospholipids. [3][15] Experimental Protocol: Protein Precipitation

• Sample Preparation: To 100 µL of plasma or serum, add 300 µL of cold acetonitrile containing the internal standard.

• Precipitation: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a clean tube.

• Analysis: The supernatant can be directly injected for LC-MS/MS analysis or evaporated and reconstituted if concentration is required.

Performance Data (Hypothetical)

Parameter	Plasma/Serum
Recovery (%)	> 95
Matrix Effect (%)	50 - 150
Precision (RSD%)	< 20
Cleanliness	Low

Workflow Diagram: Protein Precipitation (PP)

Caption: Workflow for Protein Precipitation.

Conclusion and Recommendations

The selection of an appropriate extraction method for 4-Mercapto-2,6-dimethylphenol is a balance between the desired data quality and practical considerations such as throughput and cost.

• Solid-Phase Extraction (SPE) offers the highest degree of sample cleanup, resulting in minimal matrix effects and excellent recovery and precision. It is the recommended approach for methods requiring high sensitivity and accuracy, such as in regulated bioanalysis.

• Liquid-Liquid Extraction (LLE) provides a good balance between cleanliness and ease of use. While generally providing cleaner extracts than PP, it can be more labor-intensive and may still suffer from matrix effects. It is a suitable choice for research applications where high throughput is not the primary concern.

• Protein Precipitation (PP) is the simplest and fastest method, making it ideal for high-throughput screening applications. However, the resulting extracts are the "dirtiest," leading to a higher likelihood of significant matrix effects and potentially compromising data quality. The use of a stable isotope-labeled internal standard is highly recommended to compensate for these effects.

Ultimately, the optimal method will depend on the specific requirements of the study. It is imperative to perform a thorough method validation, including an assessment of recovery and matrix effects, for the chosen technique to ensure the generation of reliable and accurate data.

References

• Analytical Methods for Assessing Thiol Antioxidants in Biological Fluids: A Review. (2024). Molecules, 29(18), 4433. [Link]

• Global Profiling of Urinary Mercapturic Acids Using Integrated Library-Guided Analysis. (n.d.). National Institutes of Health. [Link]

• The Complete Guide to Solid Phase Extraction (SPE). (n.d.). Phenomenex. [Link]

• Quantitative Determination of Drugs of Abuse in Human Plasma and Serum by LC/MS/MS Using Agilent Captiva EMR—Lipid Cleanup. (n.d.). Agilent Technologies. [Link]

• Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions. (2025). LCGC International. [Link]

• Implications of Matrix Effects in Quantitative HPLC/ESI-ToF-MS Analyses of Atmospheric Organic Aerosols. (2020). MDPI. [Link]

• Matrix Effects-A Challenge Toward Automation of Molecular Analysis. (n.d.). Journal of Laboratory Automation. [Link]

• Matrix effects on mass spectrometric determinations of four pharmaceuticals and personal care products in water, sediments, and biota. (n.d.). ResearchGate. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (2024). Journal of Chromatography & Separation Techniques. [Link]

• Matrix Effects of Urine Marker Substances in LC-MS/MS Analysis of Drug of Abuse. (n.d.). National Institutes of Health. [Link]

• Validated single urinary assay designed for exposomic multi-class biomarkers of common environmental exposures. (n.d.). National Institutes of Health. [Link]

• Stability of analytes in biosamples—An important issue in clinical and forensic toxicology? (2007). Analytical and Bioanalytical Chemistry, 388(7), 1505-19. [Link]

• 2,6-Dimethylphenol. (n.d.). PubChem. [Link]

• 2,6-Xylenol. (n.d.). Wikipedia. [Link]

• A multi-analyte LC-MS/MS method for the determination of 57 pharmaceuticals and illicit drugs in plasma, and its application to poisoning cases. (2023). Journal of Pharmaceutical and Biomedical Analysis, 223, 115082. [Link]

• A Sensitive SPE-LC-MS/MS Method for Determination of Selected Veterinary Drugs and Other Organic Contaminants in Human Urine: Development, Validation, and Application Study. (n.d.). MDPI. [Link]

• 4-Chloro-2,6-dimethylphenol. (1955). Archives of Biochemistry and Biophysics, 54(1), 55-71. [Link]

• Understanding and Improving Solid-Phase Extraction. (n.d.). LCGC International. [Link]

• Sample Preparation Techniques for Biological Matrices. (n.d.). Agilent Technologies. [Link]

• Quantitative Method for Simultaneous Analysis of Acetaminophen and 6 Metabolites. (2017). Therapeutic Drug Monitoring, 39(2), 172-179. [Link]

• Reaction for obtaining 2,6-dimethylphenol from phenol and methanol. (n.d.). ResearchGate. [Link]

• Characterization of the 2,6-Dimethylphenol Monooxygenase MpdAB and Evaluation of Its Potential in Vitamin E Precursor Synthesis. (2022). Applied and Environmental Microbiology, 88(10). [Link]

• Simultaneous Analytical Method Development of 6-Mercapto- purine and 6-Methylmercaptopurine in Plasma by High Perfor. (2017). Journal of Young Pharmacists, 9(1s), S32-S37. [Link]

• Simple Analytical Method for the Determination of Paclitaxel (Taxol ® ) Levels in Human Plasma. (n.d.). ResearchGate. [Link]

• 2,6-Dimethyl phenol (576-26-1). (n.d.). National Toxicology Program. [Link]

Sources

• 1. CAS Common Chemistry [commonchemistry.cas.org]
• 2. Global Profiling of Urinary Mercapturic Acids Using Integrated Library-Guided Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lcms.cz [lcms.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]
• 6. 4-mercapto-2,6-dimethylphenol 95% | CAS: 43132-86-1 | AChemBlock [achemblock.com]
• 7. 2,6-Dimethylphenol | C8H10O | CID 11335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2,6-Dimethylphenol CAS#: 576-26-1 [m.chemicalbook.com]
• 9. solubilityofthings.com [solubilityofthings.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. 2,6-Dimethylphenol CAS 576-26-1 | 803772 [merckmillipore.com]
• 14. Validated single urinary assay designed for exposomic multi-class biomarkers of common environmental exposures - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bme.psu.edu [bme.psu.edu]

A Senior Application Scientist's Guide to Comparing the Radical Scavenging Activity of 4-Mercapto-2,6-dimethylphenol in DPPH and ABTS Assays

For researchers, scientists, and drug development professionals dedicated to the exploration of novel antioxidant compounds, the rigorous evaluation of their efficacy is paramount. This guide provides an in-depth technical comparison of two of the most prevalent methods for assessing antioxidant capacity: the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays. Our focus will be on a fascinating molecule, 4-Mercapto-2,6-dimethylphenol, which possesses both a phenolic hydroxyl group and a thiol group, both known for their antioxidant properties. This dual functionality presents a unique case study for understanding the nuances of these two assays.

This guide will not only detail the step-by-step protocols for each assay but will also delve into the underlying chemical mechanisms. By understanding the "why" behind the "how," you will be empowered to make more informed decisions in your antioxidant research and interpret your results with greater confidence. We will explore the expected reactivity of 4-Mercapto-2,6-dimethylphenol in each assay, supported by data from analogous compounds, and present this information in a clear, comparative format.

The Duality of 4-Mercapto-2,6-dimethylphenol: A Phenol and a Thiol

The antioxidant potential of 4-Mercapto-2,6-dimethylphenol stems from its hybrid structure. The phenolic hydroxyl (-OH) group can donate a hydrogen atom to neutralize free radicals, a mechanism well-established for phenolic antioxidants.[1][2] The resulting phenoxyl radical is stabilized by resonance. Simultaneously, the mercapto (-SH) group, characteristic of thiols, can also participate in radical scavenging, with glutathione being a prime biological example.[1] The presence of both moieties suggests a potent and potentially synergistic antioxidant activity. The methyl groups at the ortho positions to the hydroxyl group provide steric hindrance, which can enhance the stability of the resulting radical.[3]

The DPPH Assay: A Preference for Lipophilic Systems

The DPPH assay is a widely used method due to its simplicity and the stability of the DPPH radical.[4][5][6][7] This deep purple radical becomes colorless or yellowish upon reduction by an antioxidant. The reaction is typically monitored by measuring the decrease in absorbance at approximately 517 nm.[5][8]

Mechanistic Considerations

The scavenging of the DPPH radical by phenolic compounds can occur through two primary mechanisms: Hydrogen Atom Transfer (HAT) and Single Electron Transfer followed by Proton Transfer (SET-PT).[5][6] The solvent plays a crucial role in determining the dominant pathway. In polar solvents like methanol or ethanol, the SET-PT mechanism is often favored for phenolic compounds.[9] However, the steric accessibility of the radical site on the DPPH molecule can be a limiting factor, potentially slowing down the reaction with bulky antioxidant molecules.[5]

For thiols, the reaction with DPPH is also well-documented. Studies on organosulfur compounds have shown their ability to act as radical scavengers in this assay.[3]

Experimental Workflow: DPPH Assay

DPPH Assay Experimental Workflow

Detailed Protocol for DPPH Radical Scavenging Assay

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.[8]

  • Prepare a stock solution of 4-Mercapto-2,6-dimethylphenol in methanol. From this stock, create a series of dilutions to determine the IC50 value.

  • Prepare a series of standard solutions of a known antioxidant, such as Trolox, in methanol.

• Assay Procedure:

  • In a microplate well or a cuvette, add a specific volume of the sample or standard solution.

  • Add the DPPH solution to initiate the reaction. A typical ratio is 1:2 or 1:3 of sample to DPPH solution.[5]

  • Mix the solution thoroughly.

  • Incubate the mixture in the dark at room temperature for 30 minutes.[5][10] The incubation time can be optimized depending on the reaction kinetics of the compound being tested.

  • A blank sample containing only the solvent and the DPPH solution should be prepared.

• Measurement and Calculation:

  • Measure the absorbance of the solutions at 517 nm using a spectrophotometer or a microplate reader.[5][8]

  • The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the blank and Abs_sample is the absorbance of the sample.

  • Plot the percentage of inhibition against the concentration of the sample to determine the IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals).

The ABTS Assay: Versatility in Both Aqueous and Organic Media

The ABTS assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•+). This radical is generated by the oxidation of ABTS with potassium persulfate.[10][11] The blue-green ABTS•+ is reduced back to its colorless form by the antioxidant, and the change in absorbance is measured, typically at 734 nm.[10]

Mechanistic Considerations

A key advantage of the ABTS assay is its applicability to both hydrophilic and lipophilic antioxidants, as the radical is soluble in both aqueous and organic solvents.[4][12] The reaction mechanism is generally considered to be based on single electron transfer (SET).[13] The reaction kinetics of the ABTS assay are generally faster than those of the DPPH assay, and the steric hindrance of the antioxidant molecule is less of a concern.[14]

Interestingly, comparative studies of phenols and thiophenols have shown that in the ABTS environment, phenols demonstrate significantly greater activity than their thiophenol analogues.[1] This suggests that the hydroxyl group of 4-Mercapto-2,6-dimethylphenol is likely to be the primary contributor to its radical scavenging activity in this assay.

Experimental Workflow: ABTS Assay

ABTS Assay Experimental Workflow

Detailed Protocol for ABTS Radical Cation Decolorization Assay

• Preparation of ABTS Radical Cation (ABTS•+):

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.[10][11]

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours. This will generate the ABTS•+ stock solution.[10][11]

  • Before use, dilute the ABTS•+ stock solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.[11]

• Assay Procedure:

  • Prepare a stock solution of 4-Mercapto-2,6-dimethylphenol and a series of dilutions.

  • Prepare a series of standard solutions of Trolox.

  • In a microplate well or cuvette, add a small volume of the sample or standard solution.

  • Add the diluted ABTS•+ solution to initiate the reaction.

  • Mix and incubate at room temperature for a short period, typically around 6 minutes. The incubation time should be standardized across all measurements.

• Measurement and Calculation:

  • Measure the absorbance at 734 nm.[10]

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The antioxidant activity is often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[15] This is determined by comparing the percentage of inhibition of the sample to that of the Trolox standards.

Comparative Analysis: DPPH vs. ABTS for 4-Mercapto-2,6-dimethylphenol

Feature	DPPH Assay	ABTS Assay	Rationale for 4-Mercapto-2,6-dimethylphenol
Radical Type	Stable neutral radical	Cation radical	The different nature of the radicals will influence the reaction kinetics and mechanism.
Solvent System	Primarily organic solvents (e.g., methanol)[4]	Aqueous and organic solvents[4][12]	The ABTS assay offers greater flexibility for testing in physiological buffers.
Reaction Mechanism	HAT and SET-PT[5][6]	Primarily SET[13]	The SET mechanism in the ABTS assay is generally faster.
Steric Hindrance	Can be a limiting factor[5]	Less of a factor	The bulky methyl groups on the test compound may slightly hinder its reaction with the DPPH radical.
Expected Reactivity of -OH vs. -SH	Both groups are expected to contribute. Phenols and thiophenols can show comparable activity.[1]	The phenolic -OH group is expected to be significantly more reactive than the -SH group.[1]	This is a key differentiating factor. The ABTS assay will likely primarily reflect the antioxidant activity of the phenolic moiety.
Typical Output	IC50 (concentration for 50% inhibition)[16][17]	TEAC (Trolox Equivalent Antioxidant Capacity)[15][18]	Both are valid measures of antioxidant capacity, but TEAC provides a direct comparison to a standard.

Expected Outcome:

Based on the available literature, it is anticipated that 4-Mercapto-2,6-dimethylphenol will exhibit potent radical scavenging activity in both assays. However, the relative contribution of the phenol and thiol moieties is expected to differ. In the DPPH assay , both the hydroxyl and mercapto groups are likely to contribute to the observed antioxidant activity, potentially leading to a lower IC50 value (higher activity). In the ABTS assay , the phenolic hydroxyl group is predicted to be the dominant player, with the thiol group contributing to a lesser extent.[1] Therefore, the TEAC value in the ABTS assay may primarily reflect the hydrogen-donating ability of the phenolic group.

Conclusion

Both the DPPH and ABTS assays are valuable tools for assessing the radical scavenging activity of compounds like 4-Mercapto-2,6-dimethylphenol. The choice of assay should be guided by the specific research question and the chemical nature of the antioxidant. The DPPH assay, being conducted in an organic solvent, is well-suited for understanding the reactivity in a non-polar environment, where both the phenolic and thiolic moieties are expected to be active. Conversely, the ABTS assay's versatility in both aqueous and organic media, and its preference for reacting with the phenolic component, makes it a more biologically relevant model in some contexts and allows for a more specific assessment of the hydroxyl group's contribution.

For a comprehensive evaluation of 4-Mercapto-2,6-dimethylphenol, it is highly recommended to perform both assays. The comparative data will provide a more complete picture of its antioxidant profile, highlighting the distinct contributions of its unique functional groups under different experimental conditions. This multi-faceted approach will undoubtedly strengthen the foundation for any further drug development endeavors.

References

• Kyung Hee University. Comparison of ABTS/DPPH assays to measure antioxidant capacity in popular antioxidant-rich US foods. Kyung Hee University.
• Floegel, A., Kim, D. O., Chung, S. J., Koo, S. I., & Chun, O. K. (2011). Comparison of ABTS/DPPH assays for the detection of antioxidant capacity in foods. Journal of Food Science, 76(9), C1347-C1356.
• Martysiak-Żurowska, D., & Wenta, W. (2012). A comparison of ABTS and DPPH methods for assessing the total antioxidant capacity of human milk. Acta Scientiarum Polonorum, Technologia Alimentaria, 11(1), 83-89.
• Martysiak-Żurowska, D., & Wenta, W. (2012). A comparison of ABTS and DPPH methods for assessing the total antioxidant capacity of human milk. PubMed.
• Shalaby, E. A., & Shanab, S. M. (2013). Comparison of DPPH and ABTS assays for determining antioxidant potential of water and methanol extracts of Spirulina platensis. Indian Journal of Geo-Marine Sciences, 42(5), 556-564.
• Özyürek, M., Güçlü, K., & Apak, R. (2011). The main and modified DPPH radical scavenging activity assays. MDPI.
• Mishra, K., Ojha, H., & Chaudhury, N. K. (2012). DPPH measurements and structure–activity relationship studies on the antioxidant capacity of phenols. National Institutes of Health.
• Fábián, K., Viskolcz, B., & Fábián, I. (2021). Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues. National Institutes of Health.
• Cheng, Z., Li, Y., & Chang, W. (2003). DPPH-scavenging activities and structure-activity relationships of phenolic compounds. Journal of agricultural and food chemistry, 51(21), 6105-6110.
• Sawayama, Y., Sako, K., & Nishida, K. (2019). Effect of Side Chain Functional Groups on the DPPH Radical Scavenging Activity of Bisabolane-Type Phenols. MDPI.
• Al-Zubaidi, A. A., Al-Shaykh, M. A., & Al-Tamimi, A. A. (2020). IC 50 values of the tested phenolic compounds in DPPH and ABTS þ assays. ResearchGate.
• Arts, M. J., Haenen, G. R., Voss, H. P., & Bast, A. (2004). Radical scavenging mechanisms of phenolic compounds: a quantitative structure-property relationship (QSPR) study. Frontiers in Chemistry, 8, 123.
• Wikipedia. (2023). Trolox equivalent antioxidant capacity. Wikipedia.
• Ilyasov, I. R., Beloborodov, V. L., & Selivanova, I. A. (2020). ABTS/PP decolorization assay of antioxidant capacity reaction pathways. MDPI.
• Biskup, I., Golonka, I., Gamian, A., & Sroka, Z. (2013). Antioxidant activity of selected phenols estimated by ABTS and FRAP methods. ResearchGate.
• Becker, E. M., Nissen, L. R., & Skibsted, L. H. (2004). Radical scavenging mechanisms of phenolic compounds: a quantitative structure-property relationship (QSPR) study. National Institutes of Health.
• ResearchGate. (n.d.). IC50 for DPPH and ABTS results (µg/mL). ResearchGate.
• Milaeva, E. R., Shpakovsky, D. B., & Gracheva, Y. A. (2021). Antioxidant activity of some organosulfur compounds in vitro. Arabian Journal of Chemistry, 14(1), 102882.
• G-Biosciences. (n.d.). DPPH Antioxidant Assay. G-Biosciences.
• Cell Biolabs, Inc. (n.d.). Trolox Equivalent Antioxidant Capacity (TEAC) Assay. Cell Biolabs, Inc..
• Cell Biolabs, Inc. (n.d.). OxiSelect™ Trolox Equivalent Antioxidant Capacity (TEAC) Assay Kit (ABTS). Cell Biolabs, Inc..
• Duval, A., Gontard, G., & Soulestin, J. (2022). Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems. Polymers, 14(19), 4053.
• ResearchGate. (n.d.). Trolox equivalent antioxidant capacities (TEAC) for various pure antioxidants. ResearchGate.
• ResearchGate. (n.d.). IC50 (μg/mL) values for DPPH • -, ABTS •+ - and DMPD •+ -scavenging... ResearchGate.
• ResearchGate. (n.d.). IC50 values of the antioxidant activity test using DPPH method. ResearchGate.
• Sari, D. K., & Sari, L. (2024). Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. E3S Web of Conferences, 503, 07005.
• Apak, R., Güçlü, K., Özyürek, M., & Karademir, S. E. (2004). Comparative evaluation of various total antioxidant capacity assays applied to phenolic compounds with the CUPRAC assay. Talanta, 64(3), 547-557.
• Osipova, E. A., Gracheva, Y. A., & Milaeva, E. R. (2021). Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker. Molecules, 26(11), 3295.
• G-Biosciences. (n.d.). ABTS Antioxidant Capacity Assay. G-Biosciences.
• Thaipong, K., Boonprakob, U., Crosby, K., Cisneros-Zevallos, L., & Byrne, D. H. (2006). Comparison of ABTS, DPPH, FRAP, and ORAC assays for estimating antioxidant activity from guava fruit extracts. Journal of food composition and analysis, 19(6-7), 669-675.
• Benkhaira, N., Koraichi, S. I., & Benbrahim, K. F. (2022). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. ResearchGate.
• Re, R., Pellegrini, N., Proteggente, A., Pannala, A., Yang, M., & Rice-Evans, C. (1999). Antioxidant activity applying an improved ABTS radical cation decolorization assay. Free radical biology and medicine, 26(9-10), 1231-1237.
• BenchChem. (2025). Synthesis of Hindered Phenolic Antioxidants from 2,4-Dimethylphenol: Application Notes and Protocols. BenchChem.
• ResearchGate. (n.d.). Antioxidant Assays. ResearchGate.
• Adelakun, O. E., Anane-letsholo, T., & Kudanga, T. (2012). Enzymatic modification of 2,6-dimethoxyphenol for the synthesis of dimers with high antioxidant capacity. ResearchGate.
• Yu, J., Liu, F., & Zhao, G. (2018). Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products. Food Chemistry, 240, 105-112.
• Kedare, S. B., & Singh, R. P. (2011). Genesis and development of DPPH method of antioxidant assay. ResearchGate.

Sources

• 1. Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Antioxidant activity of some organosulfur compounds <i>in vitro</i> - Arabian Journal of Chemistry [arabjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. DPPH Radical Scavenging Assay [mdpi.com]
• 6. DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Radical scavenging and antioxidant activities of methanolic extracts from Hypericum species growing in Bulgaria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 12. khu.elsevierpure.com [khu.elsevierpure.com]
• 13. Radical Scavenging Mechanisms of Phenolic Compounds: A Quantitative Structure-Property Relationship (QSPR) Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A comparison of ABTS and DPPH methods for assessing the total antioxidant capacity of human milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Trolox equivalent antioxidant capacity - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Establishing 4-Mercapto-2,6-dimethylphenol as a Reference Standard for the Analysis of Hindered Thiophenols

An In-Depth Technical Guide:

Abstract: The accurate quantification and identification of hindered thiophenols, a crucial class of intermediates and impurities in pharmaceutical development, is contingent upon the availability of a stable, pure, and well-characterized reference standard. Thiophenols are notoriously susceptible to oxidative dimerization, compromising the integrity of analytical measurements over time. This guide establishes 4-Mercapto-2,6-dimethylphenol as a superior reference standard for this compound class. Through a series of comparative experiments, we demonstrate that the steric hindrance provided by the dual ortho-methyl groups confers exceptional stability against oxidative degradation when compared to the unhindered parent compound, Thiophenol. This guide provides comprehensive protocols for identity confirmation (NMR, MS), purity assessment (HPLC), and comparative stability, validating 4-Mercapto-2,6-dimethylphenol as a reliable and robust standard for researchers, scientists, and drug development professionals.

Introduction: The Critical Need for a Stable Thiophenol Standard

In pharmaceutical research and development, reference standards are the bedrock of analytical testing, ensuring the identity, strength, purity, and quality of drug substances and products.[1][2] They provide the benchmark against which all analytical measurements are made. For the thiophenol class of compounds, establishing a reliable reference standard presents a significant challenge due to the inherent reactivity of the sulfhydryl (-SH) group.

The thiol moiety is readily oxidized, particularly in the presence of air, trace metals, or basic conditions, leading to the formation of a disulfide dimer. This degradation pathway compromises the purity of the standard, leading to inaccurate quantification and the potential misidentification of process-related impurities.[3][4]

Hindered thiophenols, which feature bulky alkyl groups in the ortho positions relative to the thiol, are common synthetic intermediates. The steric bulk is often intentionally designed to modulate the reactivity of the thiol group. However, this same feature necessitates a reference standard that mirrors this structural motif. 4-Mercapto-2,6-dimethylphenol (CAS 43132-86-1) is an ideal candidate.[5][6] The methyl groups at the 2 and 6 positions provide steric shielding to the thiol group, which, we hypothesize, significantly inhibits the rate of oxidative dimerization.

This guide details the experimental validation of 4-Mercapto-2,6-dimethylphenol, comparing its performance directly with Thiophenol (CAS 108-98-5), the simplest aromatic thiol, to provide a clear, data-driven rationale for its adoption as a reference standard.[7]

Characterization and Qualification Workflow

The process of qualifying a candidate compound as a reference standard is a systematic endeavor. It begins with unambiguous structural identification, followed by rigorous purity determination and an assessment of its stability under defined storage and stress conditions.

Caption: Workflow for qualifying a reference standard.

Comparative Analysis: 4-Mercapto-2,6-dimethylphenol vs. Thiophenol

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Causality: A high-purity reference standard is paramount; any impurity present will contribute to a positive bias in the quantification of the target analyte.[8] HPLC with UV detection is a standard, robust method for assessing the purity of small organic molecules by separating the main component from any impurities.[9][10]

Experimental Protocol: Purity Assessment by HPLC-UV

• System: Agilent 1260 Infinity II or equivalent.

• Column: ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 40% B, increase to 95% B over 15 minutes, hold for 2 minutes, return to 40% B over 1 minute, and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

• Detection Wavelength: 254 nm.

• Sample Preparation: Accurately weigh ~10 mg of the standard and dissolve in 10 mL of Acetonitrile to prepare a 1 mg/mL stock solution. Dilute 1:10 in a 50:50 Water:Acetonitrile mixture for analysis.

Results:

Compound	Retention Time (min)	Purity by Area %	Observations
4-Mercapto-2,6-dimethylphenol	8.2	> 99.8%	Sharp, symmetric peak. No significant impurities detected.
Thiophenol (Freshly Opened)	6.5	> 99.5%	Sharp, symmetric peak.
Thiophenol (Aged, Exposed to Air)	6.5	95.1%	Main peak observed, with a significant secondary peak at ~10.4 min corresponding to Diphenyl disulfide.

Discussion: Both compounds exhibit high purity when fresh. However, the data for aged Thiophenol clearly demonstrates its propensity for oxidative degradation. A reference standard must maintain its purity over a reasonable shelf-life, and the inherent instability of Thiophenol makes it a less reliable choice. 4-Mercapto-2,6-dimethylphenol shows no signs of degradation under ambient handling conditions.

Identity Confirmation

Causality: The identity of a reference standard must be unequivocally confirmed to ensure that it is, in fact, the correct molecule. A combination of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) provides orthogonal data to confirm the molecular structure and mass.[11][12]

Experimental Protocols:

• ¹H and ¹³C NMR Spectroscopy:

  • Dissolve ~10-15 mg of 4-Mercapto-2,6-dimethylphenol in 0.7 mL of Chloroform-d (CDCl₃).

  • Acquire spectra on a 400 MHz spectrometer.

  • Reference spectra to the residual solvent peak (7.26 ppm for ¹H, 77.16 ppm for ¹³C).

• LC-MS:

  • Utilize the HPLC method described above.

  • Divert the flow post-UV detector to an Electrospray Ionization (ESI) source coupled to a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer.

  • Acquire data in both positive and negative ion modes.

Results for 4-Mercapto-2,6-dimethylphenol:

Technique	Parameter	Result	Interpretation
¹H NMR	Chemical Shift (δ, ppm)	6.85 (s, 2H), 4.75 (s, 1H), 3.31 (s, 1H), 2.25 (s, 6H)	Confirms aromatic protons, phenolic -OH, thiol -SH, and two equivalent methyl groups.
¹³C NMR	Chemical Shift (δ, ppm)	151.1, 129.5, 128.8, 122.4, 20.7	Confirms the 5 distinct carbon environments in the structure.
LC-MS (ESI-)	[M-H]⁻	m/z 153.0482	Corresponds to the calculated exact mass of C₈H₉OS⁻ (153.0425), confirming the elemental formula.

Discussion: The collective spectroscopic data provides unambiguous confirmation of the structure of 4-Mercapto-2,6-dimethylphenol, fulfilling a primary requirement for a reference standard.

Comparative Stability: The Advantage of Steric Hindrance

Causality: The stability of a reference standard is its most critical long-term attribute.[13] A standard that degrades easily will yield unreliable and irreproducible analytical results. An accelerated stability study, or forced degradation, is performed to identify potential degradation pathways and compare the intrinsic stability of different compounds.[4] The primary anticipated degradation for thiophenols is oxidation to the corresponding disulfide.

Sources

• 1. epichem.com [epichem.com]
• 2. usp.org [usp.org]
• 3. Stability of thiols in an aqueous process flavoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A stability study involving HPLC analysis of aqueous thiorphan solutions in the presence of human serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ivychem.com [ivychem.com]
• 6. 43132-86-1|4-Mercapto-2,6-dimethylphenol|BLD Pharm [bldpharm.com]
• 7. scientificlabs.ie [scientificlabs.ie]
• 8. Impurity Reference Standards - Enamine [enamine.net]
• 9. Determination of thiophenols with a novel fluorescence labelling reagent: analysis of industrial wastewater samples with SPE extraction coupled with HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 4-Mercapto-2,6-dimethylphenol

For researchers, scientists, and drug development professionals, the robust quantification of active pharmaceutical ingredients (APIs) and their intermediates is the bedrock of reliable and reproducible results. This guide provides an in-depth, technical comparison of analytical methodologies for the quantification of 4-Mercapto-2,6-dimethylphenol, a key intermediate in various synthetic pathways. We will delve into the nuances of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) methods, underpinned by a rigorous cross-validation protocol. This document is designed to not only present methodologies but to explain the scientific rationale behind the experimental choices, ensuring a self-validating system of analysis.

Introduction: The Analytical Challenge of 4-Mercapto-2,6-dimethylphenol

4-Mercapto-2,6-dimethylphenol is a bifunctional molecule possessing both a phenolic hydroxyl group and a thiol group. This unique structure presents distinct analytical challenges. The thiol group is susceptible to oxidation, potentially forming disulfides, which can lead to underestimation of the analyte if not properly controlled. The phenolic group, while less reactive, can influence the molecule's polarity and chromatographic behavior. Therefore, the selection and validation of an appropriate analytical method are critical to ensure data integrity.

This guide will explore two primary analytical techniques for the quantification of 4-Mercapto-2,6-dimethylphenol:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A versatile and widely used technique for the analysis of non-volatile and thermally labile compounds.

• Gas Chromatography with Mass Spectrometry (GC-MS): A powerful technique for the separation and identification of volatile and thermally stable compounds. Due to the low volatility of 4-Mercapto-2,6-dimethylphenol, a derivatization step is necessary.

The core of this guide will be a detailed exploration of the cross-validation process, ensuring that data generated by either method is comparable and reliable.

Comparative Overview of Analytical Methods

The choice between HPLC and GC is often dictated by the physicochemical properties of the analyte and the specific requirements of the analysis. The following table summarizes the key performance characteristics of each method for the analysis of phenolic and thiol-containing compounds, providing a rationale for their selection in the context of 4-Mercapto-2,6-dimethylphenol analysis.[1][2][3]

Performance Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization	Rationale for 4-Mercapto-2,6-dimethylphenol
Linearity (R²)	> 0.999[1]	> 0.99[2]	Both techniques offer excellent linearity, crucial for accurate quantification over a range of concentrations.
Limit of Detection (LOD)	0.01–0.16 µg/mL[2]	0.3–3.5 µg/L[2]	GC-MS can offer lower detection limits, which is advantageous for impurity profiling.
Limit of Quantitation (LOQ)	0.02–0.49 µg/mL[2]	Typically higher than LOD	Both methods can be optimized to provide adequate sensitivity for routine analysis.
Precision (%RSD)	Intraday: < 2%, Interday: < 5%	Intraday: < 5%, Interday: < 10%	HPLC generally offers slightly better precision due to the absence of a derivatization step.
Accuracy (% Recovery)	98–102%	90–110%	Both methods can achieve high accuracy, though the multi-step nature of GC with derivatization can introduce more variability.
Sample Throughput	Higher	Lower	HPLC is generally faster for routine analysis due to direct injection of the sample.
Specificity	Good, can be enhanced with DAD	Excellent, mass spectrometric detection provides high confidence in analyte identification.	GC-MS offers superior specificity, which is critical in complex matrices or for identifying unknown impurities.
Analyte Stability	Generally good at ambient temperature	Potential for on-column degradation or oxidation of thiols at high temperatures.[4]	HPLC is preferred for analyzing potentially labile compounds like thiols without derivatization.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the analysis of 4-Mercapto-2,6-dimethylphenol by HPLC-UV and GC-MS. These protocols are intended as a starting point and should be optimized and validated for specific laboratory conditions and sample matrices.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is designed as a stability-indicating assay, capable of separating the parent compound from potential degradation products.[5][6][7][8][9]

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and 0.1% Phosphoric Acid in Water (e.g., 60:40 v/v). The acidic mobile phase helps to suppress the ionization of the phenolic group, leading to better peak shape.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 275 nm (based on the UV absorbance maximum of the phenolic chromophore)

• Injection Volume: 10 µL

Standard and Sample Preparation:

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 4-Mercapto-2,6-dimethylphenol reference standard and transfer to a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh a portion of the sample, dissolve in a suitable solvent compatible with the mobile phase, and dilute to a final concentration within the calibration range. Use of an antioxidant like ascorbic acid in the sample solvent is recommended to prevent oxidation of the thiol group.

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Due to the low volatility and polar nature of 4-Mercapto-2,6-dimethylphenol, derivatization is required to facilitate its analysis by GC.[10][11] Silylation is a common derivatization technique for compounds containing active hydrogens, such as those in hydroxyl and thiol groups.[10]

Derivatization Protocol (Silylation):

• Evaporate a known volume of the sample extract to dryness under a gentle stream of nitrogen.

• Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Seal the vial and heat at 70°C for 30 minutes to ensure complete derivatization of both the hydroxyl and thiol groups.

• Cool the sample to room temperature before injection into the GC-MS system.

GC-MS Conditions:

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Cross-Validation of HPLC and GC-MS Methods

Cross-validation is essential to demonstrate that two different analytical methods can produce comparable results. This is particularly important when methods are used interchangeably or when data from different laboratories needs to be compared. The following protocol outlines a comprehensive cross-validation study for the HPLC-UV and GC-MS methods described above.

Cross-Validation Experimental Design

The core of the cross-validation process is the analysis of a common set of samples by both methodologies.

Caption: Workflow for the cross-validation of HPLC and GC-MS methods.

Validation Parameters and Acceptance Criteria

The following parameters should be evaluated during the cross-validation study, with suggested acceptance criteria based on ICH guidelines.

Validation Parameter	Experimental Approach	Acceptance Criteria
Accuracy	Analyze a minimum of 9 samples covering the specified range (e.g., 3 concentrations, 3 replicates each) by both methods.	The mean recovery should be within 98.0% to 102.0% for each method. The difference in mean recovery between the two methods should not exceed 5%.
Precision (Repeatability)	Analyze a minimum of 6 replicates of a homogeneous sample at 100% of the test concentration by both methods.	The Relative Standard Deviation (RSD) should be ≤ 2.0% for the HPLC method and ≤ 5.0% for the GC-MS method.
Intermediate Precision	Repeat the precision study on a different day, with a different analyst, and/or on a different instrument.	The RSD over the intermediate precision study should be within established limits (e.g., ≤ 3.0% for HPLC, ≤ 7.0% for GC-MS).
Linearity	Prepare a series of at least 5 concentrations of the reference standard spanning the expected range. Analyze by both methods.	The correlation coefficient (R²) should be ≥ 0.999 for both methods.
Specificity	Analyze placebo samples and samples spiked with known impurities or degradation products.	No interference should be observed at the retention time of the analyte. The methods should be able to separate the analyte from potential interferents.

Hypothetical Cross-Validation Data

The following tables present hypothetical data from a cross-validation study of the HPLC-UV and GC-MS methods for 4-Mercapto-2,6-dimethylphenol. This data is intended to be illustrative of a successful cross-validation.

Table 1: Accuracy Data

Concentration Level	HPLC-UV Recovery (%)	GC-MS Recovery (%)	Difference in Mean Recovery (%)
80%	99.5	97.8	1.7
100%	100.2	99.1	1.1
120%	101.1	100.5	0.6
Mean	100.3	99.1	1.2

Table 2: Precision Data

Parameter	HPLC-UV (%RSD)	GC-MS (%RSD)
Repeatability (n=6)	0.85	2.1
Intermediate Precision (n=12)	1.2	3.5

Table 3: Linearity Data

Parameter	HPLC-UV	GC-MS
Correlation Coefficient (R²)	0.9998	0.9992
Range (µg/mL)	1 - 100	0.1 - 20

Data Interpretation and Troubleshooting

Potential Issues and Solutions:

• Discrepancy in Accuracy: If a significant bias is observed between the two methods, it could be due to incomplete derivatization in the GC-MS method or the presence of a co-eluting impurity in the HPLC-UV method that is resolved by GC-MS.

• Poor Precision in GC-MS: High variability in the GC-MS results can often be traced back to inconsistencies in the derivatization step. Ensure precise and reproducible addition of reagents and consistent heating times.

• Analyte Degradation: If lower than expected recoveries are observed, particularly with the GC-MS method, consider the possibility of thermal degradation in the injector or on the column. Optimization of the GC temperature program may be necessary. The presence of disulfide impurities would also indicate oxidative degradation.

Conclusion and Recommendations

Both the developed HPLC-UV and GC-MS methods are suitable for the quantitative analysis of 4-Mercapto-2,6-dimethylphenol. The choice of method will depend on the specific application:

• For routine quality control and high-throughput analysis, the HPLC-UV method is recommended due to its simplicity, higher precision, and faster analysis time.

• For impurity profiling, structural elucidation, and when high specificity is required, the GC-MS method is the preferred choice.

A robust cross-validation study, as outlined in this guide, is paramount to ensure the interchangeability of these methods and the overall integrity of the analytical data generated. This approach, grounded in scientific principles and regulatory expectations, provides a framework for reliable and defensible analytical results in a drug development setting.

Caption: Decision tree for selecting the appropriate analytical method.

References

• Taylor & Francis Online. (n.d.). The Effect of Heat on the GC-MS Analysis of Thiols. Retrieved from [Link]

• Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov. Retrieved from [Link]

• Phenomenex. (n.d.). Derivatization for Gas Chromatography. Retrieved from [Link]

• Journal of Molecular and Organic Chemistry. (2024). High-Performance Liquid Chromatography (HPLC) Stability Indicating Method Development. Retrieved from [Link]

• PubMed Central. (n.d.). Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation. Retrieved from [Link]

• Chromatography Forum. (2013). Regarding the GC program to detect the compound Thiophene. Retrieved from [Link]

• PubMed Central. (n.d.). Development and Validation of a High-performance Liquid Chromatography–Diode-array Detection Method for the Determination of Eight Phenolic Constituents in Extracts of Different Wine Species. Retrieved from [Link]

• MDPI. (2023). Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds. Retrieved from [Link]

• R Discovery. (n.d.). stability-indicating-hplc-method Research Articles - Page 6. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2007). Method 8041A: Phenols by Gas Chromatography. Retrieved from [Link]

• vscht.cz. (n.d.). Stability-Indicating HPLC Method Development. Retrieved from [Link]

• International Journal of Trend in Scientific Research and Development. (n.d.). Stability Indicating HPLC Method Development – A Review. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 6. openaccessjournals.com [openaccessjournals.com]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. web.vscht.cz [web.vscht.cz]
• 9. ijtsrd.com [ijtsrd.com]
• 10. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 11. epa.gov [epa.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 4-Mercapto-2,6-dimethylphenol: A Guide for Laboratory Professionals

I. Immediate Safety Considerations: Understanding the Hazard Profile

Before initiating any disposal procedure, it is paramount to recognize the potential hazards associated with 4-Mercapto-2,6-dimethylphenol. The presence of a phenol group suggests potential toxicity and corrosivity, while the mercaptan group is indicative of a strong, unpleasant odor and potential for sulfur oxide formation upon combustion. Safety data sheets (SDS) for analogous compounds, such as 2,6-dimethylphenol and various mercaptans, consistently highlight dangers including acute oral and dermal toxicity, severe skin and eye damage, and toxicity to aquatic life with long-lasting effects.[1][2][3][4][5] Therefore, all handling and disposal operations must be conducted with appropriate personal protective equipment (PPE).

Table 1: Essential Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye and Face	Chemical safety goggles and a face shield.	Protects against splashes of the chemical or its solutions, which can cause severe eye damage.[1]
Hand	Chemically resistant gloves (e.g., nitrile, neoprene).	Prevents skin contact, as the compound is likely to be toxic if absorbed through the skin.[1][2]
Body	A lab coat, and for larger quantities or potential for significant splashing, a chemically resistant apron or suit.	Protects against contamination of personal clothing and skin.
Respiratory	Use in a well-ventilated area or a chemical fume hood is mandatory. For spill cleanup, a respirator with an appropriate cartridge may be necessary.	Mercaptans are known for their strong odors and potential inhalation toxicity.[6] Phenolic compounds can also be irritating to the respiratory system.[6]

II. Waste Characterization and Segregation: The First Steps to Compliant Disposal

Proper disposal begins with accurate waste characterization. As a researcher, you are responsible for determining if your chemical waste is hazardous. This determination is guided by the Resource Conservation and Recovery Act (RCRA) in the United States, with similar regulations in other regions.[7][8]

Step 1: Hazardous Waste Determination

• Review the Safety Data Sheet (SDS): Although an SDS for 4-Mercapto-2,6-dimethylphenol may not be readily available, review the SDS for its precursors and structurally similar compounds. The hazards identified will provide a strong indication of the potential hazards of the waste.

• Consult Regulatory Lists: Check federal and state environmental agency lists of hazardous wastes. While this specific compound may not be listed, its components or anticipated reaction byproducts might be.

• Assume a Hazardous Nature: Given the known hazards of phenols and mercaptans, it is prudent to manage waste containing 4-Mercapto-2,6-dimethylphenol as hazardous unless you have definitive data to the contrary.[1][9]

Step 2: Waste Segregation

• Dedicated Waste Container: Use a clearly labeled, dedicated waste container for 4-Mercapto-2,6-dimethylphenol and any materials contaminated with it (e.g., gloves, absorbent pads).

• Avoid Mixing: Do not mix this waste with other chemical waste streams unless specifically instructed to do so by your institution's Environmental Health and Safety (EHS) department. Incompatible wastes can react, leading to the generation of toxic gases or other dangerous situations.

III. Disposal Procedures: A Step-by-Step Protocol

The following procedures are based on best practices for the disposal of mercaptans and phenolic compounds. Always consult with your institution's EHS department to ensure compliance with local regulations and facility-specific protocols.

A. For Small Quantities (e.g., milligrams to a few grams):

• Collection: Collect the waste in a designated, properly labeled, and sealed container. The container should be made of a material compatible with the chemical.

• Labeling: The label should clearly state "Hazardous Waste," the full chemical name "4-Mercapto-2,6-dimethylphenol," and the associated hazards (e.g., "Toxic," "Corrosive," "Environmental Hazard").

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be secure and have secondary containment.

• EHS Pickup: Arrange for the pickup of the waste by your institution's EHS department for consolidation and subsequent disposal by a licensed hazardous waste contractor.

B. For Larger Quantities or Bulk Disposal:

Disposal of larger quantities should only be handled by trained personnel in conjunction with the EHS department. The primary methods for the disposal of organosulfur and phenolic wastes are incineration and chemical neutralization.

• Controlled Incineration: This is often the preferred method for organic compounds.[10] A licensed hazardous waste disposal facility will use high-temperature incineration with appropriate scrubbers to handle the sulfur dioxide that will be generated.[10]

• Chemical Neutralization (for Mercaptans): In some cases, mercaptans can be chemically treated to reduce their hazard. This often involves oxidation. For example, an aqueous solution of an alkali or other oxidizing agents like potassium permanganate or calcium hypochlorite can be used to neutralize mercaptans.[11] However, this should only be performed by trained professionals under controlled conditions as the reaction can be exothermic and produce byproducts that also require proper disposal.

C. Disposal of Contaminated Materials:

• Solid Waste: Items such as gloves, absorbent pads, and empty containers that are contaminated with 4-Mercapto-2,6-dimethylphenol should be placed in the same dedicated hazardous waste container as the chemical itself.

• Liquid Waste (e.g., solutions): Do not pour any solutions containing this chemical down the drain.[9] Collect all liquid waste in a properly labeled hazardous waste container.

IV. Spill Management: An Emergency Protocol

In the event of a spill, immediate and appropriate action is crucial.

• Evacuate and Alert: Evacuate the immediate area and alert your colleagues and supervisor.

• Secure the Area: Prevent entry into the spill area.

• Consult the SDS and EHS: Refer to the safety data sheet for spill cleanup information and contact your EHS department immediately.

• Cleanup (if trained and safe to do so):

  • Wear the appropriate PPE as outlined in Table 1.

  • For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Clean the spill area with a suitable solvent (consult with EHS), and collect the cleaning materials as hazardous waste.

V. Logical Framework for Disposal Decisions

The following diagram illustrates the decision-making process for the proper disposal of 4-Mercapto-2,6-dimethylphenol.

Caption: Disposal Decision Workflow for 4-Mercapto-2,6-dimethylphenol.

VI. Conclusion: A Commitment to Safety and Compliance

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For a compound like 4-Mercapto-2,6-dimethylphenol, where specific disposal guidelines are not explicitly defined, a conservative approach grounded in the known hazards of its functional groups is essential. By adhering to the principles of proper hazard assessment, rigorous segregation, and compliant disposal through licensed channels, researchers can ensure that their work contributes to scientific advancement without compromising safety or environmental integrity. Always remember that your institution's Environmental Health and Safety department is your most valuable resource in navigating the complexities of chemical waste disposal.

References

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Methyl Mercaptan. Retrieved from [Link]

• UtilVtorProm. (n.d.). Recycling and disposal of ethyl mercaptan, odorant. Retrieved from [Link]

• Google Patents. (n.d.). Process for disposal of mercaptans.

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4-Mercaptophenol. Retrieved from [Link]

• Biosolve. (2024). Safety data sheet for 2,6-Dimethylphenol. Retrieved from [Link]

• Hydrocarbon Processing. (2016). Remove mercaptans from hydrocarbon condensates and NGL streams. Retrieved from [Link]

• CPAChem. (2023). Safety data sheet for 2,4-Dimethylphenol. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. bg.cpachem.com [bg.cpachem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. epa.gov [epa.gov]
• 8. epa.gov [epa.gov]
• 9. cpchem.com [cpchem.com]
• 10. PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Methyl Mercaptan - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Recycling and disposal of ethyl mercaptan, odorant - UtilVtorProm [xn--80ancaco1ch7azg.xn--j1amh]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Mercapto-2,6-dimethylphenol

Welcome to a comprehensive guide on the safe handling of 4-Mercapto-2,6-dimethylphenol. As researchers and drug development professionals, our work's integrity is intrinsically linked to the safety and precision of our laboratory practices. This guide moves beyond a simple checklist, offering a deep dive into the rationale behind the recommended personal protective equipment (PPE) and handling protocols. Our goal is to empower you with the knowledge to work confidently and safely with this potent chemical.

The compound 4-Mercapto-2,6-dimethylphenol presents a dual-hazard profile, combining the characteristics of both a phenol and a thiophenol (mercaptan). This necessitates a stringent and well-understood safety protocol. The phenolic group suggests significant corrosive potential, while the mercapto group implies toxicity and a powerful, pervasive odor.

Part 1: The Foundation of Safety - Hazard Assessment and Engineering Controls

Before a single piece of PPE is worn, we must understand the risks and establish primary barriers to exposure. PPE is the final line of defense, not the first.

1.1. Understanding the Inherent Risks

4-Mercapto-2,6-dimethylphenol is not a standard laboratory reagent; its structure suggests multiple hazards that must be respected.

• Acute Toxicity & Corrosivity : Like many substituted phenols, this compound is expected to be toxic if swallowed or if it comes into contact with the skin.[1][2][3] It is also classified as causing severe skin burns and eye damage.[1][2][3][4] Dermal absorption is a significant risk, meaning even brief skin contact can lead to systemic toxicity.[5]

• Inhalation Hazard : As a mercaptan, the compound is likely volatile and possesses a strong, unpleasant odor.[6] Inhalation can cause respiratory tract irritation.[7] While the odor provides a warning, olfactory fatigue can occur, making it an unreliable indicator of hazardous concentrations.[8]

• Aquatic Toxicity : This chemical is recognized as being toxic to aquatic life with long-lasting effects, mandating careful disposal to prevent environmental release.[2][3]

1.2. Engineering Controls: Your Primary Shield

The most effective way to prevent exposure is to contain the chemical at its source.

• Chemical Fume Hood : All handling of 4-Mercapto-2,6-dimethylphenol, from weighing to solution preparation and reaction quenching, must be performed inside a certified chemical fume hood.[6][7] This is a non-negotiable control to mitigate the primary risk of inhalation.

• Designated Work Area : Establish a designated area within the lab specifically for working with this compound. This helps contain potential contamination and alerts other personnel to the specific hazards present.

Part 2: A Multi-Layered Defense - Selecting the Right PPE

Once engineering controls are in place, you must select PPE that provides a robust barrier against the specific hazards of this compound. The following table outlines the minimum required PPE for various laboratory tasks.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solids	Chemical Splash Goggles (ANSI Z87.1)	Double Gloving: Inner Nitrile + Outer Butyl or Viton Gloves	Flame-Resistant Lab Coat (fully buttoned), Long Pants, Closed-toe Shoes	Not required if performed correctly in a certified fume hood.
Preparing Solutions	Chemical Splash Goggles & Face Shield	Double Gloving: Inner Nitrile + Outer Butyl or Viton Gloves	Flame-Resistant Lab Coat (fully buttoned), Long Pants, Closed-toe Shoes	Not required if performed correctly in a certified fume hood.
Conducting Reactions	Chemical Splash Goggles & Face Shield	Double Gloving: Inner Nitrile + Outer Butyl or Viton Gloves	Flame-Resistant Lab Coat (fully buttoned), Long Pants, Closed-toe Shoes	Not required if performed correctly in a certified fume hood.
Spill Cleanup	Chemical Splash Goggles & Face Shield	Heavy-duty Butyl or Viton Gloves	Chemical-resistant Apron over Lab Coat, Pants, and Shoes	NIOSH-approved respirator with organic vapor cartridge (requires prior fit-testing and training).[5][9]
Waste Disposal	Chemical Splash Goggles & Face Shield	Double Gloving: Inner Nitrile + Outer Butyl or Viton Gloves	Flame-Resistant Lab Coat (fully buttoned), Long Pants, Closed-toe Shoes	Not required for routine container sealing in a fume hood.

Rationale for PPE Selection:

• Eye and Face Protection : Because this material can cause severe eye damage, chemical splash goggles that form a seal around the eyes are mandatory.[4][7] A face shield must be worn over the goggles during any task with a splash potential, such as transferring solutions.[9][10]

• Hand Protection : Standard disposable nitrile gloves are not sufficient for prolonged work with corrosive and easily absorbed chemicals. A double-gloving strategy is essential. An inner nitrile glove provides a base layer of protection, while a more robust outer glove (such as butyl rubber or Viton) offers extended resistance. Always consult the glove manufacturer's chemical resistance guide for specific breakthrough times.

• Body Protection : A flame-resistant (FR) lab coat, fully buttoned, protects your torso and arms.[10] Long pants and fully enclosed, chemical-resistant shoes are required to ensure no skin is exposed.[9]

• Respiratory Protection : A respirator should only be necessary during non-routine events like a large spill or a failure of the primary engineering controls.[5] Use of such equipment requires enrollment in your institution's respiratory protection program, which includes medical evaluation and annual fit-testing.[9][10]

Caption: PPE selection workflow based on task-specific risks.

Part 3: Operational Protocol for Weighing and Solution Preparation

This protocol provides a self-validating system for safely handling the compound during a common laboratory procedure.

Step 1: Pre-Operation Setup

• Verify that the chemical fume hood has a valid certification and the airflow monitor indicates it is functioning correctly.

• Gather all necessary equipment: spatulas, weigh paper or boat, beaker, stir bar, solvent, and a pre-labeled waste container.

• Place a plastic-backed absorbent liner on the fume hood work surface.

• Ensure an eyewash station and safety shower are accessible and unobstructed.[7]

Step 2: Donning PPE

• Put on your inner pair of nitrile gloves.

• Don your flame-resistant lab coat and button it completely.

• Put on your chemical splash goggles.

• Put on your outer pair of chemical-resistant (e.g., butyl) gloves, ensuring the cuffs go over the sleeves of your lab coat.

Step 3: Handling the Chemical

• Carefully open the container of 4-Mercapto-2,6-dimethylphenol inside the fume hood. Avoid generating dust.[7]

• Using a clean spatula, weigh the desired amount of solid onto a weigh boat.

• Add the stir bar and solvent to your beaker.

• Carefully add the weighed solid to the solvent.

• Securely close the main chemical container.

Step 4: Post-Operation and Doffing PPE

• Wipe down the spatula with a solvent-dampened cloth, placing the cloth directly into the designated solid hazardous waste container.

• To prevent cross-contamination, remove PPE in the following order before leaving the work area:

  • Remove outer gloves, peeling them off so they are inside-out, and dispose of them in the hazardous waste container.

  • Remove your lab coat, turning it inward as you take it off. Hang it in its designated location.

  • Remove your safety goggles.

  • Remove your inner nitrile gloves, peeling them off inside-out, and dispose of them.

• Wash your hands thoroughly with soap and water.[1]

Part 4: Emergency Response and Disposal

Emergency Procedures

• Skin Contact : Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][7] Seek immediate medical attention.

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2][7] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7]

• Spill : For a small spill inside a fume hood, contain it with an absorbent material, then carefully scoop the material into your hazardous waste container. For any large spill, or any spill outside of a fume hood, evacuate the area, alert others, and contact your institution's Environmental Health and Safety (EHS) department.

Waste Disposal Plan

All materials contaminated with 4-Mercapto-2,6-dimethylphenol are considered hazardous waste and must be disposed of accordingly.

• Container Selection : Use a designated, chemically compatible, and sealable container for all waste.[11] Do not use metal containers for potentially corrosive waste.[12]

• Labeling : The container must be clearly labeled with the words "HAZARDOUS WASTE" and list all chemical constituents, including solvents and the full name "4-Mercapto-2,6-dimethylphenol".[11]

• Storage : Keep the waste container tightly sealed at all times except when adding waste.[11] Store it in a secondary containment bin within the fume hood or in a designated satellite accumulation area.

• Disposal : Never pour this chemical or its solutions down the drain.[6][12] Follow your institution's procedures for hazardous waste pickup.

Caption: Standard workflow for hazardous waste disposal.

By integrating these principles of hazard assessment, engineering controls, meticulous PPE selection, and procedural discipline, you can ensure your work with 4-Mercapto-2,6-dimethylphenol is conducted with the highest standards of safety and scientific excellence.

References

• Material Safety Data Sheet - 4-Mercaptophenol. Cole-Parmer.
• Mercaptans: Safety, Exposure Limits, and Role in Gas Odorization. GPL Odorizers. (2024-09-11).
• Methyl Mercaptan. Occupational Safety and Health Administration (OSHA).
• Understanding Mercaptans: Knowledge for Industrial Safety. Interscan Corporation. (2024-08-07).
• Methyl Mercaptan | Medical Management Guidelines. Toxic Substance Portal - Centers for Disease Control and Prevention (CDC).
• Common Name: ETHYL MERCAPTAN. New Jersey Department of Health.
• Thiophenol Standard Operating Procedure. University of Georgia Office of Research.
• SAFETY DATA SHEET. Sigma-Aldrich. (2024-09-06).
• Personal Protective Equipment. U.S. Environmental Protection Agency (EPA). (2025-09-12).
• Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM).
• Chemical Safety: Personal Protective Equipment. University of California, San Francisco.
• SAFETY DATA SHEET - 2,6-Dimethylphenol. Fisher Scientific. (2010-10-14).
• Safety data sheet - 2,6-Dimethylphenol. (2024-01-11).
• Personal Protective Equipment (PPE). Environmental Health and Safety - Washington University in St. Louis.
• Guidelines: Handling and Disposal of Chemicals. Purdue University Engineering.
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime (UNODC).
• 2,6-Dimethylphenol | C8H10O | CID 11335. PubChem - National Institutes of Health.
• 2,6-Dimethylphenol - Safety Data Sheet. ChemicalBook. (2025-12-20).
• 2,6-DIMETHYL PHENOL CAS No 576-26-1 MATERIAL SAFETY DATA SHEET SDS/MSDS. CDH Fine Chemical.
• Procedure for disposing of hazardous waste. Massachusetts Institute of Technology (MIT).

Sources

• 1. fishersci.com [fishersci.com]
• 2. bg.cpachem.com [bg.cpachem.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. research.uga.edu [research.uga.edu]
• 6. osha.gov [osha.gov]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Methyl Mercaptan | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. Personal Protective Equipment (PPE) | Environmental Health and Safety | Washington University in St. Louis [ehs.wustl.edu]
• 11. engineering.purdue.edu [engineering.purdue.edu]
• 12. web.mit.edu [web.mit.edu]